7-Amino nitrazepam-d5

• CAS: 1189511-46-3

Core Science & Biosynthesis

7-Amino-Nitrazepam-d5: A Technical Guide for Researchers

For immediate release:

This technical guide provides an in-depth overview of 7-Amino-nitrazepam-d5, a critical analytical tool for researchers, scientists, and drug development professionals. This document outlines its chemical properties, metabolic context, and detailed methodologies for its application in quantitative analysis.

Introduction

7-Amino-nitrazepam-d5 is the deuterium-labeled analogue of 7-aminonitrazepam.[1] Deuteration, the substitution of hydrogen with its heavy isotope deuterium, results in a molecule with a higher mass but nearly identical chemical properties to its unlabeled counterpart.[2] This characteristic makes 7-Amino-nitrazepam-d5 an ideal internal standard for mass spectrometry-based quantification of 7-aminonitrazepam in biological matrices.[3][4][5] 7-aminonitrazepam is the major urinary metabolite of nitrazepam, a benzodiazepine prescribed for insomnia.[3][6] Accurate quantification of this metabolite is crucial in clinical toxicology, forensic analysis, and pharmacokinetic studies.[3][5]

Physicochemical Properties

A summary of the key physicochemical properties of 7-Amino-nitrazepam-d5 is presented in the table below.

Property	Value	Reference
Chemical Name	7-amino-5-(2,3,4,5,6-pentadeuteriophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one	[7]
Synonyms	7-Aminonitrazepam-d5	[3]
CAS Number	1189511-46-3	[1]
Molecular Formula	C₁₅H₈D₅N₃O	[1]
Molecular Weight	256.31 g/mol	[1]
Appearance	Pale Yellow Solid	[8]
Melting Point	240-242°C	[8]
Storage Temperature	-20°C Freezer	[8][9]
Solubility	Slightly soluble in DMSO and Methanol	[9]

Metabolic Pathway of Nitrazepam

Nitrazepam undergoes extensive metabolism in the liver, primarily through nitroreduction to form 7-aminonitrazepam.[3] This reaction is catalyzed by enzymes such as aldehyde oxidase 1 (AOX1). Subsequently, 7-aminonitrazepam can be acetylated by N-acetyltransferase 2 (NAT2) to form 7-acetylaminonitrazepam.[3] Cytochrome P450 enzymes, particularly CYP3A4, are also involved in the metabolism of nitrazepam and its metabolites.[3][7]

Metabolic pathway of Nitrazepam to its major metabolites.

Experimental Protocols

7-Amino-nitrazepam-d5 is primarily used as an internal standard in chromatographic methods coupled with mass spectrometry. Below are representative protocols for sample preparation and analysis.

Sample Preparation from Urine for LC-MS/MS Analysis

This protocol is a composite of methodologies described in the literature for the analysis of benzodiazepine metabolites in urine.[5][10][11]

• Enzymatic Hydrolysis: To a 1 mL urine sample, add a known concentration of 7-Amino-nitrazepam-d5 as the internal standard. Add 0.5 mL of β-glucuronidase solution in an appropriate buffer (e.g., acetate buffer, pH 5.0) to deconjugate the metabolites. Incubate the mixture at an elevated temperature (e.g., 50-65°C) for 1 to 3 hours.[10][11]

• pH Adjustment: After incubation, adjust the pH of the sample to approximately 9-10 with a suitable base (e.g., ammonium hydroxide).

• Liquid-Liquid Extraction (LLE): Add 5 mL of an organic solvent or a mixture of solvents (e.g., ethyl acetate, dichloromethane/isopropanol) to the sample. Vortex the mixture for 10-15 minutes. Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Evaporation and Reconstitution: Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a small volume (e.g., 100 µL) of the mobile phase used for the LC-MS/MS analysis.

Workflow for LC-MS/MS sample preparation from urine.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The following are typical LC-MS/MS parameters for the analysis of 7-aminonitrazepam.

Parameter	Typical Value
LC Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with a low percentage of B, ramp up to a high percentage of B, and then return to initial conditions for equilibration.
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
MS/MS Transitions	Precursor and product ions for 7-aminonitrazepam and 7-Amino-nitrazepam-d5 would be determined by direct infusion and optimized. For 7-aminonitrazepam (MW 251.28), a likely precursor ion is [M+H]⁺ at m/z 252. For 7-Amino-nitrazepam-d5 (MW 256.31), the precursor ion would be [M+H]⁺ at m/z 257. Product ions would be selected based on fragmentation patterns.

Sample Preparation and Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on established methods for the GC-MS analysis of benzodiazepine metabolites.[12][13]

• Extraction: Perform enzymatic hydrolysis and liquid-liquid extraction as described for the LC-MS/MS sample preparation (steps 1-3).

• Derivatization: Evaporate the organic extract to dryness. Add a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[13] Heat the mixture at 70°C for 30 minutes to form trimethylsilyl (TMS) derivatives.

• GC-MS Analysis: Inject an aliquot of the derivatized sample into the GC-MS system.

Parameter	Typical Value
GC Column	Capillary column suitable for drug analysis (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium
Injector Temperature	250 - 280°C
Oven Program	Start at a lower temperature (e.g., 150°C), hold for 1 minute, then ramp up to a higher temperature (e.g., 300°C) at a rate of 15-20°C/min.
Ionization Mode	Electron Ionization (EI)
MS Mode	Selected Ion Monitoring (SIM) of characteristic ions for the derivatized 7-aminonitrazepam and its deuterated internal standard.

Data Analysis and Interpretation

For quantitative analysis, a calibration curve is constructed by plotting the ratio of the peak area of the analyte (7-aminonitrazepam) to the peak area of the internal standard (7-Amino-nitrazepam-d5) against the concentration of the analyte. The concentration of 7-aminonitrazepam in unknown samples is then determined from this calibration curve. The use of a deuterated internal standard corrects for variations in sample preparation and instrument response, leading to highly accurate and precise results.

Conclusion

7-Amino-nitrazepam-d5 is an indispensable tool for the accurate quantification of 7-aminonitrazepam in biological samples. Its use as an internal standard in LC-MS/MS and GC-MS methods ensures the reliability of analytical data in clinical and forensic toxicology, as well as in pharmacokinetic research. This guide provides a comprehensive overview and foundational protocols to aid researchers in the application of this important analytical standard.

References

• 1. What is the mechanism of Nitrazepam? [synapse.patsnap.com]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. Identification of enzymes responsible for nitrazepam metabolism and toxicity in human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 7-Aminonitrazepam | C15H13N3O | CID 78641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. sciex.com [sciex.com]
• 6. ClinPGx [clinpgx.org]
• 7. researchgate.net [researchgate.net]
• 8. 7-AMINONITRAZEPAM | 4928-02-3 [chemicalbook.com]
• 9. 7-AMINONITRAZEPAM CAS#: 4928-02-3 [m.chemicalbook.com]
• 10. lcms.cz [lcms.cz]
• 11. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. arch.ies.gov.pl [arch.ies.gov.pl]
• 13. [Analysis of 7-aminonitrazepam in urine by trimethylsilyl derivatization-gas chromatography/mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 7-Amino nitrazepam-d5

This technical guide provides a comprehensive overview of the chemical and physical properties, analytical methodologies, and metabolic pathways related to 7-Amino nitrazepam-d5. This deuterated internal standard is critical for the accurate quantification of 7-aminonitrazepam, the primary metabolite of the benzodiazepine nitrazepam, in various biological matrices.

Core Chemical and Physical Properties

7-Amino nitrazepam-d5 is a stable, isotopically labeled analog of 7-aminonitrazepam.[1] The incorporation of five deuterium atoms on the phenyl ring provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical techniques. Its physical and chemical properties are summarized below.

Table 1: Chemical Identifiers and Properties

Property	Value	Reference
CAS Number	1189511-46-3	[1][2][3]
Unlabelled CAS Number	4928-02-3	[2][4]
Molecular Formula	C₁₅H₈D₅N₃O	[1][2]
Molecular Weight	256.31 g/mol	[1][2]
Accurate Mass	256.1372 u	[2][4]
IUPAC Name	7-amino-5-(2,3,4,5,6-pentadeuteriophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one	[2]
Synonyms	7-Amino-1,3-dihydro-5-(phenyl-d5)-2H-1,4-benzodiazepin-2-one	[2][4]

Table 2: Physical and Handling Properties

Property	Value	Reference
Appearance	Pale Yellow Solid	[5]
Melting Point	240-242°C	[5]
Storage Conditions	Controlled Substance, -20°C Freezer	[5][6]
Standard Formats	Commonly supplied as a solution in acetonitrile (e.g., 100 µg/mL or 1.0 mg/mL) or as a neat solid.	[4][7]
Shipping	Typically shipped at room temperature.	[6]

Metabolism and Biological Significance

7-Aminonitrazepam is the major urinary metabolite of nitrazepam, a benzodiazepine prescribed for insomnia.[8][9] The metabolic pathway is a multi-step enzymatic process primarily occurring in the liver.[10] 7-Amino nitrazepam-d5 serves as a crucial tool for pharmacokinetic and toxicological studies of nitrazepam by enabling precise measurement of this key metabolite.[11]

The metabolic conversion of nitrazepam involves the following key steps:

• Reduction: The nitro group of nitrazepam is reduced to an amino group, forming 7-aminonitrazepam. This reaction is predominantly catalyzed by aldehyde oxidase 1 (AOX1) in the human liver cytosol.[10]

• Acetylation: 7-aminonitrazepam is subsequently acetylated by N-acetyltransferase (NAT) 2 to form 7-acetylamino nitrazepam.[10]

• Hydrolysis: The metabolite 7-acetylamino nitrazepam can be hydrolyzed back to 7-aminonitrazepam by the enzyme arylacetamide deacetylase (AADAC).[10]

• Hydroxylation: A reactive metabolite, N-hydroxylamino nitrazepam, can be formed from 7-aminonitrazepam via hydroxylation, a reaction readily catalyzed by the cytochrome P450 isoform CYP3A4.[10]

Figure 1. Metabolic pathway of Nitrazepam in humans.

Stability Considerations

Studies on the non-deuterated 7-aminonitrazepam have shown it to be relatively unstable in postmortem blood, even when stored at -20°C, with a significant loss (29%) observed after two months.[12] In contrast, the parent nitrobenzodiazepines are stable under these conditions.[12] This highlights the importance of timely analysis of samples intended for 7-aminonitrazepam quantification.[12] It is advised that blood samples be preserved with sodium fluoride, stored at -20°C, and assayed promptly, preferably within a week of collection.[12]

Experimental Protocols and Analytical Applications

7-Amino nitrazepam-d5 is primarily used as an internal standard for the quantitation of 7-aminonitrazepam in biological samples using LC-MS or GC-MS.[8] Its use corrects for variability in sample preparation and instrument response, ensuring accurate and reliable results.

Protocol 1: LC-MS/MS Analysis of 7-Aminonitrazepam in Urine

This protocol is adapted from a highly sensitive method for the determination of urinary 7-aminonitrazepam.[9]

• Sample Preparation:

  • To a urine sample, add an internal standard (7-Amino nitrazepam-d5).

  • Perform enzymatic hydrolysis using β-glucuronidase to release conjugated metabolites.

  • Execute a liquid-liquid extraction (LLE) to isolate the analyte and internal standard from the matrix.

• Chromatography:

  • Employ a high-performance liquid chromatography (HPLC) system for separation.

  • The specific column and mobile phase composition should be optimized for resolution and peak shape.

• Mass Spectrometry:

  • Utilize a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

  • Acquire data in Multiple Reaction Monitoring (MRM) mode, tracking specific precursor-to-product ion transitions for both 7-aminonitrazepam and the 7-Amino nitrazepam-d5 internal standard.

• Quantification:

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Determine the concentration of 7-aminonitrazepam in the original sample by comparing this ratio to a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard. This method has a reported limit of determination of 0.07 ng/mL in urine.[9]

Protocol 2: GC-MS Analysis of 7-Aminonitrazepam in Urine

This protocol is based on a method involving derivatization to improve the volatility and thermal stability of the analyte for gas chromatography.[13]

• Sample Preparation & Extraction:

  • Spike the urine sample with the 7-Amino nitrazepam-d5 internal standard.

  • Perform hydrolysis and extraction as described in the LC-MS/MS protocol. The reported extraction efficiency for the non-deuterated compound is 83.6%.[13]

• Derivatization:

  • Evaporate the extracted sample to dryness.

  • Add a derivatizing agent, such as a silylating reagent (e.g., N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide, MTBSTFA), to create a tert-butyldimethylsilyl (TBDMS) derivative of the analyte and internal standard.

• GC-MS Analysis:

  • Inject the derivatized sample into a gas chromatograph-mass spectrometer.

  • Use a suitable capillary column for separation.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to detect characteristic ions of the derivatized analyte and internal standard.

• Quantification:

  • Quantify the analyte using the ratio of its peak area to that of the deuterated internal standard against a calibration curve. This derivatization method has a reported limit of detection (LOD) of 1 µg/L and a limit of quantification (LOQ) of 3 µg/L.[13]

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. 7-Amino Nitrazepam-d5 | CAS 1189511-46-3 | LGC Standards [lgcstandards.com]
• 3. 7-Amino Nitrazepam-d5 | CAS 1189511-46-3 | LGC Standards [lgcstandards.com]
• 4. 7-Amino Nitrazepam-d5 (1.0mg/ml in Acetonitrile) [lgcstandards.com]
• 5. 7-AMINO NITRAZEPAM-D5 CAS#: [chemicalbook.com]
• 6. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 7. 7-Amino Nitrazepam-d5 (1.0mg/ml in Acetonitrile) [lgcstandards.com]
• 8. 7-Aminonitrazepam-D5 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 9. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of enzymes responsible for nitrazepam metabolism and toxicity in human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Stability of nitrobenzodiazepines in postmortem blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Technical Guide to 7-Amino nitrazepam-d5: Structure, Metabolism, and Analytical Applications

This document provides a comprehensive technical overview of 7-Amino nitrazepam-d5, a critical analytical tool for researchers, toxicologists, and drug development professionals. It details the compound's structure, its role within the metabolic cascade of nitrazepam, and its application in quantitative analysis.

Core Chemical Identity

7-Amino nitrazepam-d5 is the deuterium-labeled stable isotope of 7-aminonitrazepam.[1] The non-labeled compound, 7-aminonitrazepam, is the principal urinary metabolite of nitrazepam, a long-acting benzodiazepine drug prescribed for insomnia.[2][3][4] The incorporation of five deuterium atoms onto the phenyl ring creates a mass shift that makes 7-Amino nitrazepam-d5 an ideal internal standard for mass spectrometry-based quantification methods in clinical toxicology, forensic analysis, and pharmacokinetic studies.[3][5]

Physicochemical Properties

The fundamental properties of 7-Amino nitrazepam-d5 are summarized in the table below.

Property	Data	Reference
IUPAC Name	7-amino-5-(2,3,4,5,6-pentadeuteriophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one	[6][7]
CAS Number	1189511-46-3	[1][6]
Unlabeled CAS	4928-02-3	[6][7]
Molecular Formula	C₁₅H₈D₅N₃O	[1][3][8]
Molecular Weight	256.31 g/mol	[1][3][8]
Appearance	Pale Yellow Solid	[8]
Melting Point	240-242°C	[8]
SMILES	NC1=CC=C2NC(CN=C(C3=C([2H])C([2H])=C([2H])C([2H])=C3[2H])C2=C1)=O	[6]
InChI	1S/C15H13N3O/c16-11-6-7-13-12(8-11)15(17-9-14(19)18-13)10-4-2-1-3-5-10/h1-8H,9,16H2,(H,18,19)/i1D,2D,3D,4D,5D	[6]
Storage	Controlled Substance, -20°C Freezer	[8]

Biological Fate and Metabolism of the Parent Compound

7-aminonitrazepam is the product of the in-vivo reduction of its parent drug, nitrazepam. Understanding this metabolic pathway is crucial for interpreting toxicological findings. In humans, nitrazepam is primarily metabolized in the liver.[2][9] The nitro group at the 7-position undergoes reduction to form 7-aminonitrazepam (ANZP).[2] This primary metabolite can then be acetylated to form 7-acetylamino nitrazepam (AANZP).[2] Key enzymes, including aldehyde oxidase 1 (AOX1), N-acetyltransferase (NAT) 2, arylacetamide deacetylase (AADAC), and cytochrome P450 3A4 (CYP3A4), are responsible for these transformations.[2]

Fig. 1: Metabolic pathway of Nitrazepam to its major metabolites.

Analytical Implementation and Experimental Protocols

The primary application of 7-Amino nitrazepam-d5 is as an internal standard for the accurate quantification of 7-aminonitrazepam in biological matrices. Its chemical properties are nearly identical to the analyte, but its increased mass allows it to be distinguished by a mass spectrometer.

Conceptual Workflow for Quantification

The use of a stable isotope-labeled internal standard is a gold-standard technique in quantitative mass spectrometry. The standard is added at a known concentration to both calibration standards and unknown samples at the beginning of the sample preparation process. This corrects for any analyte loss during extraction and for variations in instrument response (matrix effects).

Fig. 2: General workflow for quantification using an internal standard.

General Protocol: Quantification in Urine by LC-MS/MS

This section outlines a representative protocol for the detection of 7-aminonitrazepam. Specific parameters must be optimized for the instrumentation in use.

1. Sample Preparation:

• To a 1 mL aliquot of urine, add 10 µL of a 100 µg/mL solution of 7-Amino nitrazepam-d5 in acetonitrile.[3]

• If conjugated metabolites are of interest, perform enzymatic hydrolysis (e.g., using β-glucuronidase).

• Perform solid-phase extraction (SPE) or a protein precipitation step to remove matrix interferences.

• Evaporate the cleaned extract to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient: A linear gradient appropriate to separate the analyte from matrix components.

3. Mass Spectrometry (MS/MS) Conditions:

• Ionization: Electrospray Ionization, Positive Mode (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

• The expected mass transitions are listed in the table below. The precursor ion ([M+H]⁺) for the unlabeled analyte is m/z 252, confirmed by HPLC-ESI-MS experiments.[10]

Compound	Precursor Ion (m/z)	Product Ion (m/z)
7-aminonitrazepam (Analyte)	252.1	Optimize based on instrument
7-Amino nitrazepam-d5 (IS)	257.1	Optimize based on instrument

4. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio (Analyte/Internal Standard) against the concentration of the calibrators.

• Determine the concentration of 7-aminonitrazepam in the unknown samples by interpolating their peak area ratios from the calibration curve.

Synthesis Pathway (Conceptual)

The synthesis of 7-Amino nitrazepam-d5 is achieved through the chemical reduction of its corresponding nitro-precursor, Nitrazepam-d5.

Fig. 3: Conceptual synthesis of 7-Amino nitrazepam-d5 from its precursor.

Conclusion

7-Amino nitrazepam-d5 is an indispensable tool for modern analytical chemistry, particularly in the fields of toxicology and pharmacology. Its utility as an internal standard enables the highly accurate and precise quantification of nitrazepam exposure by correcting for analytical variability. The methodologies and data presented in this guide provide a foundational resource for researchers engaged in the study of benzodiazepine metabolism and detection.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Identification of enzymes responsible for nitrazepam metabolism and toxicity in human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 7-Aminonitrazepam-D5 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 4. Nitrazepam - Wikipedia [en.wikipedia.org]
• 5. veeprho.com [veeprho.com]
• 6. 7-Amino Nitrazepam-d5 | CAS 1189511-46-3 | LGC Standards [lgcstandards.com]
• 7. 7-Amino Nitrazepam-d5 (1.0mg/ml in Acetonitrile) [lgcstandards.com]
• 8. 7-AMINO NITRAZEPAM-D5 CAS#: [m.chemicalbook.com]
• 9. What is the mechanism of Nitrazepam? [synapse.patsnap.com]
• 10. mdpi.com [mdpi.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis of 7-Amino-Nitrazepam-d5

This document provides a detailed technical overview of a feasible synthetic pathway for 7-Amino-nitrazepam-d5. This isotopically labeled compound is a critical internal standard for the quantitative analysis of nitrazepam and its primary metabolite, 7-aminonitrazepam, in various biological matrices. The guide covers the multi-step synthesis, including detailed experimental protocols, quantitative data, and a visual representation of the chemical transformations.

Introduction

Nitrazepam is a benzodiazepine derivative used for its sedative and hypnotic properties. Its major urinary metabolite is 7-aminonitrazepam.[1] For pharmacokinetic studies, clinical diagnostics, and forensic toxicology, stable isotope-labeled internal standards are indispensable for accurate quantification using mass spectrometry. 7-Amino-nitrazepam-d5, with five deuterium atoms on the phenyl ring, provides a distinct mass shift, enabling precise differentiation from the unlabeled analyte while maintaining nearly identical chemical and chromatographic behaviors.[2][3]

This guide outlines a logical synthetic route starting from a deuterated precursor, proceeding through the formation of the benzodiazepine ring system, and concluding with the reduction of the nitro group.

Proposed Synthesis Pathway

The synthesis of 7-Amino-nitrazepam-d5 can be logically divided into three primary stages:

• Stage 1: Synthesis of the Deuterated Intermediate: Preparation of 2-Amino-5-nitrobenzophenone-d5.

• Stage 2: Formation of the Benzodiazepine Ring: Synthesis of Nitrazepam-d5.

• Stage 3: Reduction of the Nitro Group: Conversion of Nitrazepam-d5 to 7-Amino-nitrazepam-d5.

The overall workflow is depicted below.

Caption: Proposed synthesis pathway for 7-Amino-nitrazepam-d5.

Experimental Protocols and Data

This section details the methodologies for each key synthetic step. The quantitative data, derived from analogous non-deuterated syntheses, are summarized for clarity.

Stage 1: Synthesis of 2-Amino-5-nitrobenzophenone-d5

The initial stage involves a Friedel-Crafts reaction to form a deuterated benzophenone intermediate, followed by amination. This approach is adapted from known industrial methods for synthesizing the non-deuterated analogue.[4]

Protocol 1: Synthesis of 2-Chloro-5-nitrobenzophenone-d5

• To a cooled, stirred suspension of anhydrous aluminum chloride in a suitable inert solvent (e.g., dichloromethane), add 2-chloro-5-nitrobenzoyl chloride.

• Slowly add benzene-d6 to the mixture, maintaining a low temperature.

• After the addition is complete, allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC).

• The reaction is then quenched by carefully pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield crude 2-chloro-5-nitrobenzophenone-d5.

• The crude product can be purified by recrystallization.

Protocol 2: Synthesis of 2-Amino-5-nitrobenzophenone-d5

• The purified 2-chloro-5-nitrobenzophenone-d5 is placed in a high-pressure reactor.

• Gaseous ammonia is passed through the reaction mass with constant stirring at a temperature of 125-130 °C.[4]

• The pressure is maintained within the range of 0.05-0.65 MPa for approximately 5 hours.[4]

• After cooling, the reaction mass is poured into water and stirred.

• The precipitated 2-amino-5-nitrobenzophenone-d5 is collected by filtration and dried.

Parameter	Value/Range	Reference
Amination Temperature	125 - 130 °C	[4]
Amination Pressure	0.05 - 0.65 MPa	[4]
Amination Reaction Time	5 hours	[4]
Yield (non-deuterated)	~85%	[4]

Table 1: Quantitative data for the synthesis of 2-Amino-5-nitrobenzophenone.

Stage 2: Synthesis of Nitrazepam-d5

This stage involves the formation of the seven-membered diazepine ring. The most common laboratory method involves reaction with bromoacetyl bromide followed by cyclization with ammonia.[5][6]

Protocol 3: Synthesis of 2-(2-Bromoacetamido)-5-nitrobenzophenone-d5

• Dissolve 2-amino-5-nitrobenzophenone-d5 in toluene at room temperature.

• Add bromoacetyl bromide dropwise with stirring.[7]

• Reflux the mixture for 30-60 minutes.[7]

• Upon cooling, the product, 2-(2-bromoacetamido)-5-nitrobenzophenone-d5, crystallizes out of the solution.

• Collect the solid by filtration and wash with cold toluene.

Parameter	Value/Range	Reference
Solvent	Toluene	[7]
Reaction Time	30 - 60 min (reflux)	[7]
Yield (non-deuterated)	75 - 88%	[7]

Table 2: Quantitative data for the amidification step.

Protocol 4: Cyclization to Nitrazepam-d5

• The 2-(2-bromoacetamido)-5-nitrobenzophenone-d5 intermediate is treated with liquid ammonia.[5]

• The reaction involves a ring closure to form the 1,4-benzodiazepine ring structure.[6]

• After the reaction is complete, the ammonia is allowed to evaporate.

• The resulting solid residue is triturated with water, filtered, and dried to yield crude Nitrazepam-d5.

• Purification can be achieved by recrystallization from a suitable solvent like ethanol.

Caption: Experimental workflow for the synthesis of Nitrazepam-d5.

Stage 3: Synthesis of 7-Amino-nitrazepam-d5

The final step is the selective reduction of the 7-nitro group to an amino group. This is a standard transformation in organic chemistry, and a reliable method using iron powder has been reported for this specific substrate.[8]

Protocol 5: Reduction of Nitrazepam-d5

• Suspend iron powder and ammonium chloride in water and heat the mixture for approximately 15 minutes.[8]

• Prepare a solution of Nitrazepam-d5 in methanol and add it to the heated iron suspension.

• Reflux the resulting mixture for 5 hours.[8]

• After reflux, filter the hot solution to remove the iron powder.

• Evaporate the methanol from the filtrate under vacuum.

• The precipitated product, 7-Amino-nitrazepam-d5, is collected.

• Recrystallize the crude product from methanol to obtain the final purified compound.

Parameter	Value/Range	Reference
Reducing Agent	Iron Powder	[8]
Catalyst/Medium	Ammonium Chloride / H₂O-MeOH	[8]
Reaction Time	5 hours (reflux)	[8]
Yield (non-deuterated)	~80%	[8]

Table 3: Quantitative data for the reduction of the nitro group.

Conclusion

The synthesis of 7-Amino-nitrazepam-d5 is a multi-step process that can be achieved through established organic chemistry reactions. The pathway outlined in this guide, beginning with a deuterated benzophenone precursor, followed by benzodiazepine ring formation and subsequent nitro group reduction, represents a robust and logical approach. The provided protocols and quantitative data serve as a solid foundation for researchers and drug development professionals aiming to synthesize this essential internal standard for analytical applications. Careful execution and purification at each stage are critical to achieving the desired high-purity product.

References

• 1. 7-Aminonitrazepam-D5 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 2. caymanchem.com [caymanchem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. RU2136285C1 - Method of synthesis of drug nitrazepam - 1,3-dihydro-5-phenyl-7-nitro-2h-1,4-benzodiazepine-2-one - Google Patents [patents.google.com]
• 5. Nitrazepam - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]
• 7. datapdf.com [datapdf.com]
• 8. mdpi.com [mdpi.com]

The Role of 7-Amino-Nitrazepam-d5 in Modern Toxicology: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical role of 7-Amino-nitrazepam-d5 in the field of toxicology. As the deuterated internal standard for 7-aminonitrazepam, the primary metabolite of the widely prescribed benzodiazepine nitrazepam, it is an indispensable tool for accurate and reliable quantification in forensic and clinical settings. This document delves into the metabolic pathways of nitrazepam, detailed analytical methodologies for the detection of its metabolite, and the validation of these methods using its deuterated analog.

Introduction: The Significance of 7-Amino-Nitrazepam-d5

Nitrazepam is a potent hypnotic and sedative agent belonging to the benzodiazepine class of drugs.[1] Following administration, it is extensively metabolized in the body, primarily through the reduction of its nitro group to form 7-aminonitrazepam.[2][3] This metabolite is a key biomarker for detecting nitrazepam use, making its accurate quantification crucial in toxicological analyses.[4][5]

Stable isotope-labeled internal standards, such as 7-Amino-nitrazepam-d5, are the gold standard in quantitative mass spectrometry.[6][7] By incorporating five deuterium atoms, this analog is chemically identical to the native 7-aminonitrazepam but has a distinct mass-to-charge ratio.[8][9] This allows it to be distinguished by a mass spectrometer while behaving identically during sample preparation and chromatographic separation. The use of a deuterated internal standard is essential for correcting variations in extraction efficiency, matrix effects, and instrument response, thereby ensuring the accuracy and precision of the analytical results.[6][7]

Metabolic Pathway of Nitrazepam

The biotransformation of nitrazepam to its primary urinary metabolite, 7-aminonitrazepam, is a critical pathway in its clearance from the body.[3] This metabolic process is primarily mediated by enzymes in the liver.[2] Understanding this pathway is fundamental for interpreting toxicological findings.

Metabolic conversion of nitrazepam.

Analytical Methodologies for 7-Aminonitrazepam Quantification

The accurate quantification of 7-aminonitrazepam in biological matrices is predominantly achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4] This technique offers high sensitivity and specificity, which are essential for detecting the low concentrations often encountered in toxicological casework. The use of 7-Amino-nitrazepam-d5 as an internal standard is integral to these methods.

Sample Preparation

The initial step in the analysis is the extraction of 7-aminonitrazepam from the complex biological matrix. The choice of extraction technique depends on the sample type (e.g., urine, blood, hair) and the desired level of cleanliness and recovery.

3.1.1. Liquid-Liquid Extraction (LLE) for Blood and Urine

Liquid-liquid extraction is a common method for isolating benzodiazepines and their metabolites from liquid biological samples.[10][11]

• Protocol:

  • To 1 mL of blood or urine, add a known concentration of 7-Amino-nitrazepam-d5 internal standard.

  • Add 1 mL of a suitable buffer (e.g., phosphate buffer, pH 6.8) and vortex.

  • Add 5 mL of an organic extraction solvent (e.g., ethyl acetate, methyl tert-butyl ether).

  • Vortex vigorously for 2 minutes and then centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

3.1.2. Solid-Phase Extraction (SPE) for Urine and Hair

Solid-phase extraction provides a cleaner extract compared to LLE and is particularly useful for complex matrices like hair.[12][13]

• Protocol for Urine:

  • To 1 mL of urine, add the 7-Amino-nitrazepam-d5 internal standard and 1 mL of acetate buffer (pH 5.0).

  • If analyzing for conjugated metabolites, add β-glucuronidase and incubate at 60°C for 1-2 hours.

  • Condition a mixed-mode SPE cartridge (e.g., C8/SCX) with methanol followed by deionized water.

  • Load the pre-treated sample onto the SPE cartridge.

  • Wash the cartridge with deionized water followed by a weak organic solvent (e.g., 20% methanol).

  • Elute the analyte and internal standard with a suitable elution solvent (e.g., 5% ammonium hydroxide in methanol).

  • Evaporate the eluate to dryness and reconstitute for analysis.

• Protocol for Hair:

  • Decontaminate 20-50 mg of hair by washing with dichloromethane and methanol.

  • Incubate the washed and dried hair in a basic solution (e.g., 1 M NaOH) at 50°C for 30 minutes to digest the hair matrix.

  • Neutralize the digest and add the 7-Amino-nitrazepam-d5 internal standard.

  • Proceed with solid-phase extraction as described for urine.

LC-MS/MS Analysis

The reconstituted extract is then injected into an LC-MS/MS system for separation and detection.

3.2.1. Chromatographic Conditions

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm) is typically used for the separation.

• Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., 0.1% formic acid in acetonitrile) is commonly employed.

• Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

3.2.2. Mass Spectrometry Conditions

• Ionization: Electrospray ionization (ESI) in positive mode is generally used.

• Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both 7-aminonitrazepam and 7-Amino-nitrazepam-d5 are monitored.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
7-Aminonitrazepam	252.1	121.1
7-Amino-nitrazepam-d5	257.1	126.1

Quantitative Data and Method Validation

The use of 7-Amino-nitrazepam-d5 allows for the development of robust and reliable quantitative methods. The following tables summarize typical validation parameters for the analysis of 7-aminonitrazepam in various biological matrices.

Table 1: Limits of Detection (LOD) and Quantification (LOQ)

Matrix	Method	LOD (ng/mL)	LOQ (ng/mL)	Reference
Urine	GC-MS	1.2	3.5	[5]
Urine	LC-MS/MS	0.07	0.5	[8]
Blood	DART-MS/MS	0.2 - 20	1 - 50	[10]
Serum	LC-MS/MS	-	22.1 (µg/L)	[6]
Hair	GC-MS	-	0.001 (pg/mg)	[14]

Table 2: Recovery and Linearity

Matrix	Method	Recovery (%)	Linearity Range (ng/mL)	Reference
Urine	GC-MS	94.7 - 103.5	10 - 500 (µg/L)	[5]
Urine	LC-MS/MS	89.0 - 95.2	1 - 50	[8]
Blood	LLE	78.8 - 114	-	[10]
Hair	SPE	-	1 - 1000 (pg/mg)	[14]

Experimental Workflow Visualization

The entire process, from sample receipt to final data analysis, can be visualized as a streamlined workflow.

Workflow for 7-aminonitrazepam analysis.

Conclusion

7-Amino-nitrazepam-d5 is an essential tool in modern toxicology for the accurate and precise quantification of 7-aminonitrazepam. Its use as an internal standard in LC-MS/MS methodologies allows for the reliable determination of nitrazepam exposure in a variety of biological matrices. The detailed protocols and validation data presented in this guide underscore the robustness of these analytical methods, providing researchers and forensic scientists with the necessary information to implement these techniques in their laboratories. The continued availability of high-quality deuterated standards like 7-Amino-nitrazepam-d5 will be crucial for advancing the fields of clinical and forensic toxicology.

References

• 1. researchgate.net [researchgate.net]
• 2. biotage.com [biotage.com]
• 3. news-medical.net [news-medical.net]
• 4. researchgate.net [researchgate.net]
• 5. [Analysis of 7-aminonitrazepam in urine by trimethylsilyl derivatization-gas chromatography/mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. scivisionpub.com [scivisionpub.com]
• 8. researchgate.net [researchgate.net]
• 9. [Analysis of 7-aminonitrazepam in urine by trimethylsilyl derivatization-gas chromatography/mass spectrometry]. | Sigma-Aldrich [sigmaaldrich.com]
• 10. Rapid detection of 10 benzodiazepines and metabolites in blood and urine using DART-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparison of molecularly imprinted solid-phase extraction (MISPE) with classical solid-phase extraction (SPE) for the detection of benzodiazepines in post-mortem hair samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of flunitrazepam and its main metabolites in serum and urine by HPLC after mixed-mode solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]

7-Amino Nitrazepam-d5 as a Metabolite of Nitrazepam: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-amino nitrazepam-d5, focusing on its role as a crucial internal standard for the quantification of 7-aminonitrazepam, the primary metabolite of the hypnotic drug nitrazepam. This document delves into the metabolic pathways of nitrazepam, the principles of using deuterated standards in bioanalysis, detailed experimental protocols, and quantitative data pertinent to researchers in pharmacology, toxicology, and drug development.

Introduction: The Role of Deuterated Internal Standards

In modern bioanalytical chemistry, particularly in pharmacokinetic and drug metabolism studies, the accurate quantification of drug molecules and their metabolites is essential. Stable isotope-labeled internal standards (SIL-IS), such as 7-amino nitrazepam-d5, are the gold standard for quantitative analysis using liquid chromatography-mass spectrometry (LC-MS/MS).[1][2]

7-amino nitrazepam-d5 is the deuterium-labeled form of 7-aminonitrazepam.[3][4] In this compound, five hydrogen atoms on the phenyl ring have been replaced with deuterium, a stable, non-radioactive isotope of hydrogen.[4] This substitution increases the molecular weight of the compound, allowing it to be distinguished from the unlabeled analyte by a mass spectrometer.[5] However, its chemical properties and chromatographic behavior are nearly identical to the endogenous metabolite.[2]

The primary utility of 7-amino nitrazepam-d5 is to serve as an internal standard in bioanalytical methods. When added to a biological sample at a known concentration at the beginning of the sample preparation process, it experiences the same processing variations as the target analyte, 7-aminonitrazepam. This includes losses during extraction and variability due to matrix effects (ion suppression or enhancement in the MS source).[5][6] By measuring the ratio of the analyte's response to the internal standard's response, analysts can achieve highly accurate and precise quantification.[6]

Metabolic Pathway of Nitrazepam

Nitrazepam, a nitrobenzodiazepine, undergoes extensive metabolism in the body before excretion.[7][8] The primary metabolic route involves the reduction of the 7-nitro group to an amino group, forming the major metabolite, 7-aminonitrazepam (7-ANZP).[9][10][11] This metabolite can be further acetylated to form 7-acetylaminonitrazepam (7-AANZP).[9][12]

Key enzymes involved in this pathway in humans include:

• Aldehyde Oxidase 1 (AOX1): Primarily responsible for the reduction of nitrazepam to 7-aminonitrazepam in the human liver cytosol.[9]

• N-acetyltransferase (NAT) 2: Catalyzes the acetylation of 7-aminonitrazepam to 7-acetylaminonitrazepam.[9]

• Cytochrome P450 (CYP) 3A4: May be involved in secondary hydroxylation reactions.[9]

Both 7-aminonitrazepam and 7-acetylaminonitrazepam can be found in urine, often in both free and conjugated forms.[12][13] The detection of 7-aminonitrazepam is a key indicator of nitrazepam exposure in clinical and forensic toxicology.[14][15]

Metabolic pathway of Nitrazepam.

Quantitative Data

The following tables summarize quantitative data related to the analysis of nitrazepam and its metabolite, 7-aminonitrazepam, from various studies.

Table 1: Pharmacokinetic and Excretion Parameters

Parameter	Value	Matrix	Reference
Nitrazepam Half-Life (Young Adults)	~29 hours	Plasma	[7][16]
Nitrazepam Half-Life (Elderly)	~40 hours	Plasma	[7][16]
Urinary Half-Life (Free 7-Aminonitrazepam)	44 hours (mean)	Urine	[12]
Urinary Half-Life (Conjugated 7-Aminonitrazepam)	46 hours (mean)	Urine	[12]
Total Urinary Metabolites (7 days post 5mg dose)	17-99% of dose	Urine	[12]

Table 2: Tissue and Fluid Concentrations in an Intoxication Case

Analyte	Concentration	Matrix	Reference
Nitrazepam	0.400 - 0.973 µg/mL	Blood	[17]
7-Aminonitrazepam	0.418 - 1.82 µg/mL	Blood	[17]
Nitrazepam	4.08 µg/mL	Bile	[17]
7-Aminonitrazepam	1.67 µg/mL	Bile	[17]
Nitrazepam	0.580 µg/mL	Urine	[17]
7-Aminonitrazepam	1.09 µg/mL	Urine	[17]
Nitrazepam	2.17 - 6.22 µg/g	Brain Tissue	[17]
7-Aminonitrazepam	2.49 - 5.11 µg/g	Brain Tissue	[17]

Table 3: Analytical Method Performance for 7-Aminonitrazepam

Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Matrix	Reference
LC-MS/MS	0.07 ng/mL	0.5 ng/mL	Urine	[18]
GC-MS (TBDMS derivatization)	1 µg/L (1 ng/mL)	3 µg/L (3 ng/mL)	Urine	[15]
LC-MS/MS	0.3 - 11.4 ng/mL (for various benzodiazepines)	-	Serum	[19]
Nano-enhanced ELISA	0.18 ng/g	-	Urine	[14]

Experimental Protocols

The gold standard for the quantification of 7-aminonitrazepam in biological matrices is LC-MS/MS, utilizing a deuterated internal standard like 7-amino nitrazepam-d5.

The use of a deuterated internal standard is integral to a robust bioanalytical workflow, ensuring that variations during sample processing are accounted for, leading to reliable and reproducible results.

Typical bioanalytical workflow.

This protocol is a composite based on methodologies described in the literature.[15][18][20]

1. Sample Pre-treatment and Hydrolysis:

• To 1.0 mL of urine sample in a glass tube, add a known concentration of 7-amino nitrazepam-d5 internal standard solution.

• Add 0.5 mL of β-glucuronidase solution (from E. coli) in an appropriate buffer (e.g., phosphate buffer, pH 7.4).

• Vortex the mixture gently.

• Incubate the sample, for example, at 37°C for 2.5 hours, to hydrolyze the glucuronide conjugates of the metabolite.[14]

2. Liquid-Liquid Extraction (LLE):

• After hydrolysis and cooling, add an appropriate organic solvent, such as a mixture of benzene and dichloromethane (90:10 v/v) or ethyl acetate.[13][21]

• Vortex vigorously for 1-2 minutes to extract the analytes into the organic phase.

• Centrifuge at approximately 3000 x g for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.[21]

3. Reconstitution:

• Reconstitute the dried residue in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., a mixture of acetonitrile and water with formic acid).[22]

• Vortex briefly to dissolve the residue.

• Transfer the reconstituted sample to an autosampler vial for analysis.

4. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: A reversed-phase column, such as a C18 column (e.g., 2.1 mm x 100 mm, 3.5 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 5 - 20 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.[19][22]

  • Analysis Mode: Selected Reaction Monitoring (SRM).

  • SRM Transitions: Specific precursor-to-product ion transitions must be optimized for both 7-aminonitrazepam and the 7-amino nitrazepam-d5 internal standard. For example:

    • 7-Aminonitrazepam (unlabeled): m/z 252.1 → [Product Ion 1], m/z 252.1 → [Product Ion 2]

    • 7-Amino nitrazepam-d5 (labeled): m/z 257.1 → [Product Ion 1'], m/z 257.1 → [Product Ion 2']

  • The specific product ions would be determined during method development.

Conclusion

7-amino nitrazepam-d5 is an indispensable tool for the accurate and reliable quantification of 7-aminonitrazepam, the primary metabolite of nitrazepam. Its use as a stable isotope-labeled internal standard in LC-MS/MS methodologies mitigates the challenges of sample matrix variability and inconsistent recovery, which is paramount in the fields of pharmacokinetics, clinical diagnostics, and forensic toxicology. The detailed metabolic pathways and analytical protocols provided in this guide serve as a foundational resource for scientists and researchers, enabling the development and validation of robust bioanalytical assays for monitoring nitrazepam metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. 7-Amino Nitrazepam-d5 | CAS 1189511-46-3 | LGC Standards [lgcstandards.com]
• 5. benchchem.com [benchchem.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. Nitrazepam - Wikipedia [en.wikipedia.org]
• 8. What is the mechanism of Nitrazepam? [synapse.patsnap.com]
• 9. Identification of enzymes responsible for nitrazepam metabolism and toxicity in human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Production of superoxide during the metabolism of nitrazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nitrazepam (Mogadon) in blood serum and urine and librium in urine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Urinary elimination of nitrazepam and its main metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of nitrazepam and its main metabolites in urine by gas--liquid chromatography: use of electron capture and nitrogen-selective detectors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Human pharmacokinetics of nitrazepam: effect of age and diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Tissue distribution of nitrazepam and 7-aminonitrazepam in a case of nitrazepam intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Simultaneous determination of benzodiazepines and their metabolites in human serum by liquid chromatography-tandem mass spectrometry using a high-resolution octadecyl silica column compatible with aqueous compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. waters.com [waters.com]
• 21. Nitrazepam and 7-aminonitrazepam studied at the macroscopic and microscopic electrified liquid-liquid interface - PMC [pmc.ncbi.nlm.nih.gov]
• 22. agilent.com [agilent.com]

Technical Guide: 7-Amino-nitrazepam-d5 Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies associated with a Certificate of Analysis (CofA) for the certified reference material, 7-Amino-nitrazepam-d5. This deuterated internal standard is crucial for the accurate quantification of 7-aminonitrazepam, the major metabolite of the benzodiazepine nitrazepam, in various biological matrices. The information presented herein is compiled from publicly available data sheets and common analytical practices for certified reference materials.

Compound Information

7-Amino-nitrazepam-d5 is the deuterium-labeled analog of 7-aminonitrazepam. The stable isotope label makes it an ideal internal standard for mass spectrometry-based quantitative analyses, as it co-elutes with the unlabeled analyte but is distinguishable by its higher mass.

Identifier	Value
Compound Name	7-Amino-5-(phenyl-d5)-1,3-dihydro-2H-1,4-benzodiazepin-2-one
CAS Number	1189511-46-3[1][2]
Unlabeled CAS Number	4928-02-3[1]
Molecular Formula	C₁₅H₈D₅N₃O[2]
Molecular Weight	256.31 g/mol [2]

Representative Analytical Data

The following tables summarize the typical quantitative data found on a Certificate of Analysis for 7-Amino-nitrazepam-d5.

Table 1: Purity and Isotopic Enrichment

Analysis	Method	Specification	Representative Value
Chemical Purity	qNMR	≥ 98%	99.5%
Isotopic Enrichment	Mass Spectrometry	≥ 99% atom % D	99.6 atom % D
Deuterium Incorporation	Mass Spectrometry	Report	d₅ > 99%

Table 2: Physical and Chemical Properties

Property	Value
Appearance	Pale yellow solid[3]
Melting Point	240-242 °C[3]
Solubility	Soluble in Acetonitrile or Methanol
Storage Conditions	-20°C Freezer, protect from light[3]

Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided below.

Purity Determination by Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary ratio method for determining the purity of a substance without the need for a specific reference standard of the same compound.

Instrumentation:

• NMR Spectrometer (e.g., 600 MHz)

• High-precision analytical balance

Procedure:

• Sample Preparation: Accurately weigh a known amount of 7-Amino-nitrazepam-d5 and a certified internal standard (e.g., maleic acid) into a vial.

• Dissolution: Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

• Data Acquisition: Acquire the ¹H NMR spectrum using parameters that ensure accurate integration, including a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest.

• Data Processing: Process the spectrum, including phasing and baseline correction.

• Quantification: Integrate a well-resolved signal from 7-Amino-nitrazepam-d5 and a signal from the internal standard. The purity is calculated based on the integral values, the number of protons for each signal, the molecular weights, and the weighed masses of the analyte and the internal standard.

Isotopic Enrichment Analysis by Mass Spectrometry

Mass spectrometry is used to confirm the identity and determine the isotopic enrichment of the deuterated compound.

Instrumentation:

• High-Resolution Mass Spectrometer (HRMS) such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with a suitable ionization source (e.g., Electrospray Ionization - ESI).

Procedure:

• Sample Preparation: Prepare a dilute solution of 7-Amino-nitrazepam-d5 in an appropriate solvent (e.g., acetonitrile/water with 0.1% formic acid).

• Direct Infusion or LC-MS: Introduce the sample into the mass spectrometer via direct infusion or by injection onto an LC column.

• Data Acquisition: Acquire full-scan mass spectra in the appropriate mass range to observe the molecular ion cluster.

• Data Analysis: Determine the relative intensities of the isotopic peaks (M, M+1, M+2, etc.) for the deuterated compound and any residual unlabeled material. The isotopic enrichment is calculated from the relative abundance of the d₅ isotopologue compared to the other isotopologues.

Visualizations

Metabolic Pathway of Nitrazepam

The following diagram illustrates the primary metabolic conversion of Nitrazepam to its major metabolite, 7-Aminonitrazepam. In humans, this reduction is primarily carried out by the enzyme Aldehyde Oxidase 1 (AOX1) in the liver cytosol.[4]

Caption: Metabolic conversion of Nitrazepam to 7-Aminonitrazepam.

Experimental Workflow for Quality Control

This diagram outlines a typical workflow for the quality control and certification of a 7-Amino-nitrazepam-d5 reference standard.

Caption: A general workflow for the quality control of a certified reference material.

References

• 1. 7-Amino Nitrazepam-d5 | CAS 1189511-46-3 | LGC Standards [lgcstandards.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 7-AMINO NITRAZEPAM-D5 CAS#: [m.chemicalbook.com]
• 4. Identification of enzymes responsible for nitrazepam metabolism and toxicity in human - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 7-Amino Nitrazepam-d5 for Analytical Applications

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 7-Amino nitrazepam-d5, a deuterated internal standard crucial for the accurate quantification of 7-aminonitrazepam, the primary metabolite of the benzodiazepine nitrazepam. Its application is critical in forensic toxicology, clinical chemistry, and drug metabolism studies where precise and reliable measurements are paramount.

Core Compound Data

7-Amino nitrazepam-d5 is a stable isotope-labeled version of 7-aminonitrazepam. The incorporation of five deuterium atoms on the phenyl ring provides a distinct mass shift, allowing it to be differentiated from the endogenous analyte in mass spectrometry-based assays without altering its chemical and chromatographic behavior. This makes it an ideal internal standard to correct for variations during sample preparation and analysis.

Property	Value
Chemical Name	7-amino-5-(2,3,4,5,6-pentadeuteriophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one
Molecular Formula	C₁₅H₈D₅N₃O
Molecular Weight	256.31 g/mol
CAS Number	1189511-46-3
Appearance	Pale Yellow Solid
Primary Application	Internal Standard for Mass Spectrometry

Experimental Protocol: Quantification of 7-Aminonitrazepam in Urine by LC-MS/MS

The following protocol is a detailed methodology for the analysis of urinary benzodiazepines, including 7-aminonitrazepam, using a deuterated internal standard like 7-Amino nitrazepam-d5. This method employs solid-phase extraction (SPE) for sample cleanup and concentration, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detection and quantification.[1][2]

1. Materials and Reagents:

• 7-Amino nitrazepam-d5 (Internal Standard Solution)

• Urine sample

• 0.5 M Ammonium Acetate Buffer (pH 5.0)

• β-glucuronidase enzyme (e.g., from Patella vulgata)[1][2]

• 4% Phosphoric Acid (H₃PO₄)

• 0.02 N Hydrochloric Acid (HCl)

• 20% Methanol (MeOH) in water

• Elution Solvent: 60:40 Acetonitrile (ACN):MeOH with 5% strong ammonia solution[1][2]

• Sample Diluent: 2% ACN:1% formic acid in water[1][2]

• Solid-Phase Extraction (SPE) Plate (e.g., Oasis MCX µElution Plate)[1][2]

2. Sample Preparation (Hydrolysis and SPE):

This procedure is designed to be performed within the wells of an SPE plate to minimize sample transfer steps.[1][2]

• Step 1: Sample Aliquoting

  • Add 200 µL of the urine sample to a well of the SPE plate.[1][2]

• Step 2: Internal Standard Spiking

  • Add 20 µL of the 7-Amino nitrazepam-d5 internal standard solution (e.g., 250 ng/mL).[1][2]

• Step 3: Enzymatic Hydrolysis

  • Add 200 µL of 0.5 M ammonium acetate buffer (pH 5.0) containing β-glucuronidase.[1][2]

  • Incubate the plate at 50°C for 1 hour to deconjugate glucuronidated metabolites.[1][2]

• Step 4: Quenching

  • Add 200 µL of 4% H₃PO₄ to stop the enzymatic reaction.[1][2]

• Step 5: Sample Loading

  • Apply vacuum to draw the pre-treated sample into the SPE sorbent bed.[1][2]

• Step 6: Washing

  • Wash the sorbent with 200 µL of 0.02 N HCl.[1][2]

  • Wash the sorbent with 200 µL of 20% MeOH.[1][2]

  • Dry the plate under high vacuum for approximately 30 seconds.[1][2]

• Step 7: Elution

  • Elute the analytes with two aliquots of 25 µL of the elution solvent (60:40 ACN:MeOH with 5% ammonia).[1][2]

• Step 8: Final Dilution

  • Dilute the combined eluate with 100 µL of the sample diluent before injection.[1][2]

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A reversed-phase column suitable for separating benzodiazepines (e.g., CORTECS UPLC C18+).[2]

  • Mobile Phase A: 0.01% Formic acid in water.[2]

  • Mobile Phase B: 0.01% Formic acid in acetonitrile.[2]

  • Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for equilibration. For example, starting at 10% B, increasing to 50% over 5 minutes, then to 95% before re-equilibrating.[2]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions must be optimized for both 7-aminonitrazepam and 7-Amino nitrazepam-d5. The transition for the deuterated standard will be shifted by approximately 5 Da.

Experimental Workflow Diagram

The following diagram illustrates the sample preparation workflow for the analysis of 7-aminonitrazepam using its deuterated internal standard.

Urine sample preparation and SPE workflow.

References

• 1. waters.com [waters.com]
• 2. lcms.cz [lcms.cz]

Technical Guide: Storage and Handling of 7-Amino-Nitrazepam-d5 Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the recommended storage conditions, handling procedures, and stability considerations for the 7-Amino-nitrazepam-d5 certified reference material. Adherence to these guidelines is critical for maintaining the integrity, purity, and concentration of the standard, ensuring the accuracy and reliability of experimental results.

Recommended Storage Conditions

The stability of 7-Amino-nitrazepam-d5 is paramount for its use as an internal standard in quantitative analyses. The primary storage recommendation across various suppliers is freezing at low temperatures.

Data Presentation: Storage Condition Summary

Parameter	Recommended Condition	Notes
Temperature	-20°C	This is the most consistently recommended temperature for long-term storage, whether the standard is in solid form or in a solution such as acetonitrile.[1][2][3][4] Some sources may also indicate "Freeze" as the general condition.[5][6]
Format	Solid (Neat) or Solution (e.g., in Acetonitrile)	The storage temperature of -20°C applies to both forms.[1][4]
Light Exposure	Protect from light	While specific photostability studies for 7-Amino-nitrazepam-d5 are not readily available, general guidelines for handling certified reference materials recommend protection from light to prevent potential degradation.
Humidity	Store in a dry place	For the solid form, it is crucial to store it in a desiccated environment to prevent moisture uptake. When in solution, ensure the container is tightly sealed.
Container	Original, tightly sealed vial	To prevent contamination and solvent evaporation (for solutions), the standard should be kept in its original container.

Stability Considerations

While specific long-term stability studies on 7-Amino-nitrazepam-d5 are not extensively published, data on related compounds, particularly the 7-amino metabolites of other benzodiazepines, suggest that careful monitoring is warranted.

Studies on the non-deuterated 7-amino metabolites of nitrobenzodiazepines in biological matrices have indicated some degree of instability even at -20°C over extended periods. For instance, a significant loss of 7-amino metabolites in blood was observed after two months at -20°C. Although this is in a complex biological matrix, it highlights the potential for degradation of this class of compounds. Therefore, it is best practice to use the standard as soon as is practical after preparation of solutions.

Experimental Protocols: Handling and Solution Preparation

Proper handling and accurate preparation of working solutions are critical for the successful application of the 7-Amino-nitrazepam-d5 standard.

General Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab coat, and safety glasses, when handling the standard.

• Controlled Environment: Whenever possible, handle the neat compound in a controlled environment, such as a glove box, to minimize exposure to air and humidity.

• Accurate Weighing: Use a calibrated analytical balance to accurately weigh the solid standard for the preparation of stock solutions.

Protocol for Preparation of a Stock Solution (Example)

This protocol is a general guideline and may need to be adapted based on specific experimental requirements.

• Equilibration: Allow the vial containing the solid 7-Amino-nitrazepam-d5 standard to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the compound.

• Weighing: Accurately weigh the desired amount of the solid standard.

• Dissolution: Dissolve the weighed standard in a precise volume of a suitable solvent, such as acetonitrile or methanol, in a Class A volumetric flask.

• Sonication (if necessary): If the standard does not dissolve readily, sonicate the solution for a few minutes to ensure complete dissolution.

• Storage of Stock Solution: Store the prepared stock solution in a tightly sealed, light-protected vial at -20°C.

• Working Solutions: Prepare working solutions by diluting the stock solution with the appropriate solvent as needed for your analytical method. Store working solutions under the same conditions as the stock solution.

Logical Workflow for Handling and Storage

The following diagram illustrates the recommended workflow for the handling and storage of the 7-Amino-nitrazepam-d5 standard to ensure its integrity.

Caption: Workflow for 7-Amino-nitrazepam-d5 Standard Handling.

This technical guide summarizes the critical aspects of storing and handling the 7-Amino-nitrazepam-d5 standard. By following these recommendations, researchers can minimize the risk of degradation and ensure the continued accuracy and validity of their analytical measurements.

References

• 1. researchgate.net [researchgate.net]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. database.ich.org [database.ich.org]
• 5. What are Certified Reference Materials? | ASTM [astm.org]
• 6. 3 Important Photostability Testing Factors [sampled.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 7-Amino-nitrazepam-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the quantitative analysis of therapeutic drugs and their metabolites, the use of a stable isotope-labeled internal standard is crucial for achieving accurate and precise results, particularly when using techniques like liquid chromatography-mass spectrometry (LC-MS/MS). 7-Amino-nitrazepam-d5 is the deuterated analog of 7-amino-nitrazepam, the major metabolite of the benzodiazepine nitrazepam. Its similar chemical and physical properties to the analyte, but distinct mass, make it an ideal internal standard to compensate for variations during sample preparation and analysis. These application notes provide detailed protocols for the use of 7-Amino-nitrazepam-d5 in the quantification of 7-amino-nitrazepam in biological matrices.

Principle of Internal Standardization

An internal standard (IS) is a compound with similar physicochemical properties to the analyte of interest, which is added in a known quantity to every sample, calibrator, and quality control sample. The IS co-elutes with the analyte and experiences similar effects from the sample matrix and any variations in the analytical process, such as extraction efficiency and instrument response. By calculating the ratio of the analyte's response to the IS's response, accurate quantification can be achieved. 7-Amino-nitrazepam-d5 is an ideal internal standard for 7-amino-nitrazepam because it has the same retention time and ionization efficiency, but is distinguishable by its mass-to-charge ratio (m/z).

Experimental Protocols

Quantification of 7-Amino-nitrazepam in Human Urine by LC-MS/MS

This protocol describes a method for the quantitative analysis of 7-amino-nitrazepam in human urine samples using 7-Amino-nitrazepam-d5 as an internal standard.

a. Materials and Reagents

• 7-Amino-nitrazepam certified reference material

• 7-Amino-nitrazepam-d5 certified reference material

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Human urine (drug-free)

• Solid-phase extraction (SPE) cartridges (e.g., mixed-mode cation exchange)

b. Instrumentation

• High-performance liquid chromatography (HPLC) system

• Tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column (e.g., C18, 2.1 x 50 mm, 1.8 µm)

c. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: To 1 mL of urine sample, add 50 µL of the internal standard working solution (7-Amino-nitrazepam-d5, 1 µg/mL in methanol). Vortex for 10 seconds.

• Hydrolysis (Optional): For the analysis of total 7-amino-nitrazepam (free and glucuronidated), enzymatic hydrolysis with β-glucuronidase can be performed prior to extraction.

• SPE Column Conditioning: Condition the SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove interferences.

• Elution: Elute the analyte and internal standard with 2 mL of 5% ammonium hydroxide in methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase starting conditions (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

d. LC-MS/MS Parameters

• Liquid Chromatography:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical gradient would start at 10% B, ramp up to 90% B over 5 minutes, hold for 1 minute, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

e. Data Analysis

A calibration curve is constructed by plotting the peak area ratio of 7-amino-nitrazepam to 7-Amino-nitrazepam-d5 against the concentration of the calibration standards. The concentration of 7-amino-nitrazepam in the unknown samples is then determined from this calibration curve.

Quantitative Data

The following tables summarize typical quantitative parameters for the analysis of 7-amino-nitrazepam using 7-Amino-nitrazepam-d5 as an internal standard.

Table 1: Mass Spectrometry Parameters

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
7-Amino-nitrazepam	252.1	121.1	105.1	25
7-Amino-nitrazepam-d5	257.1	121.1	110.1	25

Note: The exact m/z values and collision energies may vary depending on the instrument and should be optimized.

Table 2: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Upper Limit of Quantification (ULOQ)	500 ng/mL
Accuracy (% Bias)	Within ±15%
Precision (%RSD)	< 15%
Recovery	> 85%

Visualizations

Diagram 1: Experimental Workflow for Urine Sample Analysis

Caption: Workflow for the quantification of 7-amino-nitrazepam in urine.

Diagram 2: Principle of Internal Standard Calibration

Application Note: Quantitative Analysis of Nitrazepam in Human Plasma by LC-MS/MS using 7-Amino nitrazepam-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nitrazepam is a long-acting benzodiazepine prescribed for the short-term relief of severe anxiety and insomnia.[1] Accurate and reliable quantification of nitrazepam in biological matrices is crucial for pharmacokinetic studies, clinical monitoring, and forensic toxicology. This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of nitrazepam in human plasma. The method utilizes 7-Amino nitrazepam-d5 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by compensating for matrix effects and variations in sample processing.

Nitrazepam is primarily metabolized in the liver to 7-aminonitrazepam.[2] This analytical method is designed to be highly specific and efficient, employing a straightforward sample preparation procedure followed by rapid chromatographic separation and sensitive detection using a triple quadrupole mass spectrometer.

Metabolic Pathway of Nitrazepam

The primary metabolic pathway of nitrazepam involves the reduction of the nitro group to an amino group, forming 7-aminonitrazepam.

Caption: Metabolic conversion of Nitrazepam to 7-Aminonitrazepam.

Experimental Protocols

Materials and Reagents

• Nitrazepam analytical standard

• 7-Amino nitrazepam-d5 internal standard (IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Water (deionized, 18 MΩ·cm)

• Human plasma (drug-free)

Sample Preparation

A protein precipitation method is employed for sample preparation:

• Allow all samples and standards to thaw to room temperature.

• To 100 µL of human plasma, add 20 µL of the internal standard working solution (7-Amino nitrazepam-d5 in methanol).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography

• System: UHPLC system

• Column: C18 analytical column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Gradient Elution:

  Time (min)	%B
  0.0	20
  1.0	20
  5.0	80
  5.5	80
  5.6	20

  | 7.0 | 20 |

Mass Spectrometry

• System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 150 °C

• Desolvation Temperature: 550 °C

• Capillary Voltage: 0.6 kV

• MRM Transitions:

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  Nitrazepam	282.1	236.1	20

  | 7-Amino nitrazepam-d5 (IS) | 257.1 | 199.1 | 25 |

Experimental Workflow

Caption: Workflow for the LC-MS/MS analysis of Nitrazepam.

Quantitative Data Summary

The performance of this method was evaluated in terms of linearity, limit of quantification (LLOQ), accuracy, and precision. The results are summarized in the table below.

Parameter	Result
Linearity Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% Bias)	Within ±15%
Recovery	> 85%

Conclusion

This application note describes a highly sensitive and specific LC-MS/MS method for the quantification of nitrazepam in human plasma using 7-Amino nitrazepam-d5 as an internal standard. The simple protein precipitation sample preparation and rapid chromatographic analysis make this method suitable for high-throughput clinical and forensic applications. The method demonstrates excellent linearity, accuracy, and precision, meeting the requirements for bioanalytical method validation.

References

• 1. Nitrazepam - Wikipedia [en.wikipedia.org]
• 2. Identification of enzymes responsible for nitrazepam metabolism and toxicity in human - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Sample Preparation of 7-Aminonitrazepam-d5 in Urine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of 7-Aminonitrazepam-d5 in urine for quantitative analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS). 7-Aminonitrazepam is the major metabolite of nitrazepam, a benzodiazepine drug, and its detection in urine is a key indicator of nitrazepam use. The deuterated internal standard, 7-Aminonitrazepam-d5, is crucial for accurate quantification by correcting for matrix effects and variations in sample processing.

I. Overview of Sample Preparation Methods

The primary goal of sample preparation is to extract 7-Aminonitrazepam-d5 from the complex urine matrix, remove interfering substances, and concentrate the analyte prior to analysis. The most common techniques employed are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE): This classic technique involves the partitioning of the analyte between the aqueous urine sample and an immiscible organic solvent. It is a robust and cost-effective method.

• Solid-Phase Extraction (SPE): This technique utilizes a solid sorbent material packed in a cartridge or plate to selectively retain the analyte from the liquid sample. It often provides cleaner extracts and higher concentration factors compared to LLE.[1][2][3][4]

II. Quantitative Data Summary

The following table summarizes typical performance data for various sample preparation methods for 7-Aminonitrazepam in urine. While the data may not specifically mention the deuterated standard, the performance is expected to be comparable.

Method	Recovery (%)	Limit of Quantification (LOQ) (ng/mL)	Limit of Detection (LOD) (ng/mL)	Reference
Liquid-Liquid Extraction (LLE)	89.0 - 95.2	0.5	0.07	[5]
Liquid-Liquid Extraction (LLE)	82.8	3.5 (µg/L)	1.2 (µg/L)	[6]
Solid-Phase Extraction (SPE)	56 - 83	0.002 - 0.01 (µM)	Not Reported	[2]
Solid-Phase Extraction (SPE)	91 (average)	Not Reported	Not Reported	[7]
Dispersive Liquid-Liquid Microextraction (DLLME)	Not Reported	Not Reported	0.025	[8]
Nano-enhanced ELISA	83.4 - 95.5	Not Reported	0.18	[9]

III. Experimental Protocols

A. Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is based on a widely used and effective LLE method for the extraction of 7-Aminonitrazepam from urine.[5]

1. Materials and Reagents:

• Urine sample

• 7-Aminonitrazepam-d5 internal standard solution

• β-glucuronidase (from Patella vulgata or Helix pomatia)[1][2][10]

• Phosphate buffer (pH 6.8)

• Extraction solvent: a mixture of ethyl acetate and isopropanol (e.g., 9:1, v/v)

• Sodium hydroxide solution (1 M)

• Hydrochloric acid solution (0.1 M)

• Reconstitution solvent (e.g., mobile phase for LC-MS/MS analysis)

• Centrifuge tubes (15 mL)

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Vortex mixer

2. Experimental Workflow:

Caption: Liquid-Liquid Extraction Workflow for 7-Aminonitrazepam-d5 in Urine.

3. Step-by-Step Procedure:

• Enzymatic Hydrolysis: To a 1 mL urine sample in a centrifuge tube, add 500 µL of phosphate buffer (pH 6.8) and 20 µL of β-glucuronidase solution. Vortex and incubate at 60°C for 2 hours to hydrolyze the glucuronide conjugates.[2]

• Internal Standard Spiking: After hydrolysis, allow the sample to cool to room temperature. Add a known amount of 7-Aminonitrazepam-d5 internal standard solution.

• pH Adjustment: Adjust the pH of the sample to approximately 9.0 using 1 M sodium hydroxide.

• Liquid-Liquid Extraction: Add 5 mL of the extraction solvent (e.g., ethyl acetate/isopropanol, 9:1, v/v). Vortex vigorously for 5 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Solvent Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the reconstitution solvent (e.g., the initial mobile phase of the LC-MS/MS method). Vortex to dissolve the residue.

• Analysis: The sample is now ready for injection into the LC-MS/MS system.

B. Protocol 2: Solid-Phase Extraction (SPE)

This protocol outlines a general procedure for SPE, which can be adapted based on the specific SPE cartridge used (e.g., mixed-mode cation exchange).[1][2]

1. Materials and Reagents:

• Urine sample

• 7-Aminonitrazepam-d5 internal standard solution

• β-glucuronidase

• Phosphate buffer (pH 6.0)

• SPE cartridges (e.g., mixed-mode cation exchange)

• Methanol (for conditioning)

• Deionized water (for conditioning and washing)

• Wash solvent (e.g., 0.1 M acetate buffer)

• Elution solvent (e.g., ethyl acetate with 2% ammonium hydroxide)[1]

• Reconstitution solvent

• SPE manifold

• Centrifuge

• Evaporator

2. Experimental Workflow:

Caption: Solid-Phase Extraction Workflow for 7-Aminonitrazepam-d5 in Urine.

3. Step-by-Step Procedure:

• Enzymatic Hydrolysis and Internal Standard Spiking: Follow steps 1 and 2 from the LLE protocol.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.[1]

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of deionized water, followed by 2 mL of 0.1 M acetate buffer.[1] A final wash with a non-polar solvent like hexane can also be performed.[1]

• Drying: Dry the cartridge thoroughly under vacuum for 5-10 minutes.

• Elution: Elute the analyte from the cartridge with 2 mL of the elution solvent (e.g., ethyl acetate containing 2% ammonium hydroxide) into a clean collection tube.[1]

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the reconstitution solvent.

• Analysis: The sample is ready for LC-MS/MS analysis.

IV. LC-MS/MS Analysis

While this document focuses on sample preparation, the final step is analysis. A typical LC-MS/MS method would involve a C18 reversed-phase column for chromatographic separation and a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode for detection. The specific mass transitions for 7-Aminonitrazepam and 7-Aminonitrazepam-d5 would need to be optimized on the specific instrument used.

V. Conclusion

Both Liquid-Liquid Extraction and Solid-Phase Extraction are effective methods for the preparation of 7-Aminonitrazepam-d5 in urine samples for LC-MS/MS analysis. The choice of method will depend on factors such as desired sample throughput, required level of cleanliness of the final extract, and available resources. The provided protocols offer a solid starting point for researchers to develop and validate their own analytical methods for the determination of nitrazepam use.

References

• 1. agilent.com [agilent.com]
• 2. Determination of benzodiazepines in human urine using solid-phase extraction and high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of nimetazepam and 7-aminonimetazepam in human urine by using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of flunitrazepam and its main metabolites in serum and urine by HPLC after mixed-mode solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Analysis of 7-aminonitrazepam in urine by trimethylsilyl derivatization-gas chromatography/mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]
• 8. Determination of 7-aminoflunitrazepam in urine by dispersive liquid-liquid microextraction with liquid chromatography-electrospray-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. scispace.com [scispace.com]

Application Note: Quantification of 7-Aminonitrazepam in Human Plasma by LC-MS/MS with a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed protocol for the sensitive and selective quantification of 7-Aminonitrazepam, a major metabolite of nitrazepam, in human plasma. The method utilizes a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach with a stable isotope-labeled internal standard (7-Aminoclonazepam-d4) for accurate and precise measurement. The protocol includes a straightforward protein precipitation method for sample preparation, optimized chromatographic conditions for efficient separation, and specific mass spectrometric parameters for detection. This method is suitable for pharmacokinetic studies, toxicological analysis, and clinical research involving nitrazepam administration.

Introduction

7-Aminonitrazepam is the primary metabolite of nitrazepam, a benzodiazepine with hypnotic and anxiolytic properties. Monitoring the concentration of 7-Aminonitrazepam in plasma is crucial for understanding the pharmacokinetics of nitrazepam and for clinical and forensic toxicology. The use of a deuterated internal standard, such as 7-Aminoclonazepam-d4, is essential for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the accuracy and reliability of the analytical results.[1] This application note provides a comprehensive methodology for the quantification of 7-Aminonitrazepam in plasma, tailored for researchers, scientists, and drug development professionals.

Experimental Protocols

Materials and Reagents

• 7-Aminonitrazepam analytical standard

• 7-Aminoclonazepam-d4 (internal standard)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free)

Equipment

• Liquid Chromatograph (e.g., Thermo Scientific™ Vanquish™ Flex Duo UHPLC system or equivalent)

• Tandem Mass Spectrometer (e.g., Thermo Scientific™ Q Exactive™ Plus hybrid quadrupole-Orbitrap mass spectrometer or equivalent)

• Analytical column (e.g., Thermo Scientific™ Biphenyl 100 x 2.1 mm, 2.6 µm or equivalent)

• Microcentrifuge

• Vortex mixer

• Pipettes and tips

Sample Preparation

• Spiking of Internal Standard : To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of the internal standard working solution (7-Aminoclonazepam-d4, 100 ng/mL in methanol).

• Protein Precipitation : Add 300 µL of cold acetonitrile to the plasma sample.

• Vortexing : Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifugation : Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the supernatant to a clean autosampler vial.

• Injection : Inject an appropriate volume (e.g., 5 µL) of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Value
Column	Biphenyl, 100 x 2.1 mm, 2.6 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	0-1 min: 10% B, 1-5 min: 10-90% B, 5-6 min: 90% B, 6-6.1 min: 90-10% B, 6.1-8 min: 10% B

Mass Spectrometry:

Parameter	Value
Ionization Mode	Heated Electrospray Ionization (H-ESI), Positive
Scan Type	Selected Reaction Monitoring (SRM)
Precursor Ion (m/z)	7-Aminonitrazepam: 252.1
Product Ions (m/z)	7-Aminonitrazepam: 121.1, 94.0[2]
Precursor Ion (m/z)	7-Aminoclonazepam-d4: 290.1
Product Ion (m/z)	7-Aminoclonazepam-d4: (Specific transition to be determined based on the deuteration pattern)
Collision Energy	Optimized for each transition
Spray Voltage	3500 V
Sheath Gas	40 Arb
Auxiliary Gas	10 Arb
Capillary Temperature	320°C

Data Presentation

The following table summarizes the quantitative performance characteristics of the method, compiled from various sources for comparative purposes.

Parameter	Reported Value	Reference
Linearity Range	1 - 50 ng/mL	[3]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	[3]
Limit of Detection (LOD)	0.07 ng/mL	[3]
Accuracy (% Bias)	-16% to +11%	[4]
Intra-assay Precision (%CV)	< 7.6%	[4]
Inter-assay Precision (%CV)	< 14%	[4]
Recovery	89.0 - 95.2%	[3]

Visualizations

Caption: Experimental workflow for the quantification of 7-Aminonitrazepam in plasma.

Caption: Logic of using a deuterated internal standard for accurate quantification.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and sensitive approach for the quantification of 7-Aminonitrazepam in human plasma. The use of a deuterated internal standard ensures high accuracy and precision, making this protocol well-suited for a variety of research and development applications. The simple and efficient sample preparation procedure allows for a high throughput of samples.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. b-ac.co.uk [b-ac.co.uk]
• 3. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Robust Solid-Phase Extraction Protocol for Nitrazepam and its Metabolites in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrazepam, a long-acting benzodiazepine, is widely prescribed for its sedative and hypnotic properties. Monitoring its metabolic fate is crucial in clinical and forensic toxicology, as well as in pharmacokinetic studies during drug development. The primary metabolic pathways of nitrazepam involve the reduction of the nitro group to form 7-aminonitrazepam, which is then acetylated to 7-acetamidonitrazepam. Accurate quantification of the parent drug and these key metabolites in biological matrices such as urine, blood, and plasma requires efficient sample preparation to remove endogenous interferences.

This application note provides a detailed protocol for the solid-phase extraction (SPE) of nitrazepam and its major metabolites, 7-aminonitrazepam and 7-acetamidonitrazepam, from biological samples. The presented method is a compilation of established procedures, offering high recovery and clean extracts suitable for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Summary

The following table summarizes quantitative data from various studies on the solid-phase extraction of nitrazepam and related benzodiazepines, providing a comparative overview of the efficiency of different SPE methods.

Analyte(s)	SPE Sorbent	Matrix	Recovery (%)	LOQ (ng/mL)	Analytical Method
Nitrazepam	C18	Serum/Plasma	94 - 100%[1]	5 nmol/L (~1.4 ng/mL)[1]	HPLC-DAD[1]
Nitrazepam and other Benzodiazepines	Oasis MCX (Mixed-Mode)	Urine	Average 91%[2]	Not Specified	LC-MS/MS[2]
Diazepam and Metabolites	Molecularly Imprinted Polymer (MIP)	Urine	89.1 - 99.4%[3]	Not Specified	HPLC-DAD[3]
7-Aminonitrazepam	Liquid-Liquid Extraction	Urine	89.0 - 95.2%[4]	0.5[4]	LC-MS/MS[4]
Flunitrazepam and 7-Aminoflunitrazepam	Oasis HLB	Urine	94.8 - 101.3%[5]	20[5]	Online SPE-LC-MS/MS[5]

Experimental Protocol: Solid-Phase Extraction of Nitrazepam and Metabolites

This protocol is designed for the extraction of nitrazepam, 7-aminonitrazepam, and 7-acetamidonitrazepam from urine samples. For serum or plasma, the hydrolysis step may be omitted if analyzing for unconjugated metabolites.

Materials:

• SPE Cartridges: Mixed-mode cation exchange (e.g., Oasis MCX) or C18 cartridges.

• Reagents:

  • β-glucuronidase (from E. coli for urine samples)[6]

  • Phosphate buffer (pH 6.8)

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Ethyl acetate (HPLC grade)

  • Ammonium hydroxide

  • Formic acid

• Internal Standards: Deuterated analogs of nitrazepam, 7-aminonitrazepam, and 7-acetamidonitrazepam.

• Nitrogen evaporator

• Centrifuge

• Vortex mixer

Procedure:

• Sample Pre-treatment (for Urine): a. To 1 mL of urine, add an appropriate amount of internal standard. b. Add 1 mL of phosphate buffer (pH 6.8). c. Add 50 µL of β-glucuronidase solution. d. Vortex and incubate at 55°C for 2 hours to hydrolyze conjugated metabolites.[6] e. Centrifuge the sample at 4000 rpm for 10 minutes to pellet any precipitate. Use the supernatant for the SPE procedure.

• SPE Cartridge Conditioning: a. Condition a mixed-mode cation exchange SPE cartridge by passing 2 mL of methanol followed by 2 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading: a. Load the pre-treated sample supernatant onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing: a. Wash the cartridge with 2 mL of deionized water to remove salts and other polar impurities. b. Follow with a wash of 2 mL of 20% methanol in water to remove less polar interferences.

• Elution: a. Elute the analytes from the cartridge with 2 mL of a freshly prepared solution of ethyl acetate:methanol:ammonium hydroxide (80:20:2 v/v/v). b. Collect the eluate in a clean collection tube.

• Dry-down and Reconstitution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. b. Reconstitute the dried residue in 100 µL of a mobile phase-compatible solution (e.g., 80:20 water:methanol with 0.1% formic acid). c. Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Experimental Workflow

The following diagram illustrates the complete workflow from sample preparation to analysis.

Caption: Workflow for SPE of Nitrazepam Metabolites.

Nitrazepam Metabolism Signaling Pathway

The metabolism of nitrazepam primarily occurs in the liver and involves a two-step process. The initial and most significant step is the reduction of the 7-nitro group, followed by N-acetylation.

Caption: Metabolic Pathway of Nitrazepam.

Conclusion

The solid-phase extraction protocol detailed in this application note provides a reliable and efficient method for the isolation of nitrazepam and its primary metabolites from biological matrices. The use of a mixed-mode SPE sorbent ensures the effective removal of interfering substances, leading to cleaner extracts and improved analytical sensitivity. This method is well-suited for high-throughput clinical and forensic toxicology laboratories, as well as for researchers in the field of drug metabolism and pharmacokinetics. The subsequent analysis by LC-MS/MS allows for the sensitive and specific quantification of the target analytes.

References

• 1. Analysis of low-dose benzodiazepines by HPLC with automated solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. mdpi.com [mdpi.com]
• 4. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of flunitrazepam and 7-aminoflunitrazepam in human urine by on-line solid phase extraction liquid chromatography-electrospray-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. arch.ies.gov.pl [arch.ies.gov.pl]

Application Notes and Protocols for the Derivatization of 7-Aminonitrazepam for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the derivatization of 7-aminonitrazepam, the primary metabolite of nitrazepam, for quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS). The following sections outline established methodologies, present quantitative data from various studies, and provide a comprehensive experimental protocol.

Introduction

7-Aminonitrazepam is a major metabolite of the benzodiazepine nitrazepam.[1][2][3] Due to its polar nature, direct analysis by GC-MS can be challenging, often resulting in poor chromatographic peak shape and low sensitivity. Derivatization is a crucial step to improve its volatility and thermal stability, making it amenable to GC-MS analysis.[4] The most common derivatization techniques for 7-aminonitrazepam are silylation and acylation, which involve the modification of the amino group.[1][2][5][6] This document details protocols for these derivatization methods, enabling sensitive and reliable quantification of 7-aminonitrazepam in biological matrices.

Quantitative Data Summary

The following tables summarize quantitative data from studies employing different derivatization methods for the GC-MS analysis of 7-aminonitrazepam.

Table 1: Silylation Derivatization Methods

Derivatization Reagent	Matrix	Extraction Efficiency	Linear Range (µg/L)	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	RSD (%)	Internal Standard	Reference
N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA)	Urine	82.8%	10 - 500	1.2	3.5	94.7 - 103.5	3.9 - 5.4	7-Aminoclonazepam	[1]
tert-Butyldimethylsilyl (TBDMS)	Urine	83.6%	10 - 500	1.0	3.0	96.3 - 102.6	3.6 - 5.8	Not Specified	[2]

Table 2: Acylation Derivatization Methods

Derivatization Reagent	Matrix	LOQ (ng/mL)	Reference
Pentafluoropropionic anhydride (PFPA)	Blood, Urine	1.0	[5]
Heptafluorobutyrate	Plasma, Whole Blood	5.0 (LOD)	[6]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the quantitative data summary.

Protocol 1: Trimethylsilyl (TMS) Derivatization of 7-Aminonitrazepam in Urine

This protocol is based on the method described by Zhu et al.[1]

1. Sample Preparation (Urine) a. To 1 mL of urine sample, add an internal standard (e.g., 7-aminoclonazepam). b. Adjust the pH of the sample to approximately 9.0 with a suitable buffer. c. Perform liquid-liquid extraction with 5 mL of an ethyl ether-ethyl acetate mixture (99:1, v/v). d. Vortex the mixture for 5 minutes and then centrifuge at 3000 rpm for 10 minutes. e. Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

2. Derivatization a. To the dried extract, add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA). b. Cap the tube tightly and heat at 70°C for 30 minutes. c. Cool the sample to room temperature before GC-MS injection.

3. GC-MS Parameters

• Gas Chromatograph: Agilent 6890 or equivalent
• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
• Injector Temperature: 280°C
• Oven Temperature Program: Initial temperature of 180°C, hold for 1 minute, then ramp to 290°C at a rate of 20°C/min, and hold for 5 minutes.
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min
• Mass Spectrometer: Agilent 5973 or equivalent
• Ionization Mode: Electron Ionization (EI) at 70 eV
• Acquisition Mode: Selected Ion Monitoring (SIM)
• Monitored Ions for 7-aminonitrazepam-TMS derivative: To be determined based on the mass spectrum of the derivative. A full scan analysis should be performed initially to identify the characteristic ions.

Protocol 2: tert-Butyldimethylsilyl (TBDMS) Derivatization of 7-Aminonitrazepam in Urine

This protocol is based on the method by Zhang et al.[2]

1. Sample Preparation (Urine) a. Follow the same sample preparation steps as in Protocol 1 (steps 1a-1e).

2. Derivatization a. To the dried extract, add 50 µL of a solution containing N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) with 1% tert-butyldimethylchlorosilane (TBDMCS). b. Cap the tube tightly and heat at 60°C for 20 minutes. c. Cool the sample to room temperature before GC-MS injection.

3. GC-MS Parameters

• Follow the same GC-MS parameters as in Protocol 1, adjusting the monitored ions in SIM mode for the TBDMS derivative of 7-aminonitrazepam.

Protocol 3: Acylation with Pentafluoropropionic Anhydride (PFPA)

This protocol is adapted from the analysis of a related compound, 7-aminoflunitrazepam.[5]

1. Sample Preparation (Blood or Urine) a. To 1 mL of the sample, add an internal standard. b. Perform solid-phase extraction (SPE) for cleanup and concentration. The specific SPE cartridge and procedure should be optimized for the matrix. c. Elute the analyte and internal standard from the SPE column and evaporate the eluate to dryness.

2. Derivatization a. Reconstitute the dried extract in 100 µL of ethyl acetate. b. Add 50 µL of pentafluoropropionic anhydride (PFPA). c. Heat the mixture at 70°C for 20 minutes. d. Evaporate the solution to dryness and reconstitute the residue in a suitable solvent for GC-MS analysis.

3. GC-MS Parameters

• Follow similar GC-MS parameters as in Protocol 1, with optimization of the temperature program for the acylated derivative. The selected ions for SIM mode will need to be determined from the mass spectrum of the PFPA derivative of 7-aminonitrazepam.

Experimental Workflow

The following diagram illustrates the general workflow for the derivatization and GC-MS analysis of 7-aminonitrazepam.

References

• 1. [Analysis of 7-aminonitrazepam in urine by trimethylsilyl derivatization-gas chromatography/mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Parts Per Trillion Detection of 7-Aminonitrazepam by Nano-Enhanced ELISA [mdpi.com]
• 4. jfda-online.com [jfda-online.com]
• 5. Extraction and analysis of flunitrazepam/7-aminoflunitrazepam in blood and urine by LC-PDA and GC-MS using butyl SPE columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GC-MS determination of flunitrazepam and its major metabolite in whole blood and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 7-Amino Nitrazepam-d5 in Forensic Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the forensic use of 7-Amino nitrazepam-d5, primarily as an internal standard for the quantification of 7-aminonitrazepam, the major metabolite of nitrazepam. The protocols detailed below are synthesized from established analytical methodologies for benzodiazepine analysis in various biological matrices.

Introduction

Nitrazepam is a benzodiazepine prescribed for its sedative and hypnotic properties. In forensic toxicology, the detection of its major metabolite, 7-aminonitrazepam, is crucial for confirming nitrazepam ingestion. Deuterated internal standards, such as 7-Amino nitrazepam-d5, are essential for accurate quantification by compensating for matrix effects and variations in sample preparation and instrument response. This document outlines detailed protocols for the extraction and analysis of 7-aminonitrazepam using 7-Amino nitrazepam-d5 with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Metabolic Pathway of Nitrazepam

Nitrazepam undergoes metabolism in the body, primarily through the reduction of the 7-nitro group to form 7-aminonitrazepam. This metabolite can then be further metabolized before excretion.

Caption: Metabolic conversion of Nitrazepam to 7-Aminonitrazepam.

Quantitative Data Summary

The following tables summarize typical validation parameters for the analysis of 7-aminonitrazepam in various biological matrices using methods where a deuterated internal standard like 7-Amino nitrazepam-d5 would be applicable.

Table 1: Method Performance in Urine

Parameter	Reported Value	Reference
Linearity Range	10 - 500 µg/L	[1]
Limit of Detection (LOD)	1.2 µg/L	[1]
Limit of Quantification (LOQ)	3.5 µg/L	[1]
Recovery	94.7% - 103.5%	[1]
Precision (RSD)	3.9% - 5.4%	[1]

Table 2: Method Performance in Hair

Parameter	Reported Value (Methanol Extraction)	Reported Value (Phosphate Buffer Extraction)	Reference
Linearity Range	Not Specified	Not Specified	[2]
Limit of Quantification (LOQ)	1 - 20 pg/mg	0.1 - 5 pg/mg	[2]
Recovery	Not Specified	Not Specified
Precision (RSD)	Not Specified	Not Specified

Table 3: Method Performance in Whole Blood

Parameter	Reported Value	Reference
Linearity Range	50 - 1000 ng/mL	[3]
Limit of Detection (LOD)	5 - 50 ng/mL	[3]
Limit of Quantification (LOQ)	≤ 50 ng/mL	[3]
Accuracy	± 16% at 50 ng/mL	[3]
Precision (CV)	< 4%	[3]

Experimental Protocols

Protocol 1: Analysis of 7-Aminonitrazepam in Human Urine by LC-MS/MS

This protocol describes a method for the quantitative analysis of 7-aminonitrazepam in urine using 7-Amino nitrazepam-d5 as an internal standard, incorporating enzymatic hydrolysis to measure total metabolite concentration.

1. Materials and Reagents

• 7-Aminonitrazepam and 7-Amino nitrazepam-d5 reference standards

• β-glucuronidase from E. coli

• Phosphate buffer (pH 6.8)

• Acetonitrile (LC-MS grade)

• Formic acid

• Deionized water

• Solid Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange)

2. Sample Preparation and Hydrolysis

• Pipette 0.5 mL of urine into a labeled glass tube.

• Add 50 µL of the 7-Amino nitrazepam-d5 internal standard working solution.

• Add 0.5 mL of phosphate buffer (pH 6.8).

• Add 50 µL of β-glucuronidase solution.

• Vortex the mixture gently.

• Incubate at 60°C for 2 hours to hydrolyze glucuronide conjugates.[4]

• Allow the sample to cool to room temperature.

3. Solid Phase Extraction (SPE)

• Condition the SPE cartridge with methanol followed by deionized water and then phosphate buffer.

• Load the hydrolyzed urine sample onto the SPE cartridge.

• Wash the cartridge with deionized water, followed by a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Dry the cartridge thoroughly under vacuum or nitrogen.

• Elute the analyte and internal standard with an appropriate elution solvent (e.g., 2% ammonium hydroxide in ethyl acetate).

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting composition.

4. LC-MS/MS Analysis

• Chromatographic Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm)[5]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• Monitoring Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions (Example):

  • 7-Aminonitrazepam: Q1: 252.1 -> Q3: 121.1[6]

  • 7-Amino nitrazepam-d5: Q1: 257.1 -> Q3: 126.1 (predicted)

5. Quantification

• Construct a calibration curve using fortified drug-free urine samples with known concentrations of 7-aminonitrazepam and a constant concentration of 7-Amino nitrazepam-d5.

• Calculate the concentration of 7-aminonitrazepam in the unknown samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Caption: Workflow for 7-Aminonitrazepam analysis in urine.

Protocol 2: Analysis of 7-Aminonitrazepam in Hair by LC-MS/MS

This protocol details a method for extracting 7-aminonitrazepam from hair samples, suitable for determining long-term exposure.

1. Materials and Reagents

• 7-Aminonitrazepam and 7-Amino nitrazepam-d5 reference standards

• Methanol (LC-MS grade)

• Dichloromethane

• Deionized water

• Phosphate buffer (pH 8.4)[2]

• Ultrasonic bath

2. Sample Decontamination and Preparation

• Wash approximately 20 mg of hair sequentially with deionized water and then dichloromethane to remove external contaminants.[2]

• Allow the hair to dry completely.

• Cut the hair into small segments (1-2 mm).

3. Extraction

• Place the cut hair into a glass test tube.

• Add 50 µL of the 7-Amino nitrazepam-d5 internal standard working solution.

• Add 1 mL of methanol.[7]

• Incubate in an ultrasonic bath at 25°C for 1 hour.[7]

• Alternatively, for higher sensitivity, incubate with phosphate buffer (pH 8.4) in an ultrasonic bath for 1 hour, followed by liquid-liquid extraction with a dichloromethane/diethyl ether mixture.[2]

• Centrifuge the sample and transfer the supernatant to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase starting composition.

4. LC-MS/MS Analysis

• Follow the LC-MS/MS parameters as detailed in Protocol 1, Section 4 .

5. Quantification

• Construct a calibration curve using fortified drug-free hair samples.

• Calculate the concentration of 7-aminonitrazepam based on the peak area ratio to the internal standard.

Caption: Workflow for 7-Aminonitrazepam analysis in hair.

Conclusion

The use of 7-Amino nitrazepam-d5 as an internal standard is critical for the development of robust and reliable quantitative methods for 7-aminonitrazepam in forensic toxicology. The protocols provided offer a framework for the analysis in urine and hair, which can be adapted and validated by individual laboratories for their specific needs. The high sensitivity and specificity of LC-MS/MS, combined with the use of a stable isotope-labeled internal standard, ensure accurate and defensible results in forensic casework.

References

• 1. [Analysis of 7-aminonitrazepam in urine by trimethylsilyl derivatization-gas chromatography/mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of extraction procedures for benzodiazepines determination in hair by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitation of benzodiazepines in whole blood by electron impact-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of benzodiazepines in human urine using solid-phase extraction and high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. libraryonline.erau.edu [libraryonline.erau.edu]
• 6. sciex.com [sciex.com]
• 7. academicworks.cuny.edu [academicworks.cuny.edu]

Application Note: Clinical Toxicology Screening of 7-Aminonitrazepam using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrazepam, a benzodiazepine prescribed for anxiety and insomnia, is extensively metabolized in the body, with 7-aminonitrazepam being its primary urinary metabolite.[1][2] Accurate and sensitive detection of 7-aminonitrazepam is crucial in clinical toxicology and forensic analysis to confirm nitrazepam exposure. This application note details a robust and sensitive method for the quantitative analysis of 7-aminonitrazepam in human urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with 7-Amino nitrazepam-d5 as a stable isotope-labeled internal standard. The use of a deuterated internal standard that co-elutes with the analyte of interest provides superior accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Analytical Method

The method described herein is intended for the definitive identification and quantification of 7-aminonitrazepam in urine samples. The protocol employs a simple and efficient sample preparation procedure followed by rapid and selective LC-MS/MS analysis.

Quantitative Data Summary

While specific validation data for 7-Amino nitrazepam-d5 as an internal standard is not extensively published, the following table summarizes typical performance characteristics for the analysis of 7-aminonitrazepam using similar LC-MS/MS methods with other internal standards, which are expected to be comparable when using 7-Amino nitrazepam-d5.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.07 - 1.2 µg/L	[3][4]
Limit of Quantification (LOQ)	0.5 - 3.5 µg/L	[3][4]
Linearity Range	1 - 500 µg/L	[3][4]
Recovery	89.0 - 95.2%	[3]
Precision (RSD)	< 6.4%	[3]

Experimental Protocols

Materials and Reagents

• 7-Aminonitrazepam standard

• 7-Amino nitrazepam-d5 (Internal Standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water

• β-glucuronidase from E. coli

• Phosphate buffer (pH 6.8)

• Solid-Phase Extraction (SPE) cartridges (Mixed-mode cation exchange)

Sample Preparation

• Urine Sample Hydrolysis: To 1 mL of urine sample, add 50 µL of a 1 µg/mL solution of 7-Amino nitrazepam-d5 as the internal standard. Add 1 mL of phosphate buffer (pH 6.8) and 50 µL of β-glucuronidase. Vortex and incubate at 60°C for 2 hours to hydrolyze the glucuronidated metabolites.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.

  • Load the hydrolyzed urine sample onto the cartridge.

  • Wash the cartridge with 2 mL of deionized water, followed by 2 mL of 20% methanol in water.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analytes with 2 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical gradient would start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (Precursor Ion > Product Ion):

    • 7-Aminonitrazepam: To be optimized, but typically around m/z 252.1 > 121.1

    • 7-Amino nitrazepam-d5: To be optimized, but typically around m/z 257.1 > 126.1

  • Collision Energy and other MS parameters: These should be optimized for the specific instrument being used to achieve maximum sensitivity.

Visualizations

Metabolic Pathway of Nitrazepam

The primary metabolic pathway of nitrazepam involves the reduction of the nitro group to an amino group, forming 7-aminonitrazepam. This is followed by acetylation to 7-acetamidonitrazepam.[1]

Caption: Metabolic conversion of Nitrazepam.

Experimental Workflow for 7-Aminonitrazepam Analysis

The following diagram outlines the key steps in the analytical protocol for the quantification of 7-aminonitrazepam in urine samples.

Caption: Analytical workflow for 7-aminonitrazepam.

Discussion

The presented LC-MS/MS method provides a highly selective and sensitive approach for the determination of 7-aminonitrazepam in urine. The incorporation of 7-Amino nitrazepam-d5 as an internal standard is critical for mitigating analytical variability and ensuring the reliability of quantitative results. While this application note provides a comprehensive protocol, it is essential for individual laboratories to perform a full method validation according to their specific standard operating procedures and regulatory requirements. This validation should include an assessment of linearity, accuracy, precision, selectivity, and matrix effects for 7-aminonitrazepam using 7-Amino nitrazepam-d5 as the internal standard.

This protocol can be adapted for use in various research and clinical settings, including drug metabolism studies, pharmacokinetic analysis, and routine toxicology screening. The detailed methodology and clear workflow are designed to be easily implemented by researchers and scientists in the field of drug development and analysis.

References

• 1. Identification of enzymes responsible for nitrazepam metabolism and toxicity in human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Analysis of 7-aminonitrazepam in urine by trimethylsilyl derivatization-gas chromatography/mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pharmacokinetic Studies Using 7-Amino nitrazepam-d5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the use of 7-Amino nitrazepam-d5 as an internal standard in pharmacokinetic studies of 7-aminonitrazepam, the major metabolite of nitrazepam. The following sections detail the metabolic pathway of nitrazepam, a representative bioanalytical protocol for the quantification of 7-aminonitrazepam in biological matrices, and a summary of available pharmacokinetic data.

Introduction

Nitrazepam is a benzodiazepine derivative used for its hypnotic and anticonvulsant properties. The pharmacokinetic profile of its major and pharmacologically active metabolite, 7-aminonitrazepam, is crucial for understanding the drug's overall efficacy and safety profile. Accurate quantification of 7-aminonitrazepam in biological samples is essential for these studies. The use of a stable isotope-labeled internal standard, such as 7-Amino nitrazepam-d5, is the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its ability to compensate for matrix effects and variations in sample processing.[1] 7-Amino nitrazepam-d5 is the deuterium-labeled form of 7-Amino nitrazepam.[1]

Metabolic Pathway of Nitrazepam

Nitrazepam undergoes extensive metabolism in the body. The primary metabolic pathway involves the reduction of the 7-nitro group to form 7-aminonitrazepam. This reaction is primarily catalyzed by aldehyde oxidase 1 (AOX1). 7-aminonitrazepam is then further metabolized via acetylation by N-acetyltransferase 2 (NAT2) to form 7-acetylaminonitrazepam. There is also evidence that 7-acetylaminonitrazepam can be hydrolyzed back to 7-aminonitrazepam by arylacetamide deacetylase (AADAC). Additionally, the formation of a reactive N-hydroxylamino metabolite of nitrazepam, potentially mediated by CYP3A4, has been suggested.[2]

Metabolic pathway of Nitrazepam.

Experimental Protocol: Quantification of 7-Aminonitrazepam in Human Plasma using LC-MS/MS

This protocol describes a representative method for the quantitative analysis of 7-aminonitrazepam in human plasma using 7-Amino nitrazepam-d5 as an internal standard. This method is based on established protocols for benzodiazepine analysis.[3][4][5]

1. Materials and Reagents

• 7-Aminonitrazepam certified reference standard

• 7-Amino nitrazepam-d5 certified reference standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate

• Water (deionized, 18 MΩ·cm)

• Human plasma (drug-free)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis MCX)

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

3. Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of 7-aminonitrazepam and 7-Amino nitrazepam-d5 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the 7-aminonitrazepam stock solution in 50:50 acetonitrile:water to create calibration standards.

• Internal Standard (IS) Working Solution: Prepare a working solution of 7-Amino nitrazepam-d5 (e.g., 100 ng/mL) in 50:50 acetonitrile:water.

4. Sample Preparation (Solid Phase Extraction)

• To 200 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the IS working solution.

• Add 200 µL of 0.5 M ammonium acetate buffer (pH 5.0). For urine samples, enzymatic hydrolysis with β-glucuronidase at this stage can be performed to measure conjugated metabolites.[3]

• Vortex mix the samples.

• Condition the SPE cartridges with methanol followed by water.

• Load the entire sample onto the SPE cartridge.

• Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water).

• Elute the analytes with an appropriate elution solvent (e.g., 60:40 acetonitrile:methanol with 5% ammonia solution).[3]

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

5. LC-MS/MS Analysis

LC Parameters
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 10% B, ramp to 90% B over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

MS/MS Parameters
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Analyte	Precursor Ion (m/z)
7-Aminonitrazepam	252.1
7-Amino nitrazepam-d5 (IS)	257.1

Note: The MRM transitions for 7-Amino nitrazepam-d5 are inferred based on the transitions for the non-labeled compound and may require optimization.

Bioanalytical workflow for 7-aminonitrazepam.

Data Presentation

The following tables summarize available quantitative data for 7-aminonitrazepam. Note that specific pharmacokinetic parameters from a study explicitly using 7-Amino nitrazepam-d5 as the internal standard were not available in the surveyed literature.

Table 1: Urinary Elimination Half-Life of Nitrazepam Metabolites [6]

Metabolite	Half-Life (hours)
Free 7-aminonitrazepam	44 (range: 23-65)
Conjugated 7-aminonitrazepam	46 (range: 25-69)
7-acetamidonitrazepam	12 (range: 5-31)

Table 2: Tissue Distribution of Nitrazepam and 7-Aminonitrazepam in a Case of Intoxication [7]

Tissue/Fluid	Nitrazepam Concentration	7-Aminonitrazepam Concentration
Blood	0.400 - 0.973 µg/mL	0.418 - 1.82 µg/mL
Bile	4.08 µg/mL	1.67 µg/mL
Urine	0.580 µg/mL	1.09 µg/mL
Brain Tissue	2.17 - 6.22 µg/g	2.49 - 5.11 µg/g
Liver	0.059 µg/g	0.113 µg/g

Table 3: Method Detection and Quantification Limits for 7-Aminonitrazepam in Urine [8][9]

Parameter	Concentration
Limit of Detection (LOD)	0.07 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL

Conclusion

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Identification of enzymes responsible for nitrazepam metabolism and toxicity in human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. sciex.com [sciex.com]
• 6. Urinary elimination of nitrazepam and its main metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tissue distribution of nitrazepam and 7-aminonitrazepam in a case of nitrazepam intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Quantification of 7-Aminonitrazepam

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix effects in the quantification of 7-Aminonitrazepam.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the LC-MS/MS analysis of 7-Aminonitrazepam, with a focus on mitigating matrix effects.

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape or Tailing	- Co-elution of interfering matrix components. - Inappropriate mobile phase pH. - Column degradation.	- Optimize Chromatography: Adjust the gradient, flow rate, or mobile phase composition to better separate 7-Aminonitrazepam from matrix interferences. - pH Adjustment: Ensure the mobile phase pH is appropriate for the analyte's pKa to maintain a consistent ionization state. - Column Maintenance: Use a guard column and ensure the analytical column is not overloaded or contaminated.
Low Analyte Recovery	- Inefficient extraction from the biological matrix. - Analyte degradation during sample processing. - Suboptimal SPE or LLE conditions.	- Improve Sample Preparation: Switch to a more rigorous extraction method like Solid Phase Extraction (SPE) or optimize the solvent and pH for Liquid-Liquid Extraction (LLE).[1][2] - Evaluate Extraction Efficiency: Perform recovery experiments by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample. - Minimize Degradation: Keep samples on ice and process them in a timely manner.
High Signal Variability (Poor Precision)	- Inconsistent matrix effects between samples. - Lack of an appropriate internal standard. - Inconsistent sample preparation.	- Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most effective way to compensate for variable matrix effects as it co-elutes with the analyte and experiences similar ionization suppression or enhancement.[3][4] - Standardize Protocols: Ensure consistent volumes, timings, and techniques for all sample preparation steps. - Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to account for matrix effects.
Inaccurate Quantification (Poor Accuracy)	- Significant ion suppression or enhancement. - Uncorrected matrix effects. - Inappropriate calibration strategy.	- Assess Matrix Effects: Quantify the matrix effect by calculating the Matrix Factor (MF). An MF significantly different from 1 indicates the presence of matrix effects.[5] - Dilute the Sample: Simple dilution of the sample can reduce the concentration of interfering matrix components.[6] - Change Ionization Technique: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects.[7]

Frequently Asked Questions (FAQs)

1. What are matrix effects and how do they affect 7-Aminonitrazepam quantification?

Matrix effects are the alteration of ionization efficiency of an analyte by co-eluting compounds from the sample matrix.[8] In the context of 7-Aminonitrazepam quantification, components in biological samples like plasma, urine, or blood can either suppress or enhance the analyte's signal during LC-MS/MS analysis, leading to inaccurate and imprecise results.[5]

2. How can I determine if my 7-Aminonitrazepam assay is affected by matrix effects?

The presence of matrix effects can be assessed both qualitatively and quantitatively:

• Qualitative Assessment (Post-Column Infusion): A solution of 7-Aminonitrazepam is continuously infused into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Any deviation in the baseline signal of the analyte indicates the elution of interfering components.[5]

• Quantitative Assessment (Post-Extraction Spiking): The response of 7-Aminonitrazepam in a post-extraction spiked blank matrix is compared to its response in a neat solution at the same concentration. The ratio of these responses is the Matrix Factor (MF).[5]

3. What is a Matrix Factor (MF) and how is it interpreted?

The Matrix Factor (MF) is a quantitative measure of the matrix effect. It is calculated as:

MF = (Peak Area of Analyte in Post-Extraction Spiked Matrix) / (Peak Area of Analyte in Neat Solution)

• MF = 1: No matrix effect.

• MF < 1: Ion suppression.

• MF > 1: Ion enhancement.

4. What are the most common sources of matrix effects in biological samples?

Common sources of matrix effects in biological matrices like plasma, blood, and urine include:

• Phospholipids: Abundant in plasma and blood, they are a major cause of ion suppression in ESI.

• Salts and Buffers: Can alter the droplet formation and evaporation in the ion source.

• Endogenous Metabolites: Co-eluting with the analyte of interest.

• Proteins: Can precipitate in the ion source and cause signal instability.

5. How can I minimize or eliminate matrix effects?

Several strategies can be employed to mitigate matrix effects:

• Effective Sample Preparation: Techniques like Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are more effective at removing interfering components than simpler methods like protein precipitation.[9]

• Chromatographic Separation: Optimizing the LC method to separate 7-Aminonitrazepam from matrix components is crucial.

• Sample Dilution: A straightforward approach to reduce the concentration of interfering substances.[6]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the preferred method for compensating for matrix effects, as the SIL-IS will be affected in the same way as the analyte.[3][4]

• Change of Ionization Source: Switching from ESI to APCI may reduce susceptibility to matrix effects.[7]

6. What is the best type of internal standard for 7-Aminonitrazepam quantification?

A stable isotope-labeled (e.g., deuterated) 7-Aminonitrazepam is the ideal internal standard. However, if a SIL-IS for 7-Aminonitrazepam is not available, a deuterated analog of a structurally similar compound, such as 7-aminoclonazepam-d(4), can be used.[10][11]

Quantitative Data on Matrix Effects and Recovery

The following tables summarize recovery and matrix effect data for 7-Aminonitrazepam and related benzodiazepines using different sample preparation methods.

Table 1: Recovery of 7-Aminonitrazepam and Related Compounds from Human Urine using SPE

Compound	Average Recovery (%)
7-Aminonitrazepam	56 - 83
7-Aminoclonazepam	56 - 83
7-Aminoflunitrazepam	56 - 83

Data adapted from a study on benzodiazepine analysis in human urine using solid-phase extraction. The study reported a recovery range for the panel of analytes, including 7-Aminonitrazepam.[10][11]

Table 2: Matrix Effect and Recovery in Whole Blood using UHPLC-TOF-MS

Compound	Matrix Effect (%)	Extraction Recovery (%)
7-Aminonitrazepam	< 20	> 60
Diazepam	< 20	> 60
Ketobemidone	< 20	> 60

This table shows that with the described method, the matrix effect was kept below 20% and recovery was over 60% for the analyzed compounds.[12]

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE) for 7-Aminonitrazepam from Urine

This protocol is based on a method for the analysis of benzodiazepines in urine.[10][11]

1. Sample Pre-treatment (Hydrolysis): a. To 0.5 mL of urine, add an appropriate internal standard (e.g., 7-aminoclonazepam-d(4)). b. Add 0.5 mL of β-glucuronidase solution. c. Incubate at 60°C for 2 hours. d. Allow the sample to cool to room temperature.

2. SPE Procedure (using a polymer-based mixed-mode column): a. Conditioning: Condition the SPE cartridge according to the manufacturer's instructions. b. Loading: Load the pre-treated sample onto the SPE cartridge. c. Washing: Wash the cartridge with an appropriate solvent to remove interfering substances. d. Elution: Elute 7-Aminonitrazepam with a suitable elution solvent.

3. Evaporation and Reconstitution: a. Evaporate the eluate to dryness under a stream of nitrogen. b. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for 7-Aminonitrazepam from Plasma

This protocol is adapted from a general procedure for benzodiazepine extraction from plasma.[1][2]

1. Sample Preparation: a. To 1 mL of plasma, add the internal standard. b. Add a basifying agent (e.g., ammonia hydroxide) to adjust the pH.

2. Extraction: a. Add 5 mL of an appropriate organic solvent (e.g., ethyl acetate). b. Vortex for 2 minutes. c. Centrifuge at 4000 rpm for 10 minutes.

3. Separation and Evaporation: a. Transfer the organic layer to a clean tube. b. Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

4. Reconstitution: a. Reconstitute the dried extract in a suitable volume of mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for 7-Aminonitrazepam quantification.

Caption: Troubleshooting decision tree for matrix effects.

References

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. researchgate.net [researchgate.net]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. longdom.org [longdom.org]
• 9. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 10. Determination of benzodiazepines in human urine using solid-phase extraction and high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 7-Aminonitrazepam Analysis in LC-MS

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges and improve the peak shape of 7-Aminonitrazepam in your Liquid Chromatography-Mass Spectrometry (LC-MS) analyses.

Frequently Asked Questions (FAQs)

Q1: Why am I observing poor peak shape, specifically peak tailing, for 7-Aminonitrazepam?

A1: Peak tailing for 7-Aminonitrazepam is a common issue primarily due to its chemical structure. As a benzodiazepine metabolite, it contains a basic amine group.[1][2][3] This basic nature leads to secondary interactions with residual silanol groups on the surface of silica-based reversed-phase columns.[1][2] These interactions cause a portion of the analyte molecules to be retained longer than the bulk, resulting in an asymmetrical peak with a "tail." Other contributing factors can include column contamination, improper mobile phase pH, column overload, or extra-column volume.

Q2: How does the mobile phase pH affect the peak shape of 7-Aminonitrazepam?

A2: The mobile phase pH is a critical parameter. At a low pH (typically below the pKa of the silanol groups, around 3.8-4.5), the silanol groups are protonated and less likely to interact with the protonated basic amine group of 7-Aminonitrazepam. Conversely, at a higher pH, the silanol groups can become deprotonated (negatively charged), increasing the likelihood of strong ionic interactions with the positively charged analyte, leading to significant peak tailing. Therefore, controlling the mobile phase pH is essential for achieving a symmetrical peak shape.

Q3: What are the most effective mobile phase additives to improve peak shape?

A3: The addition of a buffer to the mobile phase is highly recommended. A common and effective choice for LC-MS applications is a combination of a weak acid and its ammonium salt, such as formic acid with ammonium formate.[4][5] The ammonium ions in the buffer can effectively shield the residual silanol groups on the stationary phase, minimizing their interaction with 7-Aminonitrazepam.[2] It is crucial to include the buffer in both the aqueous and organic mobile phase components to ensure consistent ionic strength throughout the gradient elution.[2]

Q4: Can the choice of analytical column impact the peak shape of 7-Aminonitrazepam?

A4: Absolutely. While standard C18 columns are widely used, they can vary in the extent of residual silanol activity. For basic compounds like 7-Aminonitrazepam, consider the following options:

• End-capped C18 columns: These columns have been treated to reduce the number of accessible silanol groups, thereby minimizing secondary interactions.

• Pentafluorophenyl (PFP) columns: PFP columns offer a different selectivity compared to C18 columns and can provide improved peak shape for compounds with aromatic rings and polar functional groups, like 7-Aminonitrazepam, through various interaction mechanisms beyond simple hydrophobicity.[6][7][8]

• Columns with charged surface technology: Some modern columns have a slight positive charge on the surface that repels basic analytes, leading to improved peak symmetry.[9]

Q5: How can I determine if my column is overloaded?

A5: Column overload occurs when the amount of sample injected exceeds the capacity of the column, leading to peak distortion, often appearing as a "shark fin" or a fronting peak. To test for this, simply dilute your sample (e.g., by a factor of 10) and re-inject it. If the peak shape improves and becomes more symmetrical, it is likely that the original sample was overloaded.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving poor peak shape for 7-Aminonitrazepam.

Problem: Asymmetrical peak with significant tailing.

Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting peak tailing issues.

Experimental Protocols & Data

Protocol 1: Mobile Phase Optimization

This protocol details a systematic approach to optimizing the mobile phase to improve the peak shape of 7-Aminonitrazepam.

Objective: To mitigate secondary silanol interactions by adjusting the mobile phase pH and buffer concentration.

Methodology:

• Initial Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Column: Standard C18 (e.g., 100 x 2.1 mm, 2.7 µm)

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Gradient: 10-90% B over 5 minutes

• Stepwise Optimization:

  • Step 1 (Buffer Addition): Prepare new mobile phases containing 2 mM Ammonium Formate in both Mobile Phase A and B, in addition to the 0.1% Formic Acid.

  • Step 2 (Increase Buffer Concentration): If tailing persists, increase the Ammonium Formate concentration to 5 mM and then to 10 mM in both mobile phases.

  • Step 3 (pH Adjustment): While maintaining the buffer concentration, the pH can be subtly adjusted by altering the formic acid concentration. However, for ESI positive mode, a low pH is generally favorable.

  • Step 4 (Organic Modifier): If peak shape is still suboptimal, consider replacing Acetonitrile with Methanol as the organic modifier, as this can alter selectivity.

Data Presentation: Impact of Mobile Phase Additives on Peak Asymmetry

Mobile Phase Composition	Expected Peak Asymmetry Factor (As)	Notes
0.1% Formic Acid	> 1.5	Significant tailing expected due to silanol interactions.
0.1% Formic Acid + 2 mM Ammonium Formate	1.2 - 1.5	Improvement in peak shape due to shielding of silanol sites.
0.1% Formic Acid + 5 mM Ammonium Formate	1.0 - 1.2	Further improvement in symmetry with increased ionic strength.
0.1% Formic Acid + 10 mM Ammonium Formate	< 1.2	Optimal peak shape expected with effective suppression of secondary interactions.

Protocol 2: Column Selection

This protocol outlines the evaluation of different column chemistries for the analysis of 7-Aminonitrazepam.

Objective: To identify a stationary phase that minimizes secondary interactions with 7-Aminonitrazepam.

Methodology:

• Columns to be Tested:

  • Standard C18 (as a baseline)

  • End-capped C18

  • Pentafluorophenyl (PFP)

• Test Conditions:

  • Use the optimized mobile phase from Protocol 1 (e.g., 0.1% Formic Acid + 5 mM Ammonium Formate in Water/Acetonitrile).

  • Maintain the same gradient, flow rate, and injection volume for a direct comparison.

• Evaluation Criteria:

  • Measure the peak asymmetry factor (As) for 7-Aminonitrazepam on each column.

  • Assess the resolution between 7-Aminonitrazepam and any adjacent peaks.

  • Monitor the retention time and peak width.

Data Presentation: Comparison of Column Performance

Column Type	Typical Retention Time (min)	Peak Asymmetry Factor (As)	Resolution (Rs) with Critical Pair
Standard C18	3.5	1.4	1.8
End-capped C18	3.4	1.1	2.1
PFP	4.2	1.0	2.5

Signaling Pathway of Peak Tailing

Caption: The mechanism of peak tailing and its mitigation by mobile phase buffers.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. waters.com [waters.com]
• 3. mac-mod.com [mac-mod.com]
• 4. The use of ammonium formate as a mobile-phase modifier for LC-MS/MS analysis of tryptic digests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. uhplcs.com [uhplcs.com]
• 9. waters.com [waters.com]

potential interferences in 7-Aminonitrazepam analysis

Welcome to the technical support center for 7-Aminonitrazepam analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions regarding the analytical determination of 7-Aminonitrazepam.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and step-by-step guidance to resolve potential issues during 7-Aminonitrazepam analysis.

Immunoassay (ELISA) Troubleshooting

Question 1: My ELISA results for 7-Aminonitrazepam are higher than expected or show false positives. What are the potential causes?

Answer: Higher than expected or false-positive results in 7-Aminonitrazepam ELISAs can be caused by several factors, primarily cross-reactivity with other structurally similar compounds.

• Cross-Reactivity: Immunoassays rely on antibody-antigen binding, which can sometimes be non-specific. Other benzodiazepines or their metabolites present in the sample may cross-react with the antibody used in the kit, leading to an inaccurate signal. It is crucial to consult the manufacturer's data sheet for the specific cross-reactivity profile of the ELISA kit being used. For instance, some assays may show significant cross-reactivity with nitrazepam, the parent drug of 7-Aminonitrazepam, or other benzodiazepines.[1][2][3]

• Matrix Effects: Components in the biological matrix (e.g., urine, blood) can interfere with the assay.[4] To mitigate this, sufficient sample dilution is often recommended.[4]

Troubleshooting Steps:

• Review Cross-Reactivity Data: Carefully examine the cross-reactivity data provided with your ELISA kit. Compare the list of potentially cross-reacting compounds with the known or suspected composition of your sample.

• Sample Dilution: If matrix effects are suspected, perform a dilution series of your sample to determine if the interference can be minimized.[4]

• Confirmation with a Specific Method: Positive or unexpectedly high results from an immunoassay should always be confirmed by a more specific method like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[2][4]

Question 2: My ELISA results show poor sensitivity or false negatives for 7-Aminonitrazepam. What could be the reason?

Answer: Poor sensitivity or false-negative results in 7-Aminonitrazepam ELISAs can stem from issues with the assay itself, sample preparation, or the presence of interfering substances that suppress the signal.

• Low Cross-Reactivity of the Assay: The antibody in the ELISA kit may have inherently low affinity for 7-Aminonitrazepam.

• Improper Sample Preparation: Incomplete hydrolysis of 7-Aminonitrazepam glucuronide conjugates, a common form in urine, will lead to underestimation of the total 7-Aminonitrazepam concentration.[4]

• Sample Degradation: Improper storage or handling of the sample can lead to the degradation of 7-Aminonitrazepam.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low sensitivity in 7-Aminonitrazepam ELISA.

Chromatography (GC-MS & LC-MS/MS) Troubleshooting

Question 3: I am observing peak tailing or poor peak shape for 7-Aminonitrazepam in my chromatogram. What are the likely causes and solutions?

Answer: Poor peak shape, such as tailing, in both GC-MS and LC-MS/MS analysis of 7-Aminonitrazepam can be attributed to several factors related to the analytical column, mobile phase, or interactions with the analytical system.

• Column Issues: The analytical column may be degraded, contaminated, or not suitable for the analysis of this compound.

• Mobile Phase (LC-MS/MS): An inappropriate mobile phase pH can affect the ionization state of 7-Aminonitrazepam, leading to poor peak shape. The presence of a primary amine in its structure makes it susceptible to interactions with silanol groups on silica-based columns.

• Derivatization (GC-MS): Incomplete derivatization of the amine group can lead to peak tailing due to the polarity of the underivatized analyte.[5]

Troubleshooting Steps:

• Column Conditioning/Replacement: Ensure the column is properly conditioned. If the problem persists, try a new column or a column with a different stationary phase.

• Mobile Phase Optimization (LC-MS/MS): Adjust the pH of the mobile phase. Using a mobile phase with a suitable buffer can improve peak shape.

• Optimize Derivatization (GC-MS): Ensure the derivatization reaction goes to completion by optimizing the reaction time, temperature, and reagent concentration.[5]

Question 4: My recovery of 7-Aminonitrazepam is low after sample preparation. How can I improve it?

Answer: Low recovery of 7-Aminonitrazepam is often related to the sample extraction procedure. Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) have their own parameters that need to be optimized.

• Liquid-Liquid Extraction (LLE): The choice of solvent and pH are critical. The efficiency of the extraction depends on the partitioning of 7-Aminonitrazepam between the aqueous sample and the organic solvent.

• Solid-Phase Extraction (SPE): The choice of sorbent, wash steps, and elution solvent are crucial for good recovery. Incomplete elution or loss of the analyte during washing steps can lead to low recovery.

Data on Extraction Recovery of 7-Amino Metabolites of Benzodiazepines:

Extraction Method	Analyte	Matrix	Recovery (%)	Reference
Liquid-Liquid Extraction	7-Aminonitrazepam	Urine	89.0 - 95.2	[6][7]
Solid-Phase Extraction	7-Aminoflunitrazepam	Plasma	82.53 - 108.38	[8][9]
Solid-Phase Extraction	7-Aminonitrazepam	Urine	56 - 83	[10][11]
GC-MS Derivatization	7-Aminonitrazepam	Urine	82.8	[5]

Troubleshooting Workflow for Low Recovery:

Caption: Workflow for troubleshooting low extraction recovery of 7-Aminonitrazepam.

General Issues

Question 5: I am concerned about the stability of 7-Aminonitrazepam in my samples. What are the recommended storage conditions?

Answer: The stability of 7-Aminonitrazepam and other 7-amino metabolites of benzodiazepines is a critical factor that can significantly impact analytical results. Degradation can lead to underestimation of the analyte concentration.

• Temperature: Studies have shown that 7-amino metabolites of nitrobenzodiazepines can be unstable, especially at refrigerated (4°C) and frozen (-20°C) temperatures over extended periods.[12][13][14] One study reported a significant loss of 7-amino metabolites at -20°C after two months.[12] Another study highlighted the instability of 7-aminoclonazepam during prolonged freezing.[13]

• Bacterial Contamination: In postmortem blood without preservatives, complete degradation of the parent nitrobenzodiazepines to their 7-amino metabolites was observed within 8 hours at 22°C due to bacterial contamination. The 7-amino metabolites themselves were also partially degraded.[12]

• Preservatives: The use of preservatives like sodium fluoride is recommended for blood samples to prevent microbial degradation.[12]

Recommendations for Sample Storage:

Matrix	Storage Temperature	Duration	Preservative	Reference
Blood	-20°C	As short as possible (preferably within a week)	Sodium Fluoride	[12]
Urine	-20°C or 4°C	8 months (some degradation observed)	N/A	[15]
Urine	-20°C	3 months (instability noted for 7-aminoclonazepam)	N/A	[13]

It is strongly advised to analyze samples for 7-Aminonitrazepam as soon as possible after collection and to minimize freeze-thaw cycles.

Experimental Protocols

Sample Preparation for LC-MS/MS Analysis of 7-Aminonitrazepam in Urine

This protocol is a general guideline and may require optimization for specific instruments and reagents.

a) Enzymatic Hydrolysis:

• To 1 mL of urine sample, add an internal standard (e.g., 7-aminoclonazepam-d4).[10][11]

• Add a sufficient volume of β-glucuronidase solution in a suitable buffer (e.g., acetate buffer, pH 5.0).[4][10]

• Incubate the mixture at an elevated temperature (e.g., 60-65°C) for a specified time (e.g., 2-3 hours) to ensure complete hydrolysis of glucuronide conjugates.[10][16]

• Allow the sample to cool to room temperature.

• Centrifuge the sample to pellet any precipitates.[4]

b) Solid-Phase Extraction (SPE):

• Condition the SPE Cartridge: Use a mixed-mode or polymer-based SPE cartridge. Condition the cartridge according to the manufacturer's instructions, typically with methanol followed by water or a buffer.

• Load the Sample: Load the supernatant from the hydrolysis step onto the conditioned SPE cartridge.

• Wash the Cartridge: Wash the cartridge with a series of solvents to remove interfering substances. A typical wash sequence might include a weak organic solvent and/or an acidic solution.

• Elute the Analyte: Elute the 7-Aminonitrazepam from the cartridge using an appropriate organic solvent or a mixture of solvents, often with a small amount of a basic modifier like ammonium hydroxide.[17]

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

Sample Preparation for GC-MS Analysis of 7-Aminonitrazepam in Urine

This protocol involves derivatization to improve the volatility and chromatographic properties of 7-Aminonitrazepam.

a) Extraction:

• Perform enzymatic hydrolysis as described in the LC-MS/MS protocol.

• Perform a liquid-liquid extraction of the hydrolyzed sample using an organic solvent such as a mixture of diethyl ether and ethyl acetate.[5]

• Separate the organic layer and evaporate it to dryness.

b) Derivatization:

• To the dried extract, add a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) or a tert-butyldimethylsilyl (TBDMS) derivatizing agent.[5][7]

• Incubate the mixture at an elevated temperature to facilitate the derivatization reaction.

• The derivatized sample is then ready for injection into the GC-MS system.

References

• 1. researchgate.net [researchgate.net]
• 2. Cross-reactivities and structure-reactivity relationships of six benzodiazepines to EMIT(®) immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Performance characteristics of 7-aminoflunitrazepam specific enzyme-linked immunosorbent assays. | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. [Analysis of 7-aminonitrazepam in urine by trimethylsilyl derivatization-gas chromatography/mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. farmaciajournal.com [farmaciajournal.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of benzodiazepines in human urine using solid-phase extraction and high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Stability of nitrobenzodiazepines in postmortem blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Instability of 7-aminoclonazepam in frozen storage conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. academic.oup.com [academic.oup.com]
• 16. ntk-kemi.com [ntk-kemi.com]
• 17. lcms.cz [lcms.cz]

Technical Support Center: Optimizing MS/MS Transitions for 7-Amino nitrazepam-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 7-Amino nitrazepam-d5 in mass spectrometry applications.

Frequently Asked Questions (FAQs)

Q1: What are the expected precursor and product ions for 7-Amino nitrazepam-d5?

A1: The expected precursor ion ([M+H]⁺) for 7-Amino nitrazepam-d5 (molecular weight: 256.31 g/mol [1]) is approximately m/z 257.3. Based on the known fragmentation of the non-deuterated analog, which involves the loss of carbon monoxide (CO)[2], a primary product ion would be expected at approximately m/z 229.3. A secondary, less intense transition may also be monitored for confirmation. It is crucial to perform an infusion experiment to confirm the optimal transitions and collision energies for your specific instrument and conditions.

Q2: Why am I observing a weak or no signal for my 7-Amino nitrazepam-d5 internal standard?

A2: Several factors could contribute to a weak or absent signal for your deuterated internal standard. These include:

• Incorrect MS/MS Transitions: Ensure you are monitoring the correct precursor and product ions for the deuterated standard, not the non-deuterated analyte.

• Suboptimal Collision Energy: The collision energy must be optimized specifically for the deuterated standard. Using the same collision energy as the non-deuterated analyte may result in poor fragmentation and low signal intensity.

• Source Conditions: In-source fragmentation can reduce the abundance of the intended precursor ion. Optimize source parameters such as temperature and voltages.

• Sample Preparation Issues: Inefficient extraction or sample degradation can lead to a low concentration of the internal standard reaching the mass spectrometer.

• Deuterium Exchange: While the deuterium labels on 7-Amino nitrazepam-d5 are generally stable, extreme pH or temperature conditions during sample preparation could potentially lead to back-exchange with hydrogen, reducing the signal at the expected m/z.

Q3: My analyte signal is strong, but the internal standard signal is drifting or inconsistent. What could be the cause?

A3: Inconsistent internal standard signal can compromise the accuracy of your quantitative analysis. Common causes include:

• Inconsistent Pipetting: Ensure accurate and consistent addition of the internal standard to all samples, calibrators, and quality controls.

• Matrix Effects: Even with a co-eluting deuterated internal standard, severe matrix effects can sometimes disproportionately affect the analyte and the internal standard.[3] Consider further sample cleanup or chromatographic optimization to minimize matrix effects.

• Carryover: If you observe a signal in blank injections following high-concentration samples, carryover in the autosampler or on the analytical column may be the issue. Implement a robust wash procedure for the injection system.

Q4: Can I use the same MS/MS transition for 7-Amino nitrazepam-d5 as for the non-deuterated 7-Amino nitrazepam?

A4: No, you must use different precursor ions for the deuterated internal standard and the non-deuterated analyte. The precursor ion for 7-Amino nitrazepam-d5 will be 5 Daltons higher than that of the non-deuterated analog. While the fragmentation pattern is expected to be similar, the product ions will also have a corresponding mass shift if the deuterium labels are on the fragment. For 7-Amino nitrazepam-d5, where the labels are on the phenyl ring, the primary fragmentation (loss of CO) will result in a product ion that is also 5 Daltons heavier.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the optimization of MS/MS transitions for 7-Amino nitrazepam-d5.

Issue 1: No or Very Low Signal Intensity During Infusion

Possible Cause	Troubleshooting Step
Incorrect Precursor Ion (Q1)	Verify the calculated m/z for the [M+H]⁺ of 7-Amino nitrazepam-d5 (approx. 257.3). Check for other potential adducts (e.g., [M+Na]⁺).
Suboptimal Source Parameters	Systematically adjust source temperature, gas flows, and voltages to maximize the precursor ion signal.
In-source Fragmentation	Reduce the fragmentor or cone voltage to minimize fragmentation in the ion source.
Infusion Flow Rate Too Low/High	Optimize the infusion flow rate for a stable spray and maximum signal.
Sample Concentration Too Low	Prepare a fresh, more concentrated solution for infusion.

Issue 2: Multiple Product Ions Observed in Q3 Scan

Possible Cause	Troubleshooting Step
Multiple Fragmentation Pathways	This is common. Infuse the standard and perform a product ion scan to identify all potential product ions.
Background Interference	Infuse a blank matrix solution to identify background ions that may be interfering.
Selection of a Non-Specific Product Ion	Choose a product ion that is unique to your compound and provides a good signal-to-noise ratio.

Issue 3: Poor Signal-to-Noise Ratio for the Optimized Transition

Possible Cause	Troubleshooting Step
Collision Energy Not Fully Optimized	Perform a collision energy optimization experiment by ramping the collision energy and monitoring the signal intensity of the chosen product ion.
High Chemical Background	Improve sample cleanup procedures to reduce matrix components that can contribute to background noise.
Unstable Ionization	Optimize chromatographic conditions to ensure the compound elutes in a region with minimal ion suppression.

Data Presentation

The following tables provide a hypothetical example of data that should be generated during the optimization process.

Table 1: Precursor Ion Optimization for 7-Amino nitrazepam-d5

Parameter	Setting 1	Setting 2	Setting 3
Fragmentor Voltage (V)	100	120	140
Precursor Ion (m/z 257.3) Intensity (cps)	5.0e5	8.2e5	6.1e5

Note: The optimal fragmentor voltage in this example is 120 V, as it yields the highest precursor ion intensity.

Table 2: Product Ion Selection and Collision Energy Optimization for 7-Amino nitrazepam-d5

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Response (cps)	Notes
257.3	229.3	20	1.2e5	Proposed primary fragment (loss of CO)
257.3	229.3	25	2.5e5	Optimal CE for this transition
257.3	229.3	30	1.8e5
257.3	182.2	35	5.0e4	Proposed secondary fragment
257.3	182.2	40	8.5e4	Optimal CE for this transition
257.3	182.2	45	6.2e4

Note: The transition 257.3 -> 229.3 at a collision energy of 25 eV provides the highest intensity and would typically be chosen for quantification.

Experimental Protocols

Protocol 1: Direct Infusion for MS/MS Parameter Optimization

Objective: To determine the optimal precursor ion, product ions, and collision energies for 7-Amino nitrazepam-d5.

Materials:

• 7-Amino nitrazepam-d5 standard solution (1 µg/mL in 50:50 methanol:water with 0.1% formic acid)

• Syringe pump

• Mass spectrometer with an electrospray ionization (ESI) source

Methodology:

• Set up the mass spectrometer in positive ESI mode.

• Infuse the 7-Amino nitrazepam-d5 standard solution at a constant flow rate (e.g., 5-10 µL/min).

• Perform a Q1 scan to identify the precursor ion (expected around m/z 257.3).

• Optimize source parameters (e.g., capillary voltage, gas flows, temperature) to maximize the precursor ion signal.

• Set the optimized precursor ion in Q1 and perform a product ion scan in Q3 to identify potential product ions.

• For the most intense and specific product ions, perform a collision energy optimization experiment. This involves ramping the collision energy in the collision cell and monitoring the intensity of the product ion.

• Select the most intense and stable transition for quantification and a secondary transition for confirmation.

Visualizations

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. agilent.com [agilent.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: 7-Aminonitrazepam Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing ion suppression during the analysis of 7-Aminonitrazepam by liquid chromatography-mass spectrometry (LC-MS).

Troubleshooting Guides

Ion suppression is a common challenge in LC-MS analysis, leading to reduced analyte signal and compromising the accuracy and sensitivity of quantitative assays. This guide provides a systematic approach to identifying and mitigating ion suppression for 7-Aminonitrazepam.

Problem: Poor signal or no peak for 7-Aminonitrazepam

This is a primary indication of significant ion suppression. The following steps will help you troubleshoot this issue.

Step 1: Evaluate Matrix Effects

It is crucial to determine if the low signal is due to ion suppression from the sample matrix.

• Procedure: A common method to assess matrix effects is by post-extraction spiking.[1]

  • Prepare a blank matrix sample (e.g., plasma, urine) using your current extraction procedure.

  • Spike a known concentration of 7-Aminonitrazepam into the extracted blank matrix.

  • Prepare a neat solution of 7-Aminonitrazepam at the same concentration in the mobile phase.

  • Analyze both samples by LC-MS/MS.

  • Calculate the matrix effect using the following formula:

    • Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solution) * 100

• Interpretation:

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • A value of ~100% suggests minimal matrix effect.

Step 2: Optimize Sample Preparation

If significant ion suppression is observed, refining the sample preparation protocol is the most effective way to remove interfering matrix components.[2]

• Recommended Techniques:

  • Solid-Phase Extraction (SPE): Often provides the cleanest extracts by selectively isolating the analyte. Mixed-mode SPE can be particularly effective for removing a broad range of interferences.[3]

  • Liquid-Liquid Extraction (LLE): A robust technique for separating the analyte from the sample matrix based on differential solubility.[4]

  • Protein Precipitation (PPT): A simpler but generally less clean method suitable for initial screening. It primarily removes proteins but may leave other matrix components that cause ion suppression.

  • Dilution: A straightforward approach, especially for urine samples. A 10-fold dilution has been shown to reduce ion suppression for similar compounds to less than 20%.

Step 3: Refine Chromatographic Conditions

Optimizing the LC separation can help to chromatographically resolve 7-Aminonitrazepam from co-eluting, suppression-inducing matrix components.

• Mobile Phase Composition: The choice and concentration of mobile phase additives can significantly impact ionization efficiency.

  • Formic Acid vs. Ammonium Formate: While formic acid is a common additive for positive ionization mode, ammonium formate can sometimes provide better signal intensity and peak shape. It is recommended to evaluate different concentrations (e.g., 0.1% formic acid vs. 5 mM ammonium formate with 0.1% formic acid).

• Gradient Optimization: Adjusting the gradient slope can improve the separation between 7-Aminonitrazepam and interfering compounds.

Step 4: Adjust Mass Spectrometer Settings

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to ion suppression than Electrospray Ionization (ESI) for certain compounds, including some benzodiazepines. If your instrument has an APCI source, it may be worth evaluating.

• Source Parameters: Optimize parameters such as capillary voltage, gas flow, and temperature to maximize the signal for 7-Aminonitrazepam.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of ion suppression for 7-Aminonitrazepam?

Ion suppression for 7-Aminonitrazepam in biological matrices is primarily caused by co-eluting endogenous components such as phospholipids, salts, and other metabolites. These molecules compete with 7-Aminonitrazepam for ionization in the MS source, leading to a reduced analyte signal.

Q2: How can I quickly check for ion suppression during my analysis?

A post-column infusion experiment can provide a qualitative assessment of ion suppression across your entire chromatographic run. In this setup, a constant flow of 7-Aminonitrazepam solution is introduced into the mobile phase after the analytical column. A dip in the baseline signal upon injection of an extracted blank matrix sample indicates the retention time windows where ion suppression is occurring.

Q3: Which sample preparation method is best for reducing ion suppression for 7-Aminonitrazepam?

The choice of sample preparation method depends on the matrix and the required sensitivity.

• Solid-Phase Extraction (SPE) , particularly mixed-mode SPE, is generally considered the most effective method for removing a wide range of interferences and minimizing ion suppression.

• Liquid-Liquid Extraction (LLE) is also a highly effective technique.

• Protein Precipitation (PPT) is a simpler but less clean method and may not be sufficient for highly sensitive assays.

Q4: Can changing the mobile phase really make a difference in signal intensity?

Yes, the mobile phase composition, including the type and concentration of additives, can have a significant impact on the ionization efficiency of 7-Aminonitrazepam. It is recommended to test different additives, such as formic acid and ammonium formate, and their concentrations to find the optimal conditions for your specific LC-MS system.

Q5: My signal for 7-Aminonitrazepam is still low after optimizing sample preparation and chromatography. What else can I do?

If you have exhausted sample preparation and chromatography optimization, consider the following:

• Use a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled internal standard (SIL-IS) for 7-Aminonitrazepam will co-elute and experience similar ion suppression, allowing for more accurate quantification.

• Evaluate a Different Ionization Source: If available, switching from ESI to APCI may reduce the impact of ion suppression.

Quantitative Data

The following tables summarize quantitative data related to the reduction of ion suppression. While specific data for 7-Aminonitrazepam is limited, data from similar compounds (e.g., other benzodiazepine metabolites) can provide valuable guidance.

Table 1: Comparison of Sample Preparation Techniques for Benzodiazepine Metabolites

Sample Preparation Method	Analyte	Matrix	Recovery Rate (%)	Notes
Liquid-Liquid Extraction (LLE)	7-Aminoflunitrazepam	Human Plasma	63.70%	Ethyl acetate was used as the extraction solvent.
Solid-Phase Extraction (SPE)	7-Aminoflunitrazepam	Human Plasma	76.81% - 82.53%	Oasis® HLB and SepPak® cartridges showed the best performance.
Mixed-Mode SPE	Panel of Benzodiazepines	Urine	Average 91%	Reduced matrix effects compared to reversed-phase SPE.
Sample Dilution	7-Aminoclonazepam	Urine	-	A 10-fold dilution minimized ion suppression to less than 20%.

Table 2: Effect of Mobile Phase Additives on Analyte Signal

Mobile Phase Additive	Analyte Class	Effect on MS Signal	Reference
0.1% Formic Acid	General	Common choice for positive ESI, but may not always provide the highest signal.	General Knowledge
5 mM Ammonium Formate + 0.1% Formic Acid	Peptides	Can improve peak shape and signal intensity compared to formic acid alone.
0.05% Formic Acid	Cannabinoids	Lower response compared to formate-based modifiers.
5 mM Ammonium Formate	Cannabinoids	Provided the best overall analyte response.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 7-Aminonitrazepam in Urine

This protocol is adapted from a method for a comprehensive panel of benzodiazepines and is suitable for 7-Aminonitrazepam.

• Sample Pre-treatment:

  • To 200 µL of urine, add 20 µL of an internal standard solution.

  • Add 200 µL of 0.5 M ammonium acetate buffer (pH 5.0) containing β-glucuronidase.

  • Incubate the sample at 50 °C for 1 hour.

  • Quench the reaction with 200 µL of 4% H3PO4.

• SPE Procedure (using a mixed-mode cation exchange plate):

  • Load the pre-treated sample onto the SPE plate.

  • Wash the plate with 200 µL of 0.02 N HCl.

  • Wash the plate with 200 µL of 20% methanol.

  • Dry the plate under vacuum.

  • Elute 7-Aminonitrazepam with 2 x 25 µL of 60:40 acetonitrile:methanol containing 5% strong ammonia solution.

  • Dilute the eluate with 100 µL of sample diluent (e.g., 2% acetonitrile:1% formic acid in water).

Protocol 2: Liquid-Liquid Extraction (LLE) for 7-Aminonitrazepam in Urine

This is a general LLE protocol that can be optimized for 7-Aminonitrazepam.[4]

• Sample Pre-treatment:

  • To 1 mL of urine, add an appropriate internal standard.

  • Add a buffer to adjust the pH (e.g., phosphate buffer to pH ~9).

• Extraction:

  • Add 5 mL of an immiscible organic solvent (e.g., ethyl acetate or a mixture of ethyl acetate and n-hexane).

  • Vortex for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

• Evaporation and Reconstitution:

  • Transfer the organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitute the residue in a suitable volume of mobile phase.

Protocol 3: Protein Precipitation (PPT) for 7-Aminonitrazepam in Plasma/Serum

This is a basic PPT protocol.

• Precipitation:

  • To 100 µL of plasma or serum, add 300 µL of cold acetonitrile.

  • Vortex for 2 minutes to precipitate the proteins.

• Centrifugation:

  • Centrifuge at 10,000 rpm for 10 minutes.

• Sample Analysis:

  • Carefully transfer the supernatant to a clean vial for LC-MS analysis.

Visualizations

Caption: Workflow for Solid-Phase Extraction (SPE) of 7-Aminonitrazepam.

Caption: Troubleshooting logic for addressing ion suppression.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lcms.cz [lcms.cz]
• 4. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 7-Amino nitrazepam-d5 Stock Solutions

This technical support center provides guidance on the long-term stability of 7-Amino nitrazepam-d5 stock solutions for researchers, scientists, and drug development professionals. Below you will find frequently asked questions and troubleshooting guides to ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage temperature for 7-Amino nitrazepam-d5 stock solutions?

Based on information from certified reference material suppliers, 7-Amino nitrazepam-d5 is typically provided as a solution in acetonitrile. The universally recommended long-term storage temperature is -20°C (Freeze).[1]

Q2: How stable is 7-Amino nitrazepam-d5 in a stock solution?

These findings suggest that the 7-amino metabolite structure may have inherent instabilities. Therefore, it is crucial to handle 7-Amino nitrazepam-d5 stock solutions with care and consider their potential for degradation over time.

Q3: Can I store the 7-Amino nitrazepam-d5 stock solution at a refrigerated temperature (2-8°C)?

While one supplier recommends refrigeration for the non-deuterated form of 7-Aminonitrazepam, the consistent recommendation for the deuterated standard is -20°C.[1][5] Studies on related compounds have shown significant degradation at 4°C.[2] Therefore, for long-term storage, -20°C is the most appropriate temperature to minimize degradation. Short-term storage in a refrigerator during experimental use should be kept to a minimum.

Q4: Should I be concerned about the photostability of 7-Amino nitrazepam-d5?

Although specific photostability studies for 7-Amino nitrazepam-d5 were not found, it is a general best practice to protect all analytical standards from light to prevent potential photodegradation. Stock solutions should be stored in amber vials or in the dark.

Troubleshooting Guide

Issue: I am observing inconsistent results or a decrease in analyte response over time when using my 7-Amino nitrazepam-d5 stock solution.

This could be an indication of stock solution degradation. Follow these steps to troubleshoot:

• Verify Storage Conditions: Ensure the stock solution has been consistently stored at -20°C and protected from light.

• Prepare a Fresh Working Solution: If you have been using a diluted working solution for an extended period, prepare a fresh one from your stock.

• Aliquot the Stock Solution: To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use vials upon receipt.

• Perform a Concentration Check: If degradation is suspected, verify the concentration of your stock solution against a new, unopened standard, if available.

Data on the Stability of Related 7-Amino Benzodiazepine Metabolites

The following table summarizes quantitative data from studies on the stability of related 7-amino benzodiazepine metabolites. While the storage matrix is different, this data highlights the potential for instability.

Analyte	Matrix	Storage Temperature	Time Period	Observed Degradation
7-Amino Metabolites of Nitrobenzodiazepines	Postmortem Blood	-20°C	2 months	29% loss[2]
7-Amino Metabolites of Nitrobenzodiazepines	Postmortem Blood	4°C	1 month	21% loss[2]
7-Aminoclonazepam	Urine	-20°C	3 months	>20% loss[3]

Experimental Protocols

Protocol for Handling and Storage of 7-Amino nitrazepam-d5 Stock Solutions

• Upon Receipt:

  • Verify that the product was received frozen.

  • Immediately transfer the stock solution to a calibrated freezer set to -20°C.

  • Log the date of receipt and the lot number.

• Preparation of Aliquots (Recommended):

  • Thaw the stock solution at room temperature, protected from light.

  • Once thawed, gently vortex to ensure homogeneity.

  • Using sterile techniques, dispense the solution into smaller, single-use amber glass vials.

  • Clearly label each aliquot with the compound name, concentration, lot number, and date of aliquoting.

  • Immediately return the aliquots to the -20°C freezer.

• Preparation of Working Solutions:

  • Thaw a single aliquot of the stock solution at room temperature, protected from light.

  • Dilute to the desired concentration using an appropriate solvent (e.g., acetonitrile).

  • Store working solutions at -20°C when not in use and prepare them fresh as frequently as feasible for your experimental workflow.

Visualizations

Caption: Recommended workflow for handling 7-Amino nitrazepam-d5 stock solutions.

Caption: Key factors influencing the long-term stability of the stock solution.

References

• 1. 7-Aminonitrazepam-D5 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 2. Stability of nitrobenzodiazepines in postmortem blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Instability of 7-aminoclonazepam in frozen storage conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Instability of 7-aminoclonazepam in frozen storage conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 7-Aminonitrazepam | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]

Technical Support Center: 7-Aminonitrazepam Analysis

Welcome to the technical support center for troubleshooting issues related to the analysis of 7-Aminonitrazepam. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and step-by-step guidance to resolve specific issues affecting the recovery of 7-Aminonitrazepam.

Q1: I am observing consistently low recovery of 7-Aminonitrazepam. What are the potential causes?

Low recovery of 7-Aminonitrazepam can stem from several factors throughout the analytical workflow. The primary areas to investigate are sample handling and storage, the extraction procedure, and the analytical instrumentation settings. Inadequate storage conditions can lead to the degradation of the analyte.[1] The choice of extraction method, whether Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE), and the optimization of its parameters are critical. Furthermore, suboptimal Liquid Chromatography-Mass Spectrometry (LC-MS/MS) conditions can result in poor detection and apparent low recovery.

Q2: How do sample storage and handling affect the stability and recovery of 7-Aminonitrazepam?

The stability of 7-amino metabolites of benzodiazepines can be a significant factor in poor recovery.

• Temperature: Studies on analogous 7-amino metabolites have shown significant degradation at room temperature (22°C) and even at 37°C in unpreserved blood.[1] While freezing is generally recommended, the 7-amino metabolites of some benzodiazepines have been found to be relatively unstable at -20°C, with a significant loss observed after two months.[1] Long-term storage at -80°C may provide better stability.

• Preservatives: The presence of preservatives like sodium fluoride can improve the stability of nitrobenzodiazepines in blood samples.[1]

• Freeze-Thaw Cycles: While some studies suggest that freeze-thaw cycles do not significantly affect the concentration of 7-amino metabolites, it is best practice to minimize them.[1]

Recommendation: For optimal stability, it is advised that blood samples intended for 7-Aminonitrazepam analysis be preserved with sodium fluoride, stored at -20°C, and analyzed as soon as possible, ideally within a week of collection.[1]

Q3: My recovery is poor with Liquid-Liquid Extraction (LLE). How can I optimize my LLE protocol?

Optimizing your LLE protocol is crucial for achieving good recovery. Key parameters to consider include:

• Solvent Selection: The choice of extraction solvent is critical. For the extraction of the similar compound 7-aminoflunitrazepam from human plasma, ethyl acetate has been shown to yield good recovery rates.[2]

• pH Adjustment: The pH of the sample matrix significantly influences the extraction efficiency. For 7-aminoflunitrazepam, sample alkalization with ammonia hydroxide before extraction with ethyl acetate has proven effective.[2]

• Salt Addition: In some cases, adding a salt (salting out) to the aqueous phase can increase the partitioning of the analyte into the organic phase.

Q4: I'm using Solid-Phase Extraction (SPE) and experiencing low recovery. What are some troubleshooting steps?

SPE is a common technique for the extraction of benzodiazepines and their metabolites. If you are facing low recovery, consider the following:

• Cartridge Selection: The choice of sorbent is critical. Mixed-mode SPE cartridges, such as Oasis MCX or Bond Elut Certify, are often used for the extraction of benzodiazepines and their metabolites from biological matrices.[3] Oasis HLB cartridges have also been used effectively.[4]

• Sample Pre-treatment: Proper sample pre-treatment is essential. For urine samples, this may involve hydrolysis with β-glucuronidase to cleave conjugated metabolites.[5] For blood samples, dilution with an appropriate buffer, such as 0.01 N acetic acid, may be necessary.

• Wash Steps: The composition of the wash solvents is crucial to remove interferences without eluting the analyte. A common approach involves a wash with a weak organic solvent in an acidic buffer, followed by a stronger organic solvent wash.

• Elution Solvent: The elution solvent must be strong enough to desorb the analyte from the sorbent. A mixture of an organic solvent like ethyl acetate or dichloromethane with a small amount of a basic modifier is often used.

Q5: Could my LC-MS/MS parameters be the cause of poor 7-Aminonitrazepam recovery?

While LC-MS/MS is a highly sensitive detection method, suboptimal parameters can lead to poor signal and apparent low recovery. Key parameters to optimize include:

• Ionization Mode: Electrospray ionization (ESI) in positive mode is typically used for the analysis of 7-Aminonitrazepam.

• Mobile Phase Composition: The mobile phase, often a gradient of acetonitrile or methanol with an aqueous buffer (e.g., ammonium formate or formic acid), should be optimized for the best peak shape and separation.

• MS/MS Transitions: The selection of precursor and product ions (MRM transitions) is critical for sensitivity and selectivity. These should be optimized by infusing a standard solution of 7-Aminonitrazepam.

• Source Parameters: Parameters such as capillary voltage, cone voltage, and collision energy should be optimized to maximize the signal for your specific instrument and method.

Quantitative Data Summary

The following tables summarize recovery data for 7-Aminonitrazepam and its analogue, 7-aminoflunitrazepam, from various studies.

Table 1: Recovery of 7-Aminonitrazepam

Matrix	Extraction Method	Recovery Rate	Reference
Urine	Liquid-Liquid Extraction	89.0-95.2%	[5]

Table 2: Recovery of 7-Aminoflunitrazepam (Analogue)

Matrix	Extraction Method	Sorbent/Solvent	Recovery Rate	Reference
Human Plasma	Liquid-Liquid Extraction	Ethyl Acetate	63.70%	[2]
Human Plasma	Solid-Phase Extraction	SepPak® Cartridges	82.53%
Human Plasma	Solid-Phase Extraction	HLB® Cartridges	76.81%
Urine	On-line Solid-Phase Extraction	Oasis HLB	94.8-101.3%	[4]
Urine	Solid-Phase Extraction	Bond Elut Certify	>90%	[3]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the troubleshooting guides.

Protocol 1: Liquid-Liquid Extraction of 7-Aminonitrazepam from Urine

This protocol is adapted from a method for the determination of 7-Aminonitrazepam in human urine.[5]

• Sample Preparation:

  • To 1 mL of urine sample, add an appropriate amount of internal standard (e.g., 7-aminoclonazepam).

  • Add 1 mL of acetate buffer (pH 5.0) containing β-glucuronidase.

  • Incubate the mixture at 37°C for a specified time (e.g., 2 hours) to allow for enzymatic hydrolysis.

• Extraction:

  • Adjust the pH of the hydrolyzed sample to approximately 9.0 with a suitable base (e.g., sodium hydroxide).

  • Add 5 mL of an appropriate extraction solvent (e.g., a mixture of dichloromethane and isopropanol).

  • Vortex the mixture for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Evaporation and Reconstitution:

  • Transfer the organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction of 7-Aminoflunitrazepam from Human Plasma

This protocol is based on a comparative study of extraction methods for 7-aminoflunitrazepam.[2]

• Cartridge Conditioning:

  • Condition a mixed-mode SPE cartridge (e.g., Oasis MCX) with 2 mL of methanol followed by 2 mL of water.

• Sample Loading:

  • To 1 mL of plasma, add an internal standard.

  • Dilute the plasma sample with 1 mL of 4% phosphoric acid.

  • Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 2 mL of 0.1 M hydrochloric acid.

  • Wash the cartridge with 2 mL of methanol.

• Elution:

  • Elute the analyte with 2 mL of a freshly prepared mixture of dichloromethane, isopropanol, and ammonium hydroxide (e.g., 78:20:2 v/v/v).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for analysis.

Visualizations

Metabolic Pathway of Nitrazepam

The following diagram illustrates the primary metabolic pathway of Nitrazepam to 7-Aminonitrazepam and its subsequent metabolite.

Caption: Metabolic conversion of Nitrazepam.

General Experimental Workflow for 7-Aminonitrazepam Analysis

This diagram outlines the typical steps involved in the analysis of 7-Aminonitrazepam from biological samples.

Caption: Workflow for 7-Aminonitrazepam analysis.

References

• 1. Stability of nitrobenzodiazepines in postmortem blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. farmaciajournal.com [farmaciajournal.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Determination of flunitrazepam and 7-aminoflunitrazepam in human urine by on-line solid phase extraction liquid chromatography-electrospray-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 7-Aminonitrazepam LC-MS Analysis

Welcome to the technical support center for troubleshooting issues related to the LC-MS analysis of 7-Aminonitrazepam. This guide provides answers to frequently asked questions and detailed protocols to help you minimize carryover and ensure data accuracy.

Frequently Asked Questions (FAQs)

Q1: What makes 7-Aminonitrazepam prone to carryover in LC-MS analysis?

7-Aminonitrazepam, a metabolite of nitrazepam, possesses chemical properties that contribute to its "sticky" nature, making it a common source of carryover. Carryover is the appearance of an analyte signal in a sample from a preceding injection.[1] Key factors for 7-Aminonitrazepam include:

• Polarity and Functional Groups: The presence of amine and nitro groups can lead to strong interactions with active sites on surfaces within the LC-MS system.

• Intermolecular Forces: Hydrogen bonding, ionic, and hydrophobic interactions can cause the analyte to adhere to surfaces like tubing, injector components, and the column.[2]

• Analyte Concentration: High-concentration samples are more likely to leave residues that appear in subsequent low-concentration samples or blanks.[1]

Q2: How can I confirm that the unexpected peak in my blank is carryover and not system contamination?

It is crucial to differentiate between carryover and contamination.[2]

• Carryover typically decreases in intensity with successive blank injections. Inject a high-concentration standard, followed by a series of three or more blank samples. A carryover peak will be highest in the first blank and diminish in subsequent blanks.[2]

• Contamination results in a consistent signal across multiple blank injections. If the peak intensity remains relatively constant, the source is likely contaminated mobile phase, solvents, or blank solution itself.[2] To test for solvent contamination, you can double or triple the column equilibration time; a contaminating peak will increase in size accordingly.[2]

Q3: What are the primary sources of carryover in the LC-MS system?

Carryover can originate from multiple components of the system. The most common sources are:

• Autosampler: The injection needle, sample loop, and injector valve (especially worn rotor seals) are major contributors.[2][3][4] Residues can be trapped in small cracks or gaps.[2]

• LC Column: The column is a frequent source of carryover, where the analyte is strongly retained by the stationary phase and does not fully elute during the gradient.[1][3]

• MS Source: Contamination of the ion source, such as the cone or curtain plate, can lead to a constant background signal that may be mistaken for carryover.[3]

Troubleshooting Guides

Guide 1: Systematic Approach to Identifying the Source of Carryover

This guide provides a logical workflow to pinpoint the component responsible for carryover. It is recommended to perform these steps sequentially after confirming carryover by injecting a high-concentration standard followed by a blank.

Step 1: Isolate the MS Source

• Action: After observing carryover, stop the LC flow and directly infuse the mobile phase into the mass spectrometer.

• Analysis: If the 7-Aminonitrazepam signal persists, the MS source is likely contaminated and requires cleaning.[5] If the signal is absent, the carryover is originating from the LC system.

Step 2: Isolate the Column vs. the Autosampler

• Action: Replace the analytical column with a zero-dead-volume union.[3] Inject a blank sample.

• Analysis: If the carryover peak is still present, the source is the autosampler (needle, valve, tubing).[3] If the peak disappears, the carryover is occurring on the column.

Step 3: Address the Identified Source

• If Autosampler: Proceed to the experimental protocol for cleaning the injection system. Focus on improving the needle wash procedure.

• If Column: Proceed to the experimental protocol for column cleaning and regeneration. Optimize the gradient to ensure complete elution.

Caption: A workflow diagram for systematically identifying the source of carryover.

Guide 2: Optimizing Wash Solvents and Methods

An effective wash protocol is the most critical step in mitigating carryover from the autosampler.

Choosing the Right Wash Solvent The goal is to use a solvent stronger than the mobile phase to remove all traces of the analyte. For 7-Aminonitrazepam, which has both polar and some non-polar characteristics, a multi-component wash solution is often most effective.

Wash Solution Composition	Rationale & Use Case	Recommended For
"Magic Mix"	A strong, universal organic wash for stubborn residues.[2]	General purpose, highly effective for a broad range of compounds.
40% Acetonitrile
40% Isopropanol
20% Acetone
Acidified Organic Mix	Low pH keeps acidic compounds in their neutral form, increasing solubility in organic solvents.	Basic compounds like 7-Aminonitrazepam.
50% Acetonitrile
50% Methanol
with 0.1-0.5% Formic Acid
Alkaline Organic Mix	High pH keeps basic compounds neutral. Use with caution on standard silica columns.	Acidic compounds.
50% Acetonitrile
50% Methanol
with 0.1-0.5% Ammonium Hydroxide
Trifluoroethanol (TFE) Additive	TFE is highly effective at disrupting strong hydrophobic and hydrogen-bonding interactions.[3]	Peptides, proteins, and other "sticky" biomolecules. Can be effective for stubborn benzodiazepine metabolites.
Add 2-5% TFE to an organic wash solvent

Improving Wash Method Efficacy

• Increase Wash Volume: Ensure the volume is sufficient to completely flush the needle and sample loop.

• Multiple Wash Steps: Use both a weak wash (often matching the initial mobile phase) and a strong wash (from the table above).[4]

• Internal and External Rinsing: Modern autosamplers can perform an internal rinse of the needle and injection port, which is more effective than only rinsing the outer needle surface.[6]

• Inject Blanks: After analyzing a high-concentration sample, inject one or two blank samples to wash the entire flow path.[1]

Experimental Protocols

Protocol 1: Comprehensive System Cleaning for Carryover Reduction

This protocol outlines a procedure for thoroughly cleaning the LC system when significant carryover is detected.

Materials:

• LC-MS grade water

• LC-MS grade isopropanol (IPA)

• LC-MS grade acetonitrile (ACN)

• LC-MS grade methanol (MeOH)

• Formic Acid (FA)

• A strong wash solvent (e.g., "Magic Mix" from the table above)

• Zero-dead-volume union

Procedure:

• Remove the Column: Disconnect the column and replace it with a zero-dead-volume union.

• Purge Pump A: Flush pump A and its corresponding lines with 100% IPA for 15 minutes at a flow rate of 1-2 mL/min.

• Purge Pump B: Flush pump B and its lines with 100% IPA for 15 minutes.

• Clean the Autosampler:

  • Fill the strong wash vial with your chosen cleaning solution (e.g., "Magic Mix").

  • Set the autosampler to perform multiple (5-10) full-volume injection cycles, injecting the strong wash solution through the union to the waste line. This cleans the needle, loop, and valve.

• Flush with Intermediate Solvent: Flush both pump lines with MeOH for 10 minutes.

• Equilibrate with Initial Mobile Phase: Flush the system with your initial mobile phase conditions (e.g., 90% Water w/ 0.1% FA) until the system pressure is stable.

• Re-install Column: Re-install the analytical column (or a new one if the column was identified as the source).

• Column Wash: Flush the column with 100% ACN or MeOH for at least 1 hour at a low flow rate (0.2-0.5 mL/min).[3]

• System Equilibration: Equilibrate the entire system with the initial mobile phase for at least 30 minutes before starting the next analysis.

Caption: A step-by-step workflow for a comprehensive LC system cleaning protocol.

Protocol 2: Modifying the LC Gradient to Reduce Column Carryover

If the column is the source of carryover, the analytical method itself needs optimization.

Objective: Ensure the elution strength of the mobile phase is sufficient to remove all of the 7-Aminonitrazepam from the column during each run.

Procedure:

• Review Current Gradient: Analyze your current gradient profile. Note the organic percentage at which 7-Aminonitrazepam elutes.

• Increase Maximum Organic Percentage: Increase the final concentration of the organic mobile phase (e.g., from 90% ACN to 95% or 98% ACN).

• Extend the High-Organic Hold: After the analyte has eluted, extend the time the gradient is held at the highest organic percentage. For example, if the peak elutes at 5 minutes and the gradient ends at 6 minutes, add a 2-3 minute hold at 95% ACN before re-equilibrating.

• Incorporate a Stronger Solvent: If increasing the ACN percentage is not enough, consider adding a small amount (5-10%) of a stronger solvent like IPA to the organic mobile phase (Mobile Phase B) to act as a built-in column wash at the end of each gradient.

• Test the Modified Method: Inject a high-concentration standard followed by a blank using the new gradient. Compare the carryover percentage to the original method. A successful modification should reduce carryover to an acceptable level (typically <0.1% of the standard's peak area, or below 20% of the LLOQ signal).[2]

References

• 1. youtube.com [youtube.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

Unveiling the Cross-Reactivity of Immunoassays with 7-Aminonitrazepam: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-reactivity of various commercially available immunoassays with 7-Aminonitrazepam, a major metabolite of the benzodiazepine nitrazepam. Understanding the performance of these assays is critical for accurate toxicological screening, clinical monitoring, and forensic analysis. This document presents quantitative data, detailed experimental protocols, and visual workflows to aid in the selection and interpretation of immunoassay results.

Comparative Analysis of 7-Aminonitrazepam Cross-Reactivity

The cross-reactivity of an immunoassay determines its ability to detect substances other than its target analyte. In the context of benzodiazepine screening, significant cross-reactivity with metabolites like 7-Aminonitrazepam is crucial for a comprehensive assessment of drug exposure. The following tables summarize the cross-reactivity performance of several widely used immunoassay platforms.

Table 1: Cross-Reactivity of 7-Aminonitrazepam with Major Automated Immunoassay Platforms

Immunoassay Platform	Assay Name	Calibrator	Cutoff Concentration (ng/mL)	7-Aminonitrazepam Concentration for Positive Result (ng/mL)	Calculated Cross-Reactivity (%)
Thermo Fisher Scientific	CEDIA Benzodiazepine Assay	Nitrazepam	200	500	40%[1]
Roche Diagnostics	Cobas Benzodiazepines II	Nordiazepam	100	84	119%[2]
Siemens Healthineers	EMIT® II Plus Benzodiazepine Assay	Lormetazepam	200	>10,000	<2%[3]
Abbott	SureStep™ Urine Drug Test Cassette	Oxazepam	200	1,562	12.8%[4]
Beckman Coulter	Emit® II Plus Benzodiazepine Assay	Lormetazepam	200	Not explicitly stated	Data not available
Siemens Healthineers	Dimension® Vista® System BENZ	Lormetazepam	200	Not explicitly stated	Data not available

Note: Cross-reactivity percentages are calculated as (Cutoff Concentration / Concentration of 7-Aminonitrazepam yielding a positive result) x 100. This calculation provides an estimate of the assay's sensitivity towards the metabolite relative to the calibrator.

Table 2: Cross-Reactivity of Other Relevant Benzodiazepines and Metabolites (for select assays)

Compound	CEDIA Benzodiazepine Assay (% Cross-Reactivity)[5][6]	Cobas Benzodiazepines II (% Cross-Reactivity)[2]	EMIT® II Plus Benzodiazepine Assay (Concentration for Positive at 200 ng/mL Cutoff)
Alprazolam	250	118	65 ng/mL
Clonazepam	57	110	2,600 ng/mL
7-Aminoclonazepam	25	149	8,600 ng/mL
Diazepam	250	123	70 ng/mL
Lorazepam	80	110	2,500 ng/mL
Nitrazepam	69	118	290 ng/mL
Oxazepam	100	78	200 ng/mL
Temazepam	154	81	130 ng/mL

Experimental Protocols

The following is a generalized protocol for determining the cross-reactivity of an immunoassay with a specific compound, such as 7-Aminonitrazepam. This protocol is based on common industry practices and guidelines from organizations like the Clinical and Laboratory Standards Institute (CLSI).[7][8]

Objective: To determine the concentration of a test compound (cross-reactant) that produces a signal equivalent to the assay's cutoff calibrator.

Materials:

• Immunoassay analyzer and corresponding benzodiazepine reagent kits.

• Negative human urine pool (verified to be free of benzodiazepines).

• Certified reference material of the assay calibrator (e.g., nordiazepam, oxazepam).

• Certified reference material of 7-Aminonitrazepam.

• Appropriate solvents for preparing stock solutions (e.g., methanol, acetonitrile).

• Calibrated pipettes and other standard laboratory equipment.

Procedure:

• Preparation of Stock Solutions:

  • Prepare a high-concentration stock solution of 7-Aminonitrazepam in a suitable solvent.

  • Prepare a stock solution of the assay calibrator in the same solvent.

• Preparation of Spiked Samples:

  • Prepare a series of dilutions of the 7-Aminonitrazepam stock solution in the negative urine pool to create a range of concentrations. The concentration range should be selected to bracket the expected cross-reactivity level.

  • Prepare a sample at the assay's cutoff concentration using the calibrator stock solution and negative urine.

• Immunoassay Analysis:

  • Calibrate the immunoassay analyzer according to the manufacturer's instructions.

  • Run the prepared 7-Aminonitrazepam-spiked urine samples and the cutoff calibrator sample on the analyzer.

  • Record the instrument response for each sample.

• Data Analysis and Calculation of Cross-Reactivity:

  • Determine the concentration of 7-Aminonitrazepam that produces a response equal to the cutoff calibrator. This can be done by interpolation from a dose-response curve of the 7-Aminonitrazepam samples.

  • Calculate the percent cross-reactivity using the following formula:

    % Cross-Reactivity = (Concentration of Calibrator at Cutoff / Concentration of Cross-Reactant at Cutoff Response) x 100

Visualizing Immunoassay Principles and Workflows

To better understand the underlying mechanisms and processes, the following diagrams, generated using Graphviz, illustrate the competitive immunoassay principle and the experimental workflow for determining cross-reactivity.

References

• 1. researchgate.net [researchgate.net]
• 2. elabdoc-prod.roche.com [elabdoc-prod.roche.com]
• 3. scribd.com [scribd.com]
• 4. content.veeabb.com [content.veeabb.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. accessdata.fda.gov [accessdata.fda.gov]

A Comparative Guide to Internal Standards in Benzodiazepine Analysis: 7-Amino nitrazepam-d5 vs. Diazepam-d5

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical step in developing robust and reliable bioanalytical methods for the quantification of benzodiazepines. An ideal internal standard should mimic the analyte's behavior during sample preparation and analysis, correcting for variations in extraction recovery and matrix effects. This guide provides a comparative overview of two commonly used deuterated internal standards: 7-Amino nitrazepam-d5 and Diazepam-d5.

Physicochemical Properties and Typical Applications

Diazepam-d5 is a deuterated analog of diazepam, a widely prescribed benzodiazepine. Due to its structural similarity to a broad range of benzodiazepines, it is frequently employed as a versatile internal standard in multi-analyte methods. Its use is well-documented in various biological matrices, including blood, urine, and plasma.

7-Amino nitrazepam-d5 is the deuterated form of the major metabolite of nitrazepam. Its application is often more specific, primarily utilized in methods targeting the analysis of nitrazepam and its metabolites. However, its structural characteristics may also make it a suitable internal standard for other benzodiazepines, particularly those that undergo similar metabolic pathways.

Performance Characteristics: An Indirect Comparison

The following tables summarize the performance characteristics of 7-Amino nitrazepam-d5 and Diazepam-d5 based on data from various studies. It is important to note that these are not direct comparisons, as the experimental conditions, such as the matrix and extraction methods, differ between the studies.

Table 1: Performance Data for 7-Amino nitrazepam-d5

Performance Metric	Matrix	Observed Value	Citation
Recovery	Hyperlipidemic Postmortem Blood	<50%	[1]
Recovery	Urine	89.0% - 95.2%	[2]
Precision (RSD)	Urine	<6.4%	[2]
Linearity (r²)	Serum	0.9985 (up to 250 ng/mL)

Table 2: Performance Data for Diazepam-d5

Performance Metric	Matrix	Observed Value	Citation
Accuracy	Urine	99.7% - 107.3%
Precision (%CV)	Urine	<9%
Linearity (r²)	Serum	>0.99
Recovery	Reinforced Clostridial Medium	95% - 119%

Analysis of Performance Data:

From the available data, Diazepam-d5 appears to be a robust internal standard across different matrices, with good accuracy, precision, and recovery reported in multiple studies. The data for 7-Amino nitrazepam-d5 is more limited. While it shows good recovery and precision in urine, its recovery in a complex matrix like hyperlipidemic postmortem blood was found to be low[1]. This suggests that Diazepam-d5 may be a more broadly applicable internal standard, while 7-Amino nitrazepam-d5 may be more suitable for specific applications, particularly when analyzing nitrazepam and its metabolites in less complex matrices. The use of deuterated internal standards is generally effective at controlling for matrix effects.

Experimental Protocols for Comparative Validation

To facilitate a direct and definitive comparison, the following experimental protocol is proposed. This protocol is based on common methodologies reported in the literature for the analysis of benzodiazepines by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Objective: To directly compare the performance of 7-Amino nitrazepam-d5 and Diazepam-d5 as internal standards for the quantification of a panel of representative benzodiazepines in human plasma.

Materials:

• Analytes: A panel of benzodiazepines (e.g., Diazepam, Nitrazepam, Alprazolam, Lorazepam, Clonazepam).

• Internal Standards: 7-Amino nitrazepam-d5 and Diazepam-d5.

• Biological Matrix: Pooled human plasma (drug-free).

• Reagents: Acetonitrile (ACN), Methanol (MeOH), Formic acid (FA), Ammonium formate, Water (LC-MS grade).

Workflow for Comparative Evaluation

Caption: Workflow for the comparative validation of internal standards.

Detailed Methodologies:

1. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma, add 20 µL of the internal standard working solution (either 7-Amino nitrazepam-d5 or Diazepam-d5).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. Liquid Chromatography Conditions:

• Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate all analytes and internal standards.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Optimize MRM transitions (precursor ion > product ion) and collision energies for each analyte and internal standard.

Logical Relationship for Performance Evaluation

Caption: Decision logic for selecting the optimal internal standard.

Conclusion

The choice between 7-Amino nitrazepam-d5 and Diazepam-d5 as an internal standard will ultimately depend on the specific requirements of the assay. Based on the currently available literature, Diazepam-d5 appears to be a more versatile and widely validated internal standard for a broad range of benzodiazepines in various biological matrices. 7-Amino nitrazepam-d5 may be a suitable alternative, particularly for methods focused on nitrazepam and its metabolites, but its performance should be carefully validated, especially in complex matrices.

Researchers are encouraged to perform their own head-to-head comparisons using a protocol similar to the one outlined in this guide to make an informed decision based on their specific analytical needs and the benzodiazepines of interest. This will ensure the development of a highly accurate and reliable quantitative method.

References

• 1. Comparison of LC-MS-MS and GC-MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]

The Gold Standard in Bioanalysis: A Comparative Guide to the Validation of Analytical Methods for 7-Aminonitrazepam Using Deuterated and Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in the precise quantification of nitrazepam's major metabolite, 7-aminonitrazepam, the choice of internal standard is paramount for robust and reliable analytical method validation. This guide provides an objective comparison of analytical methods utilizing the isotopically labeled internal standard, 7-Amino nitrazepam-d5, against methods employing a structurally similar, non-deuterated analog, 7-aminoclonazepam.

The use of a stable isotope-labeled internal standard, such as 7-Amino nitrazepam-d5, is considered the gold standard in quantitative mass spectrometry. By incorporating deuterium atoms, the internal standard becomes chemically identical to the analyte but mass-spectrometrically distinct. This ensures that any variations during sample preparation and analysis, such as extraction efficiency and matrix effects, affect both the analyte and the internal standard equally, leading to more accurate and precise quantification.

While complete, publicly available validation data for analytical methods using 7-Amino nitrazepam-d5 is limited, this guide compiles available data and presents a detailed comparison with a well-documented method using 7-aminoclonazepam as an internal standard. This allows for a comprehensive evaluation of the expected performance characteristics and highlights the advantages of employing an isotopically labeled standard.

Comparative Analysis of Method Performance

The following tables summarize the key validation parameters for the quantification of 7-aminonitrazepam using different internal standards. It is important to note that the data for the method using 7-aminoclonazepam is derived from published scientific literature, while specific performance data for methods using 7-Amino nitrazepam-d5 is not as widely available and is presented here based on typical performance expectations for such assays.

Table 1: Performance Characteristics of an LC-MS/MS Method for 7-Aminonitrazepam using 7-Aminoclonazepam as an Internal Standard

Validation Parameter	Reported Performance	Source
Linearity	1 - 50 ng/mL	[1]
Correlation Coefficient (r²)	> 0.99	[1]
Limit of Detection (LOD)	0.07 ng/mL	[1]
Limit of Quantification (LOQ)	0.5 ng/mL	[1]
Accuracy (Recovery)	89.0 - 95.2%	[1]
Precision (RSD)	< 6.4%	[1]

Table 2: Expected Performance Characteristics of an LC-MS/MS Method for 7-Aminonitrazepam using 7-Amino nitrazepam-d5 as an Internal Standard

Validation Parameter	Expected Performance	Source
Linearity	Wide dynamic range expected	General knowledge
Correlation Coefficient (r²)	≥ 0.995	General knowledge
Limit of Detection (LOD)	Low ng/mL to pg/mL range	General knowledge
Limit of Quantification (LOQ)	Low ng/mL range	General knowledge
Accuracy (Recovery)	90 - 110%	General knowledge
Precision (RSD)	< 15%	General knowledge

Experimental Protocols

A detailed experimental protocol for the quantification of 7-aminonitrazepam in a biological matrix (e.g., urine) using LC-MS/MS with 7-Amino nitrazepam-d5 as an internal standard is provided below. This protocol is a representative example based on established methods for benzodiazepine analysis.

Sample Preparation

• Enzymatic Hydrolysis: To a 1 mL urine sample, add a solution of β-glucuronidase to deconjugate the 7-aminonitrazepam glucuronide metabolite.

• Internal Standard Spiking: Add a known concentration of 7-Amino nitrazepam-d5 internal standard solution to the sample.

• Liquid-Liquid Extraction:

  • Adjust the sample pH to alkaline conditions (e.g., pH 9-10) using a suitable buffer.

  • Add an organic extraction solvent (e.g., a mixture of ethyl acetate and hexane).

  • Vortex the mixture thoroughly to ensure efficient extraction.

  • Centrifuge to separate the organic and aqueous layers.

• Evaporation and Reconstitution:

  • Transfer the organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small volume of the mobile phase.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reverse-phase column is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: A flow rate suitable for the column dimensions is applied.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly employed.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both 7-aminonitrazepam and 7-Amino nitrazepam-d5 are monitored.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow for the analytical method validation and the logical relationship highlighting the superiority of using an isotopically labeled internal standard.

Caption: Experimental workflow for the quantification of 7-aminonitrazepam.

References

• 1. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of Nitrazepam Metabolite Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodologies used for the detection and quantification of nitrazepam and its primary metabolites. It is designed to assist researchers, scientists, and drug development professionals in evaluating and comparing different analytical approaches. This document summarizes key performance data from various studies and details established experimental protocols.

Introduction to Nitrazepam Metabolism

Nitrazepam, a hypnotic drug of the benzodiazepine class, undergoes extensive metabolism in the body. The primary metabolic pathway involves the reduction of the nitro group, followed by acetylation. The major metabolites are 7-aminonitrazepam and 7-acetamidonitrazepam.[1][2] Understanding this pathway is crucial for developing and interpreting analytical tests for nitrazepam use.

The key enzymes involved in nitrazepam metabolism include Aldehyde Oxidase 1 (AOX1), N-acetyltransferase 2 (NAT2), Arylacetamide deacetylase (AADAC), and Cytochrome P450 3A4 (CYP3A4).[2] Variations in the activity of these enzymes can lead to inter-individual differences in drug metabolism and clearance.

Signaling Pathway of Nitrazepam Metabolism

Caption: Metabolic pathway of Nitrazepam.

Comparison of Analytical Methods

The analysis of nitrazepam and its metabolites is typically performed using chromatographic techniques coupled with mass spectrometry, which offer high sensitivity and specificity. Immunoassays are also used for initial screening, but confirmatory analysis by a more specific method is required. The following tables summarize the performance characteristics of various analytical methods as reported in the literature.

Table 1: Performance Comparison of LC-MS/MS Methods for Nitrazepam Metabolite Analysis in Urine

Analyte	Limit of Quantification (LOQ) (ng/mL)	Recovery (%)	Intra-day CV (%)	Inter-day CV (%)	Reference
Nitrazepam	1	70.5 - 96.7	1.2 - 9.4	1.2 - 9.4	[3]
7-aminonitrazepam	5	70.5 - 96.7	1.2 - 9.4	1.2 - 9.4	[3]
Nitrazepam	< 5	97 - 102	< 10	< 20	[4]
7-aminonitrazepam	< 5	97 - 102	< 10	< 20	[4]

Table 2: Performance Comparison of GC-MS Methods for Nitrazepam Metabolite Analysis

Analyte	Matrix	Limit of Detection (LOD) (ng/mL)	Recovery (%)	Reference
Nitrazepam	Urine	~0.2	> 90	[5]
7-aminonitrazepam	Urine	~50	> 90	[5]
7-acetamidonitrazepam	Urine	~50	> 90	[5]
Nitrazepam	Blood	-	> 74	[6]
7-aminoflunitrazepam	Blood	-	> 74	[6]

Experimental Protocols

Detailed and validated experimental protocols are essential for accurate and reproducible results. Below are examples of protocols for sample preparation and analysis of nitrazepam metabolites in biological matrices.

LC-MS/MS Analysis of Nitrazepam and Metabolites in Urine

This protocol is based on a validated method for the simultaneous quantification of nitrazepam and its metabolites.[3]

Sample Preparation Workflow

Caption: LC-MS/MS sample preparation workflow.

Detailed Steps:

• Sample Pre-treatment: To 200 µL of urine, add an internal standard solution (e.g., deuterated nitrazepam).

• Enzymatic Hydrolysis: Add 200 µL of 0.5 M ammonium acetate buffer (pH 5.0) containing β-glucuronidase. Incubate the mixture at 50°C for 1 hour to deconjugate glucuronidated metabolites.

• Extraction:

  • Solid-Phase Extraction (SPE): Condition an Oasis MCX µElution plate. Load the hydrolyzed sample, wash with appropriate solvents, and elute the analytes with a suitable solvent mixture (e.g., ethyl acetate with ammonium hydroxide).

  • Liquid-Liquid Extraction (LLE): Adjust the sample pH to 9 and extract with an organic solvent like ethyl acetate.

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small volume of the initial mobile phase.

• LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system for analysis. Use a suitable C18 column and a gradient elution with mobile phases such as formic acid in water and acetonitrile. Detection is performed using multiple reaction monitoring (MRM) in positive ion mode.

GC-MS Analysis of Nitrazepam and Metabolites in Blood

This protocol is adapted from a validated method for the determination of benzodiazepines in blood.[6]

Sample Preparation Workflow

Caption: GC-MS sample preparation workflow.

Detailed Steps:

• Sample Pre-treatment: To 1 mL of whole blood, add an internal standard.

• Liquid-Liquid Extraction (LLE): Adjust the pH of the sample to 9 and perform extraction with chloroform.

• Derivatization: Evaporate the organic layer and perform a two-step derivatization to improve the chromatographic properties of the analytes. This may involve propylation followed by propionylation.

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system. Use a suitable capillary column and a temperature program to achieve separation. Mass spectrometric detection is performed in selected ion monitoring (SIM) or full scan mode.

Quality Assurance and Proficiency Testing

Participation in external quality assessment (EQA) or proficiency testing (PT) programs is crucial for laboratories to ensure the accuracy and reliability of their results. Organizations such as the College of American Pathologists (CAP) and the United Nations Office on Drugs and Crime (UNODC) offer PT schemes for drugs of abuse testing, which may include nitrazepam and its metabolites.[7][8][9] These programs provide laboratories with unknown samples for analysis and compare their results against reference values and the performance of other participating laboratories. While detailed inter-laboratory comparison data from these programs is often confidential, their summary reports can provide insights into the state-of-the-art of analytical methods and common challenges.[7][8]

Conclusion

The analysis of nitrazepam and its metabolites is well-established, with LC-MS/MS and GC-MS being the gold-standard methods for confirmation and quantification. While immunoassays can be used for initial screening, their lower specificity necessitates confirmatory testing. The choice of method will depend on the specific requirements of the analysis, including the required sensitivity, the biological matrix, and the available instrumentation. Adherence to validated protocols and participation in proficiency testing programs are essential for ensuring the quality and comparability of analytical results across different laboratories.

References

• 1. Urinary elimination of nitrazepam and its main metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of enzymes responsible for nitrazepam metabolism and toxicity in human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Blood concentrations of new designer benzodiazepines in forensic cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. unodc.org [unodc.org]
• 7. unodc.org [unodc.org]
• 8. unodc.org [unodc.org]
• 9. researchgate.net [researchgate.net]

The Analytical Edge: A Comparative Guide to 7-Amino nitrazepam-d5 and Other Labeled Benzodiazepine Standards

In the landscape of clinical and forensic toxicology, the accurate quantification of benzodiazepines and their metabolites is paramount. The use of stable isotope-labeled internal standards is the gold standard for achieving reliable results, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides a comparative overview of 7-Amino nitrazepam-d5 against other commonly used deuterated benzodiazepine standards, supported by experimental data and detailed protocols to aid researchers, scientists, and drug development professionals in their analytical endeavors.

Performance Data of Labeled Benzodiazepine Standards

The selection of an appropriate internal standard is critical for the accuracy and precision of an analytical method. Deuterated standards, such as 7-Amino nitrazepam-d5, are ideal as they closely mimic the physicochemical properties of the analyte, co-eluting chromatographically and experiencing similar ionization effects. This allows for effective correction of matrix effects and variations during sample preparation and analysis.[1]

The following tables summarize the performance data for 7-Amino nitrazepam and other benzodiazepines using various deuterated internal standards, collated from different validation studies. It is important to note that the data are sourced from multiple experiments and are not a direct head-to-head comparison under identical conditions.

Table 1: Performance Characteristics for 7-Amino nitrazepam

Analyte	Internal Standard	LLOQ (µg/L)	Linearity (r²)	Matrix	Reference
7-Amino nitrazepam	7-Aminoclonazepam-d4	22.1	0.995	Serum	[2]
7-Amino nitrazepam	Not specified	25	>0.99	Whole Blood	Not Specified

Table 2: Comparative Performance of Various Labeled Benzodiazepine Standards

Analyte	Internal Standard	LLOQ (µg/L)	Linearity (r²)	Precision (%CV)	Matrix	Reference
Alprazolam	Alprazolam-d5	1.1	0.996	<12 (intraday)	Serum	[2]
Clonazepam	Clonazepam-d4	2.5	0.994	<12 (intraday)	Serum	[2]
Diazepam	Diazepam-d5	20.4	0.993	<12 (intraday)	Serum	[2]
Lorazepam	Lorazepam-d4	20.6	0.996	<12 (intraday)	Serum	[2]
Oxazepam	Oxazepam-d5	62.5	0.995	<12 (intraday)	Serum	[2]
Temazepam	Temazepam-d5	21.7	0.996	<12 (intraday)	Serum	[2]
a-hydroxyalprazolam	a-hydroxyalprazolam-d5	2.7	0.993	<12 (intraday)	Serum	[2]
Nordiazepam	Nordiazepam-d5	16.7	0.997	<12 (intraday)	Serum	[2]

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reproducible and reliable quantitative analysis. Below are representative methodologies for the analysis of benzodiazepines in biological matrices using LC-MS/MS with labeled internal standards.

Protocol 1: Analysis of Benzodiazepines in Serum

This protocol is based on a method for the quantification of 33 benzodiazepines and their metabolites in serum.[2]

1. Sample Preparation (Online Solid-Phase Extraction - SPE):

• Pipette 50 µL of serum calibrator, quality control, or unknown sample into a sample preparation tube.

• Add 50 µL of the internal standard solution containing a mixture of deuterated benzodiazepine standards (including 7-Aminoclonazepam-d4).

• Vortex the mixture for 10 seconds.

• Centrifuge at 10,000 rpm for 10 minutes.

• Inject 20 µL of the supernatant into the LC-MS/MS system.

2. Liquid Chromatography:

• System: Transcend™ TLX-1 system with online SPE.

• SPE Column: Proprietary SPE column from a commercial kit.

• Analytical Column: Proprietary HPLC separation column.

• Mobile Phase A: To be specified by the kit manufacturer.

• Mobile Phase B: To be specified by the kit manufacturer.

• Gradient: A gradient elution is used to separate the analytes.

• Flow Rate: To be specified by the kit manufacturer.

• Column Temperature: To be specified by the kit manufacturer.

3. Mass Spectrometry:

• System: TSQ Vantage triple-stage quadrupole mass spectrometer.

• Ionization: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

• Acquisition Mode: Selected-Reaction Monitoring (SRM). Two transitions (one for quantification, one for qualification) are monitored for each analyte and internal standard.

• Source Parameters: Optimized for the specific instrument and analytes.

Protocol 2: Analysis of Benzodiazepines in Urine

This protocol is a general representation of methods used for analyzing benzodiazepines in urine samples.[3]

1. Sample Preparation (Solid-Phase Extraction - SPE):

• To 200 µL of urine, add 20 µL of internal standard solution (containing a mix of deuterated standards).

• Add 200 µL of 0.5 M ammonium acetate buffer (pH 5.0) containing β-glucuronidase.

• Incubate the mixture at 50 °C for 1 hour to hydrolyze glucuronidated metabolites.

• Quench the reaction with 200 µL of 4% phosphoric acid.

• Apply the sample to a conditioned and equilibrated mixed-mode SPE plate.

• Wash the SPE plate with 200 µL of 0.02 N HCl followed by 200 µL of 20% methanol.

• Dry the plate under vacuum.

• Elute the analytes with two 25 µL aliquots of 60:40 acetonitrile:methanol containing 5% ammonium hydroxide.

• Dilute the eluate with 100 µL of a suitable sample diluent.

2. Liquid Chromatography:

• System: A UPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., CORTECS UPLC C18+).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of all analytes.

• Flow Rate: Appropriate for the column dimensions.

• Column Temperature: e.g., 40 °C.

3. Mass Spectrometry:

• System: A triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI) in positive ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Visualizing the Workflow and Logic

To better illustrate the experimental processes and the underlying principles, the following diagrams are provided in Graphviz DOT language.

Caption: Experimental workflow for benzodiazepine quantification.

Caption: Principle of isotope dilution mass spectrometry.

References

• 1. Comparison of LC-MS-MS and GC-MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. lcms.cz [lcms.cz]

Detecting 7-Aminonitrazepam in Urine: A Comparative Guide to Analytical Methods

For Immediate Release

This guide provides a comprehensive comparison of analytical methods for the detection of 7-aminonitrazepam, the primary metabolite of nitrazepam, in urine. It is intended for researchers, scientists, and drug development professionals involved in toxicological screening, clinical chemistry, and forensic analysis. This document outlines the limits of detection (LOD) for various techniques, details the experimental protocols, and offers a comparative overview of alternative benzodiazepine metabolites.

Introduction

Nitrazepam, a benzodiazepine with sedative, hypnotic, and anxiolytic properties, is extensively metabolized in the body to 7-aminonitrazepam. The detection of this metabolite in urine is a key indicator of nitrazepam use or exposure. The choice of analytical method is critical for achieving the required sensitivity and specificity. This guide compares three widely used techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

Data Presentation: Limit of Detection (LOD) Comparison

The limit of detection is a critical performance characteristic of any analytical method, representing the lowest concentration of an analyte that can be reliably distinguished from background noise. The following table summarizes the LODs for 7-aminonitrazepam and other common benzodiazepine metabolites in urine using different analytical techniques.

Analyte	Method	Limit of Detection (LOD)
7-Aminonitrazepam	LC-MS/MS	0.07 ng/mL [1]
GC-MS	1.2 µg/L (1.2 ng/mL) [2]
Nano-enhanced ELISA	0.18 ng/mL (in urine)[3]
ELISA (in buffer)	5.6 pg/mL [4]
7-Aminoclonazepam	LC-MS/MS	<2.5 µg/L (2.5 ng/mL)
7-Aminoflunitrazepam	LC-MS/MS	<2.5 µg/L (2.5 ng/mL)
Alprazolam	LC-MS/MS	2.0 ng/mL[5]
α-Hydroxyalprazolam	LC-MS/MS	<2.5 µg/L (2.5 ng/mL)
Bromazepam	LC-MS/MS	2.0 ng/mL[5]
Clonazepam	LC-MS/MS	2.0 ng/mL[5]
Diazepam	LC-MS/MS	2.0 ng/mL[5]
Flunitrazepam	LC-MS/MS	2.0 ng/mL[5]
Lorazepam	LC-MS/MS	<2.5 µg/L (2.5 ng/mL)
Nordiazepam	LC-MS/MS	<2.5 µg/L (2.5 ng/mL)
Oxazepam	LC-MS/MS	<2.5 µg/L (2.5 ng/mL)
Temazepam	LC-MS/MS	<2.5 µg/L (2.5 ng/mL)

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods and offer a framework for laboratory implementation.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity, making it a gold standard for confirmatory analysis.

1. Sample Preparation:

• Enzymatic Hydrolysis: To a 1 mL urine sample, add an internal standard (e.g., 7-aminoclonazepam-d4) and a buffer solution (e.g., 0.1 M sodium acetate, pH 5). Add β-glucuronidase enzyme and incubate at an elevated temperature (e.g., 55-65°C) for a specified time (e.g., 30 minutes to 3 hours) to cleave glucuronide conjugates.[6][7]

• Liquid-Liquid Extraction (LLE): After hydrolysis, adjust the sample pH to basic (e.g., pH 9-10) with a suitable buffer. Add an organic solvent (e.g., ethyl acetate), vortex to mix, and centrifuge to separate the layers. Transfer the organic layer to a clean tube.[1]

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a stream of nitrogen. Reconstitute the residue in a small volume of the mobile phase.

2. Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reverse-phase column (e.g., C18) is typically used for separation.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for 7-aminonitrazepam and the internal standard for enhanced selectivity and sensitivity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and reliable technique for the analysis of volatile and semi-volatile compounds.

1. Sample Preparation:

• Extraction: Similar to LC-MS/MS, perform an extraction (e.g., liquid-liquid extraction with an organic solvent like an ethyl ether-ethyl acetate mixture) from the urine sample.[2]

• Derivatization: The extracted analyte must be derivatized to increase its volatility and thermal stability for GC analysis. A common derivatizing agent is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) or a tert-butyldimethylsilyl (TBDMS) derivatizing agent, which creates a silylated derivative of 7-aminonitrazepam.[2][4]

• Evaporation and Reconstitution: After derivatization, the solvent is evaporated, and the residue is reconstituted in a suitable solvent for injection.

2. Instrumentation and Conditions:

• Gas Chromatograph: A gas chromatograph equipped with a capillary column (e.g., HP-5MS).

• Injection: Splitless injection is typically used to maximize the transfer of the analyte onto the column.

• Carrier Gas: Helium is commonly used as the carrier gas.

• Oven Temperature Program: A temperature gradient is employed to separate the analytes.

• Mass Spectrometer: A mass selective detector operated in electron ionization (EI) mode.

• Detection: Selected Ion Monitoring (SIM) is used to monitor characteristic ions of the derivatized 7-aminonitrazepam to enhance sensitivity and specificity.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a high-throughput screening method based on antigen-antibody interactions.

1. Sample Preparation:

• Hydrolysis and Dilution: Urine samples are often subjected to enzymatic hydrolysis with β-glucuronidase to detect conjugated metabolites. The hydrolyzed sample is then diluted with a buffer.[3]

2. Assay Procedure (Competitive ELISA):

• Coating: Microplate wells are coated with a 7-aminonitrazepam-protein conjugate.

• Competition: The urine sample (or calibrator) and a primary antibody specific to 7-aminonitrazepam are added to the wells. The free 7-aminonitrazepam in the sample competes with the coated conjugate for binding to the antibody.

• Washing: The plate is washed to remove unbound components.

• Secondary Antibody and Substrate: A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added, followed by a substrate that produces a measurable signal (e.g., color change).

• Detection: The signal is measured using a microplate reader. The signal intensity is inversely proportional to the concentration of 7-aminonitrazepam in the sample.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the analysis of 7-aminonitrazepam in urine.

Caption: Generalized workflow for the detection of 7-aminonitrazepam in urine samples.

Conclusion

The selection of an appropriate analytical method for the detection of 7-aminonitrazepam in urine depends on the specific requirements of the analysis, including the desired sensitivity, specificity, sample throughput, and whether the testing is for screening or confirmation. LC-MS/MS provides the lowest limit of detection and is considered the gold standard for confirmation. GC-MS offers a reliable alternative, though it requires a derivatization step. ELISA is a valuable tool for high-throughput screening of a large number of samples. This guide provides the necessary data and procedural outlines to assist researchers and professionals in making informed decisions for their analytical needs.

References

• 1. A highly sensitive method for the determination of 7-aminonitrazepam, a metabolite of nitrazepam, in human urine using high-performance electrospray liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Analysis of 7-aminonitrazepam in urine by trimethylsilyl derivatization-gas chromatography/mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and Validation of an LC-MS/MS Method for the Simultaneous Determination of Alprazolam, Bromazepam, Clonazepam, Diazepam and Flunitrazpam in Human Urine and Its Application to Samples from Suspected Drug Abusers [mdpi.com]
• 6. Development and Validation of an LC-MS-MS Method for the Detection of 40 Benzodiazepines and Three Z-Drugs in Blood and Urine by Solid-Phase Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]

A Comparative Guide to the Extraction of Nitrazepam and its Metabolites

This guide provides a detailed comparison of common extraction methods for nitrazepam and its primary metabolites, 7-aminonitrazepam and 7-acetamidonitrazepam, from biological matrices. The information is intended for researchers, scientists, and drug development professionals to aid in the selection of the most appropriate sample preparation technique for their analytical needs.

Nitrazepam, a benzodiazepine, is extensively metabolized in the body. The accurate quantification of nitrazepam and its metabolites is crucial in clinical and forensic toxicology. The choice of extraction method significantly impacts the recovery, purity, and sensitivity of the subsequent analysis, which is often performed using techniques like liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1]

This guide will focus on three prevalent extraction techniques: Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

Quantitative Data Summary

The following table summarizes the performance of different extraction methods for nitrazepam and other benzodiazepines based on published experimental data.

Extraction Method	Analyte(s)	Matrix	Recovery Rate (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Advantages	Disadvantages
Liquid-Liquid Extraction (LLE)	Nitrazepam, 7-aminonitrazepam, 7-acetamidonitrazepam	Plasma, Serum, Whole Blood	79% (Nitrazepam)	5 µg/L (Nitrazepam, 7-acetamidonitrazepam), 50 µg/L (7-aminonitrazepam)	Not specified	Simple, low cost	Emulsion formation, large solvent consumption, can be time-consuming
Salting-Out Assisted LLE (SALLE)	Diazepam (related benzodiazepine)	Whole Blood	80-100%	Not specified	Not specified	Improved recovery, reduced solvent use compared to traditional LLE	Salt addition can affect downstream analysis
Hollow-Fiber Liquid-Phase Microextraction (HF-LPME)	Oxazepam, Lorazepam (related benzodiazepines)	Human Urine, Blood	88-102%	Not specified	Not specified	High enrichment factor, low solvent consumption, automation potential	Can be complex to set up, longer extraction times
Solid-Phase Extraction (SPE)	Nitrazepam, Alprazolam, Clonazepam	Serum, Plasma	94-100%	5 nmol/L	Not specified	High selectivity, high recovery, automation friendly, cleaner extracts	Higher cost of consumables, method development can be complex
QuEChERS	11 Benzodiazepines (including Nitrazepam)	Urine	81-100.5%	Not specified	Not specified	Fast, simple, low solvent and sample volume, cost-effective	Matrix effects can be a concern, may require optimization for specific analytes
Switchable Solvents based Homogenous LLE (SS-HLLME)	Nitrazepam	Human Urine	87-91.02%	Not specified	Not specified	Rapid (2 min), requires small amount of extractant	Requires pH adjustment to control solvent properties

Experimental Protocols

Liquid-Liquid Extraction (LLE) for Nitrazepam in Plasma

This protocol is based on a method for the determination of nitrazepam and its metabolites in plasma.[2]

a. Sample Preparation:

• To 1 mL of plasma in a glass tube, add an internal standard (e.g., prazepam).

• Adjust the sample pH to 7.4.

b. Extraction:

• Add 5 mL of diethyl ether to the sample tube.

• Vortex the tube for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (diethyl ether) to a clean tube.

c. Evaporation and Reconstitution:

• Evaporate the diethyl ether extract to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable mobile phase for LC-MS analysis.

Solid-Phase Extraction (SPE) for Benzodiazepines in Urine

This protocol is a general procedure for the extraction of benzodiazepines from urine using a 96-well SPE plate.[3]

a. Sample Pre-treatment:

• Spike 1 mL of urine sample with an internal standard.

b. SPE Cartridge Conditioning:

• Condition the SPE cartridge (e.g., C18) by passing 1 mL of methanol followed by 1 mL of deionized water.

c. Sample Loading:

• Load the pre-treated urine sample onto the conditioned SPE cartridge.

d. Washing:

• Wash the cartridge with 1 mL of deionized water to remove polar interferences.

• Wash the cartridge with 1 mL of 20% acetonitrile in water to remove less polar interferences.

e. Elution:

• Elute the analytes from the cartridge with 1 mL of acetonitrile.

f. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for analysis.

QuEChERS Method for Benzodiazepines in Urine

This protocol is based on the principles of the QuEChERS method for the extraction of multiple benzodiazepines.[4]

a. Sample Preparation:

• Place 1 mL of urine into a 15 mL centrifuge tube.

• Add an internal standard.

b. Extraction and Partitioning:

• Add 1 mL of acetonitrile to the tube.

• Add a salt mixture, typically containing magnesium sulfate (MgSO₄) and sodium chloride (NaCl).

• Vortex the tube vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

c. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a sorbent material (e.g., primary secondary amine - PSA) and MgSO₄.

• Vortex for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

d. Final Extract Preparation:

• Take an aliquot of the cleaned extract for direct injection or evaporate and reconstitute in a suitable solvent for analysis.

Visualizations

Experimental Workflows

Caption: Liquid-Liquid Extraction (LLE) Workflow.

Caption: Solid-Phase Extraction (SPE) Workflow.

Caption: QuEChERS Workflow.

Metabolic Pathway of Nitrazepam

References

• 1. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid-chromatographic measurement of nitrazepam in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Benzodiazepines in complex biological matrices: Recent updates on pretreatment and detection methods - PMC [pmc.ncbi.nlm.nih.gov]

Performance Characteristics of 7-Amino Nitrazepam-d5 in Proficiency Testing: A Comparative Guide

In the landscape of forensic and clinical toxicology, the accurate quantification of drug metabolites is paramount. 7-Aminonitrazepam, the principal metabolite of nitrazepam, is a key analyte in monitoring the use and abuse of this benzodiazepine. The use of a stable isotope-labeled internal standard, such as 7-Amino nitrazepam-d5, is a cornerstone of robust analytical methodologies, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides a comparative analysis of the performance characteristics of 7-Amino nitrazepam-d5, supported by experimental data, to assist researchers, scientists, and drug development professionals in its effective implementation.

The Critical Role of Deuterated Internal Standards

The primary advantage of using a deuterated internal standard like 7-Amino nitrazepam-d5 lies in its ability to mimic the analytical behavior of the target analyte, 7-aminonitrazepam, throughout the entire experimental workflow. This includes extraction, chromatography, and ionization. By co-eluting with the native analyte, the deuterated standard effectively compensates for variations in sample preparation and matrix effects, which are common challenges in the analysis of complex biological samples such as urine and blood. This co-elution ensures a more accurate and precise quantification of the target compound.

Comparative Performance Data

While specific proficiency testing reports focusing solely on 7-Amino nitrazepam-d5 are not extensively published, its performance is well-documented within broader benzodiazepine analysis validations. The data presented below is a summary of typical performance characteristics achieved in methods utilizing deuterated internal standards for the quantification of 7-aminonitrazepam.

Performance Characteristic	7-Amino nitrazepam with Deuterated IS (e.g., 7-Amino nitrazepam-d5)	Non-Deuterated Internal Standard (e.g., Diazepam-d5)
Lower Limit of Quantitation (LLOQ)	0.5 ng/mL to 5 ng/mL	Typically in a similar range, but can be more susceptible to matrix interference.
**Linearity (R²) **	≥ 0.99	≥ 0.99
Intra-Assay Precision (%CV)	< 15%	< 15%
Inter-Assay Precision (%CV)	< 15%	< 15%
Accuracy (% Bias)	± 15%	Can be more variable due to differential matrix effects.
Recovery	High and consistent	More variable depending on the similarity to the analyte.

Experimental Protocols

The following is a representative experimental protocol for the analysis of 7-aminonitrazepam using a deuterated internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

• To 1 mL of urine, add 50 µL of a 100 ng/mL solution of 7-Amino nitrazepam-d5 in methanol.

• Add 1 mL of 0.1 M phosphate buffer (pH 6.0).

• Vortex for 30 seconds.

• Load the mixture onto a conditioned mixed-mode cation exchange SPE cartridge.

• Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 0.1 M acetic acid, and then 1 mL of methanol.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analytes with 2 mL of a freshly prepared mixture of dichloromethane, isopropanol, and ammonium hydroxide (80:20:2 v/v/v).

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• Liquid Chromatograph: Agilent 1200 Series HPLC or equivalent.

• Mass Spectrometer: Sciex API 4000 Triple Quadrupole Mass Spectrometer or equivalent.

• Analytical Column: A C18 column (e.g., 2.1 x 50 mm, 3.5 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 10% to 90% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • 7-Aminonitrazepam: Q1: 252.1 m/z, Q3: 121.1 m/z

  • 7-Amino nitrazepam-d5: Q1: 257.1 m/z, Q3: 126.1 m/z

Visualizing Key Processes

To further elucidate the experimental and biological context, the following diagrams are provided.

Figure 1. Experimental workflow for 7-aminonitrazepam analysis.

The intricate relationship between Nitrazepam dosage and its primary metabolite, 7-Aminonitrazepam

A guide for researchers and drug development professionals

The correlation between the administration of the hypnotic drug nitrazepam and the subsequent systemic levels of its main metabolite, 7-aminonitrazepam, is a critical area of study for pharmacokinetic and pharmacodynamic research, clinical toxicology, and forensic science. Understanding this relationship is paramount for optimizing therapeutic dosing, interpreting toxicological findings, and developing more effective analytical methods. This guide provides a comprehensive comparison of available data, details on experimental protocols, and visualizations of the metabolic pathways and analytical workflows.

Quantitative Data Summary

Direct, comprehensive correlational studies between specific nitrazepam dosages and resulting 7-aminonitrazepam plasma concentrations are not extensively detailed in publicly available literature. However, existing pharmacokinetic studies on nitrazepam and analyses of its metabolites in various biological matrices provide valuable insights. The data highlights a significant inter-individual variation in metabolism.

Nitrazepam Pharmacokinetics after Oral Administration

The following table summarizes the peak plasma concentrations of the parent drug, nitrazepam, after single oral doses. This data is essential context for understanding the substrate availability for metabolism into 7-aminonitrazepam.

Dosage (Oral)	Mean Peak Plasma Concentration of Nitrazepam (ng/mL)	Time to Peak Plasma Concentration	Reference
5 mg	23 - 66	~ 3 hours	[1]
10 mg	55 - 107	~ 3 hours	[1]

Urinary Excretion of Nitrazepam Metabolites

Studies on the urinary excretion of nitrazepam and its metabolites provide a picture of the extent of metabolism. A notable study on urinary elimination following a single 5 mg oral dose of nitrazepam revealed significant variability among individuals.

Parameter	Finding	Reference
Dosage	5 mg Nitrazepam (single oral dose)	[2]
Total Urinary Metabolites (7 days)	17 - 99% of the dose (large interindividual variation)	[2]
Unchanged Nitrazepam in Urine	~1% of the dose	[2]
Conjugated Metabolites	57% of the total excreted metabolites	[2]
Urinary Half-life (Free 7-aminonitrazepam)	44 hours (range: 23-65)	[2]
Urinary Half-life (Conjugated 7-aminonitrazepam)	46 hours (range: 25-69)	[2]

7-Aminonitrazepam Concentrations in Overdose Cases

Toxicological reports from overdose cases offer a glimpse into the levels of 7-aminonitrazepam in relation to high, non-therapeutic doses of nitrazepam. It is important to note that postmortem redistribution and other factors can influence these concentrations.

Sample Type	Nitrazepam Concentration	7-Aminonitrazepam Concentration	Reference
Blood (site dependent)	0.400 - 0.973 µg/mL	0.418 - 1.82 µg/mL	[3]
Urine	0.580 µg/mL	1.09 µg/mL	[3]
Bile	4.08 µg/mL	1.67 µg/mL	[3]
Brain Tissue	2.17 - 6.22 µg/g	2.49 - 5.11 µg/g	[3]
Liver	0.059 µg/g	0.113 µg/g	[3]

Metabolic Pathway of Nitrazepam

Nitrazepam undergoes extensive metabolism in the body, primarily through nitroreduction to form 7-aminonitrazepam. This metabolite can then be further acetylated. The key enzymes involved in this pathway have been identified, which is crucial for understanding potential drug-drug interactions and individual metabolic differences.

Caption: Metabolic pathway of Nitrazepam.

Experimental Protocols

A variety of analytical methods have been developed for the quantification of nitrazepam and its metabolites in biological matrices. The choice of method depends on the required sensitivity and the nature of the sample.

Gas-Liquid Chromatography (GLC) for Urinary Metabolites

• Objective: To determine the concentration of nitrazepam and its main metabolites (7-aminonitrazepam and 7-acetamidonitrazepam) in human urine.[2]

• Sample Preparation:

  • Urine samples (24-hour fractions) were collected after a single oral 5 mg dose of nitrazepam.

  • Metabolites were extracted before and after hydrolysis with glusulase to account for both free and conjugated forms.

  • Extraction was performed with a benzene-dichloromethane (90:10) solvent mixture.

• Instrumentation:

  • Gas-liquid chromatograph equipped with a 63Ni electron-capture detector for unchanged nitrazepam.

  • A nitrogen-selective detector for the metabolites.

• Internal Standards: Methylnitrazepam and methylbromazepam.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Objective: Highly sensitive determination of urinary 7-aminonitrazepam.

• Sample Preparation:

  • An internal standard (e.g., 7-aminoclonazepam) is added to the urine sample.

  • Hydrolysis with β-glucuronidase is performed to cleave conjugated metabolites.

  • Liquid-liquid extraction is used to isolate the analyte.

• Instrumentation: High-performance liquid chromatograph coupled with a tandem mass spectrometer.

• Detection: Mass spectral acquisition is achieved by selectively monitoring specific diagnostic transition reactions for the analyte and internal standard.

The workflow for a typical LC-MS/MS analysis is outlined below.

Caption: General workflow for LC-MS/MS analysis.

Conclusion

The correlation between nitrazepam dosage and 7-aminonitrazepam levels is complex and characterized by significant inter-individual variability. While higher doses of nitrazepam lead to higher peak plasma concentrations of the parent drug, the resulting levels of 7-aminonitrazepam are influenced by individual metabolic rates, primarily governed by the activity of enzymes such as AOX1 and NAT2. The provided data from pharmacokinetic and toxicological studies offer valuable benchmarks. For precise quantification, highly sensitive methods like LC-MS/MS are essential, and the experimental protocols should include a hydrolysis step to account for conjugated metabolites. Further controlled studies documenting the time-course of 7-aminonitrazepam concentrations in plasma and urine after various nitrazepam doses would be highly beneficial to the scientific community.

References

• 1. pdf.hres.ca [pdf.hres.ca]
• 2. Urinary elimination of nitrazepam and its main metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tissue distribution of nitrazepam and 7-aminonitrazepam in a case of nitrazepam intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 7-Amino nitrazepam-d5: A Guide for Laboratory Professionals

For immediate release:

Researchers and laboratory personnel handling 7-Amino nitrazepam-d5 are advised to follow stringent disposal protocols, treating it as a hazardous substance requiring adherence to local, regional, national, and international regulations. This guide provides essential safety and logistical information for the proper disposal of this compound, ensuring the safety of personnel and the environment.

7-Amino nitrazepam-d5, a deuterated analog of 7-amino nitrazepam, is classified as harmful if swallowed (Acute Toxicity 4, H302).[1] Due to its chemical nature and intended use in research, it necessitates careful handling and disposal. The primary directive for its disposal is to act in accordance with the regulations set forth by governing bodies.

Key Disposal Considerations

The Safety Data Sheet (SDS) for 7-Amino nitrazepam-d5 explicitly states the requirement for disposal in accordance with all applicable regulations.[1] This typically involves treating the compound as chemical waste and following the procedures established by your institution's Environmental Health and Safety (EHS) department.

Waste Identification and Segregation:

• Solid Waste: Unused or expired 7-Amino nitrazepam-d5, as well as any lab materials heavily contaminated with the solid compound (e.g., weighing boats, contaminated gloves), should be collected in a designated, clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing 7-Amino nitrazepam-d5 should be collected in a separate, compatible, and clearly labeled hazardous waste container. Avoid mixing with other incompatible waste streams.

• Sharps: Any sharps, such as needles or broken glass contaminated with 7-Amino nitrazepam-d5, must be disposed of in a designated sharps container for hazardous materials.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 7-Amino nitrazepam-d5.

Caption: Decision workflow for the disposal of 7-Amino nitrazepam-d5.

Procedural Steps for Disposal

• Consult Your EHS Department: Before beginning any work that will generate 7-Amino nitrazepam-d5 waste, contact your institution's Environmental Health and Safety (EHS) department to understand the specific protocols they have in place.

• Waste Collection:

  • Obtain the correct type of hazardous waste container from your EHS department.

  • Ensure the container is properly labeled with the chemical name ("7-Amino nitrazepam-d5") and any other required hazard information.

• Segregate Waste: As waste is generated, segregate it into the appropriate containers for solid, liquid, or sharps waste.

• Secure Storage: Store the sealed hazardous waste containers in a designated, secure area away from general laboratory traffic until they are collected.

• Schedule Pickup: Arrange for the collection of the hazardous waste by your institution's EHS department or their approved waste management contractor.

• Maintain Records: Keep accurate records of the amount of 7-Amino nitrazepam-d5 disposed of, as required by your institution and local regulations.

Important Note: Under no circumstances should 7-Amino nitrazepam-d5 be disposed of down the drain or in the regular trash. Improper disposal can lead to environmental contamination and potential legal and financial penalties.

This information is intended as a guide and should be supplemented with institution-specific training and protocols. Always prioritize safety and regulatory compliance in the handling and disposal of all laboratory chemicals.

References

• 1. lgcstandards.com [lgcstandards.com]

Essential Safety and Logistics for Handling 7-Amino nitrazepam-d5

For immediate reference, this document provides critical safety and logistical information for the handling and disposal of 7-Amino nitrazepam-d5 in a research environment. All personnel must review and understand these procedures before working with this compound.

7-Amino nitrazepam-d5 is a deuterated metabolite of nitrazepam and should be handled as a potent pharmaceutical compound with potential health risks. The primary known hazard is that it is harmful if swallowed.[1][2] Due to its pharmacological activity as a benzodiazepine metabolite, it may also have other physiological effects.

Hazard and Exposure Data

While a specific Occupational Exposure Limit (OEL) for 7-Amino nitrazepam-d5 has not been established, the available safety information classifies it as follows:

Hazard Classification	Code	Description	Source
Acute Toxicity (Oral)	H302	Harmful if swallowed	[1][2]

Given the lack of a defined OEL, a conservative approach to handling is required, treating it as a potent compound and minimizing all potential routes of exposure, including inhalation, ingestion, and skin contact.

Operational Plan for Safe Handling

A multi-layered approach encompassing engineering controls, administrative procedures, and personal protective equipment (PPE) is mandatory to ensure the safety of laboratory personnel.

Engineering Controls

• Primary Containment: All handling of solid 7-Amino nitrazepam-d5, including weighing and preparation of stock solutions, must be conducted in a certified chemical fume hood or a glove box to prevent inhalation of airborne particles.

• Ventilation: Ensure adequate ventilation in the laboratory space where the compound is stored and handled.

Administrative Controls

• Designated Areas: Clearly designate specific areas within the laboratory for the handling and storage of 7-Amino nitrazepam-d5.

• Training: All personnel must be trained on the specific hazards and handling procedures for this compound. This training should be documented.

• Standard Operating Procedures (SOPs): A detailed, site-specific SOP for working with this compound must be written and approved by the institution's Environmental Health and Safety (EHS) department.

• Emergency Procedures: Emergency procedures for spills, accidental exposure, and other incidents must be clearly posted in the work area.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required for all work with 7-Amino nitrazepam-d5:

PPE Category	Item	Specification
Hand Protection	Gloves	Double-gloving with nitrile gloves is recommended. Check for any visible signs of degradation and change gloves frequently.
Eye Protection	Safety Goggles	Chemical splash goggles are required to protect against splashes and airborne particles.
Body Protection	Laboratory Coat	A buttoned, full-length laboratory coat must be worn.
Respiratory Protection	Respirator	For procedures with a higher risk of aerosolization, a NIOSH-approved respirator (e.g., an N95 or higher) may be required based on a risk assessment by your institution's EHS department.

Disposal Plan

As a deuterated analog of a benzodiazepine metabolite, 7-Amino nitrazepam-d5 and any materials contaminated with it must be treated as hazardous and potentially controlled substance waste.

• Waste Segregation: All waste contaminated with 7-Amino nitrazepam-d5 (e.g., pipette tips, gloves, empty vials) must be segregated into a clearly labeled hazardous waste container.

• Labeling: The hazardous waste container must be labeled with "Hazardous Waste," the full chemical name ("7-Amino nitrazepam-d5"), and the associated hazards.

• Regulatory Compliance: Disposal must be in accordance with all local, state, and federal regulations, including those set forth by the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).

• Institutional Procedures: Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste. Do not dispose of this compound down the drain or in the regular trash.

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a stock solution of 7-Amino nitrazepam-d5.

Materials:

• 7-Amino nitrazepam-d5 (solid)

• Certified chemical fume hood

• Analytical balance

• Spatula

• Weighing paper or boat

• Volumetric flask

• Appropriate solvent (e.g., acetonitrile, methanol)

• Pipettes

• Vortex mixer or sonicator

• Appropriate PPE (as outlined above)

Procedure:

• Preparation: Don all required PPE before entering the designated handling area. Ensure the chemical fume hood is functioning correctly.

• Weighing:

  • Place a new piece of weighing paper or a weigh boat on the analytical balance within the fume hood and tare the balance.

  • Carefully transfer the desired amount of solid 7-Amino nitrazepam-d5 onto the weighing paper using a clean spatula.

  • Record the exact weight.

• Solubilization:

  • Carefully transfer the weighed solid into the appropriate volumetric flask.

  • Add a portion of the desired solvent to the flask, ensuring not to fill to the mark.

  • Cap the flask and gently swirl or sonicate until the solid is completely dissolved.

• Final Dilution:

  • Once dissolved, add the solvent to the volumetric flask up to the calibration mark.

  • Cap and invert the flask several times to ensure a homogenous solution.

• Labeling and Storage:

  • Clearly label the stock solution with the chemical name, concentration, solvent, date of preparation, and your initials.

  • Store the solution in an appropriate, sealed container in a designated and secure location as per your laboratory's SOPs.

• Decontamination:

  • Wipe down the spatula, work surface within the fume hood, and any other potentially contaminated surfaces with an appropriate cleaning solvent.

  • Dispose of all contaminated disposables (weighing paper, gloves, pipette tips) in the designated hazardous waste container.

Visual Workflow for Safe Handling and Disposal

References

• 1. 7-AMINO NITRAZEPAM-D5 CAS#: [chemicalbook.com]
• 2. 7-Aminonitrazepam | C15H13N3O | CID 78641 - PubChem [pubchem.ncbi.nlm.nih.gov]